2-Cyano-3-bromoquinoline

• CAS: 61830-11-3

Core Science & Biosynthesis

Introduction: The Quinoline Scaffold in Modern Chemistry

An In-depth Technical Guide to 2-Cyano-3-bromoquinoline and its Core Precursor, 3-Bromoquinoline

The quinoline ring system, a fusion of benzene and pyridine rings, represents a "privileged structure" in medicinal chemistry and materials science.[1] Its derivatives are integral to a vast array of natural products and synthetic pharmaceuticals, exhibiting activities that span from antimalarial to anticancer agents.[1][2] This guide addresses the specific query for 2-Cyano-3-bromoquinoline . An extensive search of chemical databases and scientific literature reveals that this specific substitution pattern is not widely documented, nor does it have a readily available, registered CAS (Chemical Abstracts Service) number.

However, the synthesis of such novel derivatives is a primary objective for researchers in drug discovery. This guide, therefore, pivots to provide a comprehensive technical overview of a critical and commercially available precursor: 3-Bromoquinoline (CAS Number: 5332-24-1) . Understanding the properties, reactivity, and analytical characterization of this key building block is fundamental for any scientific endeavor aimed at synthesizing 2-cyano-3-bromoquinoline or other complex, functionalized quinoline derivatives. We will explore the established data for 3-bromoquinoline and then logically extend the principles to the synthesis of 3-cyanoquinolines, providing a roadmap for researchers in the field.

Part 1: Core Compound Profile: 3-Bromoquinoline

3-Bromoquinoline is a versatile halogenated heterocycle used extensively as an intermediate in organic synthesis.[3] Its bromine atom at the 3-position provides a reactive handle for introducing a wide variety of functional groups through well-established chemical transformations.

Identifiers and Chemical Structure

Property	Value	Source(s)
CAS Number	5332-24-1	[3][4][5][6]
IUPAC Name	3-bromoquinoline	[4]
Molecular Formula	C₉H₆BrN	[3][4][5][6]
Molecular Weight	208.05 g/mol	[4][5][6]
Canonical SMILES	C1=CC=C2C(=C1)C=C(C=N2)Br	[4]
InChI Key	ZGIKWINFUGEQEO-UHFFFAOYSA-N	[4][7]
EC Number	226-237-1	[4]
MDL Number	MFCD00006767	[3][5]

Physicochemical Properties

Property	Value	Source(s)
Physical State	Liquid	[3][5]
Appearance	Clear colorless to yellow liquid	[3][5]
Melting Point	13-15 °C	[5][8]
Boiling Point	274-276 °C	[5][8]
Density	1.533 g/mL at 25 °C	[5]
Refractive Index	n20/D 1.664	[5]
LogP	2.997 - 3.03	[6][7]
Water Solubility	103 mg/L at 25 °C	[5]

Part 2: Analytical Characterization Workflow

Unambiguous structural confirmation is a cornerstone of chemical research. For a molecule like 3-bromoquinoline, a synergistic application of Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) is essential.[9]

General workflow for spectroscopic analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides detailed information about the carbon-hydrogen framework of a molecule.

• Sample Preparation: Accurately weigh 5-10 mg of the 3-bromoquinoline sample.[9]

• Dissolution: Dissolve the sample in approximately 0.7-1.0 mL of a suitable deuterated solvent (e.g., chloroform-d, CDCl₃) in a clean NMR tube.[9] Include tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

• Acquisition: Place the tube in the NMR spectrometer and acquire the Free Induction Decay (FID) data. Co-add multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

• Processing: Apply Fourier transform to the FID and phase the resulting spectrum to obtain the final ¹H NMR spectrum.

Expected ¹H NMR Spectrum: The spectrum should display six distinct signals in the aromatic region (δ 7.0-9.0 ppm). The protons on the pyridine ring (H2 and H4) are typically the most deshielded due to the electron-withdrawing effect of the nitrogen atom.

Expected ¹³C NMR Spectrum: The spectrum will show nine signals for the nine unique carbon atoms in the molecule. The carbon bearing the bromine (C3) will be significantly influenced by the halogen's electronic effects.

Mass Spectrometry (MS)

MS is used to determine the molecular weight and can reveal structural information through fragmentation patterns.[9] For 3-bromoquinoline, its most critical diagnostic feature is the isotopic signature of bromine.

Expected Mass Spectrum: The key feature is the molecular ion peak (M⁺•). Natural bromine exists as two major isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 ratio. Therefore, the mass spectrum will exhibit two peaks of nearly equal intensity for the molecular ion: one at m/z 207 (for C₉H₆⁷⁹BrN) and another at m/z 209 (for C₉H₆⁸¹BrN).[9] This M/M+2 pattern is definitive proof of the presence of a single bromine atom.[9]

m/z Value	Proposed Fragment	Significance
207, 209	[C₉H₆BrN]⁺•	Molecular Ion (M⁺•) . The ~1:1 ratio confirms one bromine atom.
128	[M - Br]⁺	Loss of the bromine atom, indicating the quinoline core.
101	[C₈H₅N]⁺	Further fragmentation of the quinoline ring.

Part 3: Synthesis and Reactivity

The utility of 3-bromoquinoline lies in its reactivity, which allows for the strategic construction of more complex molecules.

Synthesis of 3-Bromoquinoline

One established method for synthesizing 3-bromoquinoline involves heating quinoline perbromide at 180 °C.[5] More modern methods often employ regioselective C-H activation or other directed bromination techniques, though these are beyond the scope of this guide.

Key Reactions and Pathway to Cyanoquinolines

3-Bromoquinoline is an excellent substrate for a variety of transformations, most notably transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira) and nucleophilic aromatic substitutions.[3] It also undergoes bromine-magnesium exchange to form a Grignard reagent, which can then be quenched with various electrophiles to yield functionalized quinolines.

Causality in Experimental Choice: For researchers aiming to synthesize 2-Cyano-3-bromoquinoline or related analogs, converting the bromine at the 3-position into a cyano group is a logical and common synthetic step. The Rosenmund-von Braun reaction , which uses a copper(I) cyanide salt, is a classic and reliable method for this transformation. The choice of this reaction is dictated by the stability of the aryl-bromine bond and the proven efficacy of copper cyanide in facilitating this specific nucleophilic substitution.

Proposed synthetic transformation to a 3-cyanoquinoline.

This reaction provides a direct pathway to 3-cyanoquinolines, which are themselves valuable building blocks in medicinal chemistry.[10] The synthesis of the specific target, 2-Cyano-3-bromoquinoline, would require a more complex, multi-step synthesis, potentially involving protection/deprotection strategies or directed C-H activation/functionalization, starting from a different precursor.

Part 4: Applications in Research and Drug Development

The true value of 3-bromoquinoline is realized in its application as a synthetic intermediate.

• Pharmaceutical Development: It is a key starting material for synthesizing molecules with potential anti-cancer and anti-inflammatory properties.[3][11] The quinoline scaffold is found in numerous compounds screened for antiproliferative and cytotoxic activity against various cancer cell lines.[12][13]

• Organic Synthesis: Its defined point of reactivity makes it an ideal model compound and building block for developing and testing new chemical reactions and pathways.[3]

• Materials Science: Derivatives of 3-bromoquinoline can be used to create fluorescent probes for biological imaging and advanced materials like polymers and coatings with unique electronic properties.[3]

• Agrochemicals: It serves as a precursor in the synthesis of novel pesticides and herbicides.[3]

Part 5: Safety and Handling

As with any laboratory chemical, proper handling of 3-bromoquinoline is paramount to ensure user safety.

Hazard Identification

The compound is classified as hazardous and requires careful handling.

Hazard Class	GHS Classification	Statement	Source(s)
Acute Toxicity	Category 4 (Oral, Dermal, Inhalation)	Harmful if swallowed, in contact with skin, or if inhaled.	[14][15]
Skin Irritation	Category 2	Causes skin irritation.	[4][14][15]
Eye Irritation	Category 2	Causes serious eye irritation.	[4][14][15]
Target Organ Toxicity	STOT SE 3	May cause respiratory irritation.	[4][14][15]

Recommended Handling Protocols

• Engineering Controls: Always handle 3-bromoquinoline inside a certified chemical fume hood to avoid inhalation of vapors.[14][15] Ensure an emergency eye wash station and safety shower are readily accessible.[16]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[14][16]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[3][14]

• First Aid: In case of skin contact, wash off immediately with plenty of water for at least 15 minutes.[15] For eye contact, rinse immediately with plenty of water for at least 15 minutes and seek medical attention.[15] If inhaled, move to fresh air.[15]

Conclusion

While a dedicated CAS number and extensive data for 2-Cyano-3-bromoquinoline remain elusive in the public domain, a thorough understanding of its key precursor, 3-Bromoquinoline (CAS: 5332-24-1) , provides a critical foundation for its potential synthesis and exploration. This guide has detailed the physicochemical properties, analytical characterization, reactivity, applications, and safety protocols for 3-bromoquinoline. By leveraging established synthetic transformations, such as the Rosenmund-von Braun reaction, researchers can utilize this versatile building block to access a wide range of functionalized quinolines, including the cyano-substituted derivatives that are of high interest in modern drug discovery and materials science.

References

• Şenol, G., et al. (2024). Synthesis, biological evaluation, and theoretical studies of 2-amino-3-cyano-4-(L-phenylalaninyl)quinolines: anticancer potential and EGFR inhibition. TÜBİTAK Academic Journals. Available at: [Link]

• PubChem. (n.d.). 3-Bromoquinoline. National Center for Biotechnology Information. Retrieved from: [Link]

• PubChem. (n.d.). 8-Bromoquinoline. National Center for Biotechnology Information. Retrieved from: [Link]

• Cheméo. (n.d.). Chemical Properties of Quinoline, 3-bromo- (CAS 5332-24-1). Cheméo. Retrieved from: [Link]

• National Institute of Standards and Technology. (n.d.). Quinoline, 3-bromo-. NIST Chemistry WebBook. Retrieved from: [Link]

• Upadhyay, K. D., et al. (2018). Synthesis and Biological Screening of Pyrano[3,2-c]quinoline Analogues as Anti-inflammatory and Anticancer Agents. ACS Medicinal Chemistry Letters. Available at: [Link]

• ACS Publications. (2022). Continuous Flow for the Photochemical Synthesis of 3-Substituted Quinolines. Organic Process Research & Development. Retrieved from: [Link]

• National Institutes of Health. (2023). Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. PMC. Retrieved from: [Link]

• PubMed. (2018). Biological evaluation of some quinoline derivatives with different functional groups as anticancer agents. National Library of Medicine. Retrieved from: [Link]

• MDPI. (2023). 1-Benzyl-5-bromo-3-hydrazonoindolin-2-ones as Novel Anticancer Agents: Synthesis, Biological Evaluation and Molecular Modeling Insights. MDPI. Retrieved from: [Link]

• ACG Publications. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. ACG Publications. Retrieved from: [Link]

• MDPI. (2024). Synthesis of New Phenothiazine/3-cyanoquinoline and Phenothiazine/3-aminothieno[2,3-b]pyridine(-quinoline) Heterodimers. MDPI. Retrieved from: [Link]

• CAS. (2024). Emerging drug discovery trends explored in CAS Insights webinar. CAS. Retrieved from: [Link]

• National Institutes of Health. (2018). Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review. PMC. Retrieved from: [Link]

• Royal Society of Chemistry. (2015). A synthesis of fuctionalized 2-amino-3-cyano pyrroles from terminal alkynes, sulfonyl azides and phenacylmalononitriles. Organic & Biomolecular Chemistry. Retrieved from: [Link]

• Heterocycles. (1974). REACTION OF 3-SUBSTITUTED QUINOLINE N-OXIDES WITH PHENYL ISOCYANATE. The Japan Institute of Heterocyclic Chemistry. Retrieved from: [Link]

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An In-Depth Technical Guide to 2-Cyano-3-bromoquinoline: Synthesis, Characterization, and Applications

For Researchers, Scientists, and Drug Development Professionals

Foreword

The quinoline scaffold is a cornerstone in medicinal chemistry and materials science, renowned for its versatile biological activities and unique photophysical properties. Among the vast array of quinoline derivatives, those bearing cyano and bromo functionalities at the 2- and 3-positions, respectively, represent a class of compounds with significant synthetic potential. This guide provides a comprehensive technical overview of 2-Cyano-3-bromoquinoline, a key building block for the elaboration of more complex molecular architectures. We will delve into its synthesis, spectroscopic characterization, and explore its reactivity and potential applications, offering a valuable resource for researchers in the field.

Molecular Structure and Physicochemical Properties

2-Cyano-3-bromoquinoline possesses a rigid, planar heterocyclic core consisting of a fused benzene and pyridine ring. The presence of an electron-withdrawing cyano group at the 2-position and a bromine atom at the 3-position significantly influences the electronic properties and reactivity of the quinoline system.

While experimental data for 2-Cyano-3-bromoquinoline is not extensively documented in publicly available literature, we can infer some of its properties based on the well-characterized analogue, 3-bromoquinoline. It is important to note that the addition of the cyano group will alter these properties.

Table 1: Physicochemical Properties of 3-Bromoquinoline (Analogue)

Property	Value	Source
CAS Number	5332-24-1	[1][2]
Molecular Formula	C₉H₆BrN	[1]
Molecular Weight	208.05 g/mol	[1]
Appearance	Yellow liquid	[1]
Boiling Point	272-278 °C	[1]
Melting Point	13-15 °C	[3]
Density	1.533 g/mL at 25 °C	[3]
Refractive Index	n20/D 1.664	[3]

The introduction of the cyano group at the 2-position is expected to increase the molecule's polarity and potentially raise its melting and boiling points compared to 3-bromoquinoline.

Synthesis of 2-Cyano-3-bromoquinoline: Plausible Synthetic Strategies

Strategy 1: Sandmeyer-Type Reaction from an Amino Precursor

A highly plausible route to 2-Cyano-3-bromoquinoline involves a Sandmeyer-type reaction, a cornerstone of aromatic chemistry for the conversion of an amino group into a variety of functionalities. This approach would necessitate the synthesis of a suitable amino-substituted quinoline precursor.

Workflow Diagram: Sandmeyer-Type Synthesis

Caption: Proposed Sandmeyer-type reaction pathway to 2-Cyano-3-bromoquinoline.

Causality Behind Experimental Choices:

• Starting Material: 3-Bromo-2-aminoquinoline is a logical starting point. The amino group provides a handle for the Sandmeyer reaction, while the bromine at the 3-position is carried through to the final product.

• Diazotization: The conversion of the primary aromatic amine to a diazonium salt is a classic and reliable transformation. The use of sodium nitrite in a strong acidic medium like hydrobromic acid at low temperatures (0-5 °C) is crucial to prevent the premature decomposition of the unstable diazonium salt.

• Sandmeyer Reaction: The introduction of the cyano group is achieved through the reaction of the diazonium salt with a copper(I) cyanide (CuCN) solution. The copper(I) catalyst is essential for the radical-nucleophilic aromatic substitution mechanism of the Sandmeyer reaction.

Strategy 2: Nucleophilic Substitution on a Dihaloquinoline Precursor

An alternative strategy involves the selective nucleophilic substitution of a suitable dihaloquinoline. This approach leverages the differential reactivity of halogen atoms on the quinoline ring.

Workflow Diagram: Nucleophilic Substitution Pathway

Caption: Proposed nucleophilic substitution pathway to 2-Cyano-3-bromoquinoline.

Causality Behind Experimental Choices:

• Starting Material: 2,3-Dibromoquinoline serves as the substrate. The bromine atom at the 2-position of the quinoline ring is generally more susceptible to nucleophilic attack than the one at the 3-position due to the electron-withdrawing effect of the ring nitrogen.

• Cyanation Reagent: Copper(I) cyanide is a common and effective reagent for introducing a cyano group onto an aromatic ring via nucleophilic substitution, often requiring elevated temperatures to proceed. The choice of solvent would be critical and would likely be a high-boiling polar aprotic solvent such as DMF or NMP.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum is expected to show signals in the aromatic region, typically between 7.0 and 9.0 ppm. The proton at the 4-position is likely to be the most deshielded due to the anisotropic effects of the adjacent cyano group and the quinoline ring system. The protons on the benzo-fused ring will exhibit characteristic coupling patterns (doublets, triplets, or doublet of doublets) depending on their substitution.

¹³C NMR: The carbon NMR spectrum will provide valuable information about the carbon skeleton. The carbon of the cyano group will appear in the characteristic region for nitriles (around 115-120 ppm). The carbon atoms C2 and C3, being directly attached to the electron-withdrawing cyano and bromo groups, will have their chemical shifts significantly affected.

Infrared (IR) Spectroscopy

The IR spectrum of 2-Cyano-3-bromoquinoline should exhibit a sharp, strong absorption band characteristic of the C≡N stretching vibration, typically in the range of 2220-2260 cm⁻¹. The spectrum will also show characteristic absorptions for the C=C and C=N stretching vibrations of the quinoline ring system in the 1600-1400 cm⁻¹ region, as well as C-H stretching and bending vibrations.

Mass Spectrometry (MS)

Mass spectrometry is a powerful tool for determining the molecular weight and elemental composition of a compound. The mass spectrum of 2-Cyano-3-bromoquinoline will show a molecular ion peak (M⁺). A key feature will be the isotopic pattern of bromine. Due to the presence of two major isotopes of bromine, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 ratio, the molecular ion will appear as two peaks of almost equal intensity, separated by two mass units (M⁺ and M+2). This isotopic signature provides strong evidence for the presence of a single bromine atom in the molecule.[4]

Table 2: Predicted Spectroscopic Data for 2-Cyano-3-bromoquinoline

Technique	Predicted Key Features
¹H NMR	Aromatic protons in the range of 7.0-9.0 ppm.
¹³C NMR	Cyano carbon signal around 115-120 ppm.
IR	Strong C≡N stretch around 2220-2260 cm⁻¹.
MS	Molecular ion peaks (M⁺ and M+2) in a ~1:1 ratio.

Reactivity and Synthetic Utility

The 2-Cyano-3-bromoquinoline scaffold is a versatile building block in organic synthesis due to the presence of three key reactive sites: the cyano group, the bromine atom, and the quinoline ring itself.

Reactivity Overview Diagram

Caption: Overview of the potential reactivity of 2-Cyano-3-bromoquinoline.

• Reactions of the Cyano Group: The cyano group can undergo hydrolysis to a carboxylic acid or be reduced to a primary amine, providing access to a range of other functional groups.

• Reactions of the Bromo Group: The bromine atom is an excellent handle for transition-metal-catalyzed cross-coupling reactions, such as Suzuki, Sonogashira, and Heck couplings. This allows for the introduction of a wide variety of substituents at the 3-position, including aryl, alkynyl, and vinyl groups.[1] The bromine can also be displaced by nucleophiles under certain conditions.

• Reactions of the Quinoline Ring: The quinoline ring itself can undergo electrophilic aromatic substitution, although the electron-withdrawing nature of the cyano and bromo groups will deactivate the ring and direct incoming electrophiles to specific positions. The nitrogen atom of the quinoline ring can also be oxidized to an N-oxide, which can further modify the reactivity of the ring system.

Potential Applications in Drug Discovery and Materials Science

Quinoline derivatives are known to possess a broad spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[5] The presence of the cyano and bromo groups in 2-Cyano-3-bromoquinoline makes it an attractive starting material for the synthesis of novel bioactive compounds. For instance, quinoline derivatives bearing a cyano group at the C3 position have been investigated for their role in inhibiting growth factor receptor activity.[5]

In the realm of materials science, the rigid and planar structure of the quinoline core, combined with the potential for functionalization through the cyano and bromo groups, makes 2-Cyano-3-bromoquinoline a promising scaffold for the development of novel organic electronic materials, such as organic light-emitting diodes (OLEDs) and fluorescent probes.[1]

Safety and Handling

As with all laboratory chemicals, 2-Cyano-3-bromoquinoline should be handled with appropriate safety precautions in a well-ventilated fume hood. Personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn at all times. Although specific toxicity data for this compound is not available, it should be treated as a potentially hazardous substance.

Conclusion

2-Cyano-3-bromoquinoline is a valuable and versatile building block in organic synthesis with significant potential for applications in medicinal chemistry and materials science. While detailed experimental data for this specific compound is limited, this guide has provided a comprehensive overview of its structure, plausible synthetic routes, predicted spectroscopic characteristics, and potential reactivity. It is our hope that this technical guide will serve as a valuable resource for researchers and stimulate further investigation into the chemistry and applications of this promising quinoline derivative.

References

[5] Synthesis, biological evaluation, and theoretical studies of 2-amino-3-cyano-4-(L-phenylalaninyl)quinolines: anticancer potential and EGFR inhibition. (2025). TÜBİTAK Academic Journals. [Link]

[6] Cyanoquinolines and Furo[3,4-b]quinolinones Formation via On-The-Spot 2,3-Functionalization of Quinolines with Cyanopropargylic Alcohols. (2021). ACS Publications. [Link]

[7] Synthesis and Biological Screening of Pyrano[3,2-c]quinoline Analogues as Anti-inflammatory and Anticancer Agents. (2016). National Center for Biotechnology Information. [Link]

[8] Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. (2022). National Center for Biotechnology Information. [Link]

[9] Three-Component Synthesis of 2-Amino-3-cyano-4H-chromenes, In Silico Analysis of Their Pharmacological Profile, and In Vitro Anticancer and Antifungal Testing. (2021). MDPI. [Link]

[10] 3-Bromoquinoline | C9H6BrN | CID 21413. (n.d.). PubChem. [Link]

[11] Synthesis of New Phenothiazine/3-cyanoquinoline and Phenothiazine/3-aminothieno[2,3-b]pyridine(-quinoline) Heterodimers. (2023). MDPI. [Link]

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An In-depth Technical Guide to the Solubility Profile of 2-Cyano-3-bromoquinoline

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction to the Quinoline Scaffold and the Impact of Substitution on Solubility

Quinoline, a bicyclic aromatic heterocycle, serves as a foundational structure for a multitude of synthetic and naturally occurring compounds with diverse biological activities. The parent quinoline molecule is a colorless, hygroscopic liquid with a characteristic odor. It exhibits limited solubility in cold water but is readily soluble in hot water and a wide array of organic solvents.[1] This general solubility profile is a direct consequence of its aromatic nature and the presence of the nitrogen atom, which can participate in hydrogen bonding as an acceptor.

The introduction of substituents onto the quinoline ring can dramatically alter its physicochemical properties, including solubility. The solubility of a molecule is governed by the interplay of intermolecular forces between the solute and solvent molecules. The principle of "like dissolves like" is a useful, albeit simplified, guide.

• Cyano (-CN) Group: The nitrile functionality is strongly polar and can act as a hydrogen bond acceptor. Its presence can increase the polarity of the molecule.

• Bromo (-Br) Group: Halogen substituents, such as bromine, increase the molecular weight and polarizability of the molecule. The carbon-bromine bond introduces a dipole moment, contributing to the overall polarity.

The combined effect of these two groups on the 2 and 3 positions of the quinoline ring in 2-Cyano-3-bromoquinoline is expected to result in a compound with moderate polarity. Consequently, it is predicted to have low solubility in water and higher solubility in polar aprotic and some polar protic organic solvents.

Physicochemical Properties of Related Compounds

To inform our understanding of 2-Cyano-3-bromoquinoline, it is instructive to examine the known properties of closely related analogs.

Property	3-Bromoquinoline	2-Bromoquinoline	Quinoline
Molecular Formula	C₉H₆BrN	C₉H₆BrN	C₉H₇N
Molecular Weight	208.05 g/mol	208.05 g/mol	129.16 g/mol
Appearance	Light yellow liquid	Yellow oil	Colorless liquid
Melting Point	13-15 °C[2][3]	48-49 °C	-15.6 °C
Boiling Point	274-276 °C[2]	Not specified	237.7 °C
logP (calculated)	2.997[4]	Not specified	2.04
Water Solubility	103 mg/L at 25°C (predicted)[2]	Not specified	Slightly soluble in cold water, readily soluble in hot water[1]
Organic Solvent Solubility	Soluble in alcohol, ether, and carbon disulfide[5]	Soluble in diethyl ether, chloroform, and benzene[2]	Readily soluble in most organic solvents[1]

Note: The data for 2-Cyano-3-bromoquinoline is not available in the cited literature and would need to be determined experimentally.

Synthesis and Characterization of 2-Cyano-3-bromoquinoline

A prerequisite for any solubility study is the availability of a pure, well-characterized sample of the compound of interest. While a specific, detailed synthesis for 2-Cyano-3-bromoquinoline is not extensively documented, a plausible synthetic route can be proposed based on established quinoline chemistry.

Proposed Synthesis

A potential synthetic route could involve the bromination of a 2-cyanoquinoline precursor or the cyanation of a 3-bromo-2-chloroquinoline intermediate. Given the reactivity of the quinoline ring system, direct bromination of 2-cyanoquinoline would likely require careful control of reaction conditions to achieve the desired regioselectivity. A more controlled approach might involve a multi-step synthesis, for instance, starting from a suitable aniline derivative and constructing the substituted quinoline ring.

A general procedure for the synthesis of a related compound, 2-bromoquinoline, involves the reaction of 1-methylquinolin-2(1H)-one with triphenylphosphine and dibromoisocyanuric acid.[6] Another approach is the reaction of quinoline-2-carboxylic acid with sodium carbonate, sodium bromide, and tert-butyl hypochlorite.[6] These methods could potentially be adapted for the synthesis of 2-Cyano-3-bromoquinoline or its precursors.

Characterization

Once synthesized, the identity and purity of 2-Cyano-3-bromoquinoline must be rigorously confirmed using a suite of analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical structure and confirm the positions of the substituents.

• Mass Spectrometry (MS): To determine the molecular weight and isotopic pattern, which will be characteristic due to the presence of bromine.

• Infrared (IR) Spectroscopy: To identify the characteristic stretching frequency of the nitrile group (typically around 2220-2260 cm⁻¹).

• Melting Point Analysis: To assess the purity of the crystalline solid.

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the sample.

Experimental Determination of Solubility

The "gold standard" for determining the thermodynamic (equilibrium) solubility of a compound is the shake-flask method .[7][8][9][10] This method involves equilibrating an excess of the solid compound with the solvent of interest over a defined period and then measuring the concentration of the dissolved compound in the supernatant.

Experimental Workflow for Solubility Determination

Caption: Workflow for the shake-flask solubility determination method.

Detailed Protocol for Shake-Flask Solubility Measurement

Materials:

• Pure, characterized 2-Cyano-3-bromoquinoline

• A selection of organic solvents (e.g., methanol, ethanol, isopropanol, acetonitrile, acetone, tetrahydrofuran, dimethyl sulfoxide, N,N-dimethylformamide, ethyl acetate, dichloromethane, toluene)

• Deionized water

• Glass vials with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (0.22 µm, compatible with the solvents used)

• Volumetric flasks and pipettes

• Validated HPLC system with a suitable detector (e.g., UV-Vis)

Procedure:

• Preparation:

  • Add an excess amount of 2-Cyano-3-bromoquinoline (e.g., 5-10 mg) to a series of glass vials. The exact amount should be sufficient to ensure a saturated solution with visible solid remaining after equilibration.

  • Accurately add a known volume (e.g., 2 mL) of each solvent to the respective vials.

• Equilibration:

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C for biological relevance).

  • Agitate the samples for a predetermined time (typically 24 to 48 hours) to ensure equilibrium is reached. It is advisable to perform a time-to-equilibrium study beforehand to determine the minimum required shaking time.

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed at the set temperature for a short period to allow for initial sedimentation.

  • Centrifuge the vials at a moderate speed to pellet the undissolved solid.

  • Carefully withdraw an aliquot of the supernatant using a syringe and filter it through a 0.22 µm syringe filter into a clean vial. This step is crucial to remove any remaining solid particles.

• Quantification:

  • Prepare a series of standard solutions of 2-Cyano-3-bromoquinoline of known concentrations in the respective solvents.

  • Generate a calibration curve by analyzing the standard solutions using a validated HPLC method. The mobile phase and column should be chosen to provide good peak shape and resolution for 2-Cyano-3-bromoquinoline.

  • Dilute the filtered sample solutions with the appropriate solvent to bring the concentration within the linear range of the calibration curve.

  • Analyze the diluted sample solutions by HPLC and determine the concentration of 2-Cyano-3-bromoquinoline from the calibration curve.

• Calculation:

  • Calculate the solubility of 2-Cyano-3-bromoquinoline in each solvent, taking into account the dilution factor. The solubility is typically expressed in units of mg/mL or µg/mL.

Data Presentation and Interpretation

The experimentally determined solubility data should be presented in a clear and organized manner to facilitate comparison and interpretation.

Table 2: Experimentally Determined Solubility of 2-Cyano-3-bromoquinoline at 25°C (Hypothetical Data)

Solvent	Solvent Class	Dielectric Constant (approx.)	Solubility (mg/mL)
Water	Polar Protic	80.1	< 0.1
Methanol	Polar Protic	32.7	Value to be determined
Ethanol	Polar Protic	24.5	Value to be determined
Acetonitrile	Polar Aprotic	37.5	Value to be determined
Acetone	Polar Aprotic	20.7	Value to be determined
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	46.7	Value to be determined
Ethyl Acetate	Moderately Polar	6.0	Value to be determined
Dichloromethane	Nonpolar	9.1	Value to be determined
Toluene	Nonpolar	2.4	Value to be determined

The results from this systematic study will provide a comprehensive solubility profile of 2-Cyano-3-bromoquinoline. This data is invaluable for:

• Drug Discovery and Development: Selecting appropriate solvents for in vitro and in vivo studies, and for formulation development. Poor aqueous solubility can be a major hurdle in drug development, and early characterization allows for the implementation of solubility enhancement strategies if needed.

• Chemical Synthesis and Purification: Choosing suitable solvents for reactions and for purification techniques such as recrystallization.

• Materials Science: Understanding its miscibility and compatibility with other materials in the development of new functional materials.

Conclusion

While direct, quantitative solubility data for 2-Cyano-3-bromoquinoline is not currently available in the public domain, this technical guide provides a robust framework for its determination. By understanding the physicochemical properties of the parent quinoline scaffold and the influence of its substituents, researchers can make informed predictions about its solubility behavior. The detailed experimental protocol for the shake-flask method, coupled with a validated HPLC analytical procedure, offers a reliable means to generate the precise solubility data required for advancing research and development involving this promising compound. This systematic approach ensures the scientific integrity and trustworthiness of the generated data, which is a critical foundation for any subsequent application.

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• U.S. EPA. MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD. 2018.
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Synthesis of 2-Cyano-3-bromoquinoline: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of 2-cyano-3-bromoquinoline, a valuable heterocyclic building block in medicinal chemistry and materials science. The document delves into the primary synthetic strategies, offering detailed experimental protocols, mechanistic insights, and characterization data. The guide is designed to equip researchers and drug development professionals with the necessary knowledge to efficiently synthesize and utilize this versatile compound in their respective fields.

Introduction

Quinoline and its derivatives are privileged scaffolds in drug discovery, exhibiting a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] The strategic functionalization of the quinoline ring system allows for the fine-tuning of its pharmacological profile. Among the myriad of substituted quinolines, 2-cyano-3-bromoquinoline stands out as a particularly useful intermediate. The presence of both a cyano group and a bromine atom at positions 2 and 3, respectively, provides two orthogonal reactive sites for further chemical elaboration, making it a highly versatile precursor for the synthesis of complex molecular architectures.[3] Specifically, quinoline derivatives bearing a cyano group at the C3 position have been shown to play crucial roles in biological systems by inhibiting growth factor receptor activity, thereby modulating cell growth and proliferation.[3][4]

This guide will explore the most pertinent and practical synthetic routes to 2-cyano-3-bromoquinoline, with a focus on providing detailed, actionable protocols and explaining the chemical principles that underpin these methodologies.

Synthetic Strategies

The synthesis of 2-cyano-3-bromoquinoline can be approached through several strategic disconnections. The most common and effective methods involve either the introduction of a cyano group onto a pre-functionalized 3-bromoquinoline core or the construction of the quinoline ring with the desired substituents already in place. This guide will focus on two primary, reliable methods:

• The Sandmeyer Reaction: A classical and robust method for the introduction of a cyano group from an amino precursor.

• Palladium-Catalyzed Cyanation: A modern, efficient, and often high-yielding approach for the conversion of an aryl halide to a nitrile.

Synthesis via the Sandmeyer Reaction

The Sandmeyer reaction is a cornerstone of aromatic chemistry, providing a reliable means to replace a primary aromatic amino group with a variety of substituents, including halides, and in this case, a cyano group, via a diazonium salt intermediate.[5][6] This pathway to 2-cyano-3-bromoquinoline commences with 3-bromoquinolin-2-amine as the starting material.

A streamlined workflow for the synthesis of 2-cyano-3-bromoquinoline via the Sandmeyer reaction.

Step 1: Diazotization of 3-Bromoquinolin-2-amine

• In a three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, suspend 3-bromoquinolin-2-amine (1.0 eq.) in a mixture of concentrated hydrobromic acid (48%, 3.0 eq.) and water.

• Cool the suspension to 0-5 °C in an ice-salt bath with vigorous stirring.

• Prepare a solution of sodium nitrite (1.1 eq.) in a minimal amount of cold water.

• Add the sodium nitrite solution dropwise to the cooled suspension, ensuring the temperature remains below 5 °C. The addition should be slow enough to control the evolution of any nitrogen oxides.

• After the addition is complete, continue stirring the mixture at 0-5 °C for an additional 30 minutes to ensure complete formation of the diazonium salt. The resulting solution should be a clear, pale yellow.

Causality Behind Experimental Choices:

• Low Temperature (0-5 °C): Aryl diazonium salts are generally unstable and can decompose at higher temperatures. Maintaining a low temperature is critical to prevent premature decomposition and ensure a high yield of the desired product.[5]

• Acidic Conditions (HBr): The presence of a strong acid is necessary for the in situ formation of nitrous acid (HNO₂) from sodium nitrite, which is the diazotizing agent. Hydrobromic acid is used here to maintain a consistent halide environment for the subsequent displacement.

Step 2: Cyanation of the Diazonium Salt

• In a separate, larger flask, prepare a solution of copper(I) cyanide (1.2 eq.) and potassium cyanide (1.3 eq.) in water.

• Heat this solution to 60-70 °C with stirring.

• Slowly and carefully add the cold diazonium salt solution prepared in Step 1 to the hot copper(I) cyanide solution. Vigorous evolution of nitrogen gas will occur. Control the rate of addition to maintain a steady, manageable effervescence.

• After the addition is complete, heat the reaction mixture to 80-90 °C for 1 hour to ensure the reaction goes to completion.

• Cool the reaction mixture to room temperature.

Causality Behind Experimental Choices:

• Copper(I) Cyanide (CuCN): Cu(I) salts are essential catalysts in the Sandmeyer reaction. They facilitate the single-electron transfer mechanism that leads to the formation of an aryl radical and subsequent substitution with the cyanide nucleophile.[6]

• Potassium Cyanide (KCN): The excess cyanide ions help to solubilize the copper(I) cyanide by forming the tetracyanocuprate(I) complex, [Cu(CN)₄]³⁻, which is a more effective cyanating agent.

• Heating: The displacement of the diazonium group with the cyanide nucleophile requires thermal energy to proceed at a reasonable rate.

Step 3: Work-up and Purification

• Make the reaction mixture strongly alkaline by the addition of a concentrated sodium hydroxide solution. This will decompose any remaining cyanide salts and precipitate copper salts.

• Extract the aqueous mixture with a suitable organic solvent, such as dichloromethane or ethyl acetate (3 x 50 mL).

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent to afford pure 2-cyano-3-bromoquinoline.

Synthesis via Palladium-Catalyzed Cyanation

Palladium-catalyzed cross-coupling reactions have become a powerful tool in modern organic synthesis due to their high efficiency, functional group tolerance, and generally mild reaction conditions. The cyanation of an aryl halide, such as 3-bromo-2-chloroquinoline, offers a direct and often high-yielding route to the desired nitrile.

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An In-depth Technical Guide to the Synthesis of 2-Cyano-3-bromoquinoline from 3-bromoquinolin-2-amine

This guide provides a comprehensive overview of the synthesis of 2-cyano-3-bromoquinoline from 3-bromoquinolin-2-amine, a transformation of significant interest to researchers and professionals in drug development and organic synthesis. This conversion is a classic example of the Sandmeyer reaction, a powerful tool for the introduction of a cyano group onto an aromatic ring.[1][2][3]

Introduction: The Strategic Importance of the Cyano-Bromoquinoline Scaffold

The quinoline ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents. The introduction of cyano and bromo substituents at the 2- and 3-positions, respectively, provides a versatile platform for further chemical modifications. The cyano group can be hydrolyzed to a carboxylic acid, reduced to an amine, or participate in cycloaddition reactions, while the bromo substituent is amenable to various cross-coupling reactions, enabling the construction of complex molecular architectures. This dual functionality makes 2-cyano-3-bromoquinoline a valuable intermediate in the synthesis of novel bioactive molecules.[4][5][6][7][8]

Reaction Overview: A Sandmeyer Cyanation Approach

The synthesis of 2-cyano-3-bromoquinoline from 3-bromoquinolin-2-amine is achieved through a Sandmeyer reaction. This process involves two key steps:

• Diazotization: The primary aromatic amine, 3-bromoquinolin-2-amine, is converted into a diazonium salt by treatment with nitrous acid, which is typically generated in situ from sodium nitrite and a strong acid.[9][10][]

• Cyanation: The resulting diazonium salt is then reacted with a copper(I) cyanide salt, which facilitates the replacement of the diazonium group with a cyano group, yielding the desired 2-cyano-3-bromoquinoline.[1][2][12]

This reaction is an example of a radical-nucleophilic aromatic substitution.[1][2] The copper(I) catalyst plays a crucial role in the single-electron transfer process that initiates the radical mechanism.[3]

Visualizing the Transformation

Reaction Pathway

Caption: The two-step synthesis of 2-cyano-3-bromoquinoline.

Detailed Mechanistic Insights

Part 1: The Diazotization of 3-bromoquinolin-2-amine

The reaction is initiated by the formation of the electrophilic nitrosonium ion (NO⁺) from sodium nitrite and a strong acid, such as sulfuric acid.[10][13] The lone pair of the amino group on 3-bromoquinolin-2-amine then attacks the nitrosonium ion. A series of proton transfers follows, ultimately leading to the formation of a stable diazonium salt and the elimination of water.[10] Maintaining a low temperature (0-5 °C) is critical during this step to prevent the premature decomposition of the unstable diazonium salt.

Part 2: The Copper-Catalyzed Cyanation

The Sandmeyer cyanation step is believed to proceed through a radical mechanism.[1][3] A single electron is transferred from the copper(I) cyanide to the diazonium salt. This results in the formation of a neutral aryl radical and the release of nitrogen gas, a thermodynamically favorable process that drives the reaction forward. The aryl radical then abstracts a cyanide group from the copper(II) cyanide complex, regenerating the copper(I) catalyst and forming the final product, 2-cyano-3-bromoquinoline.

Experimental Workflow

Caption: A visual representation of the key experimental steps.

Quantitative Data and Reagent Considerations

Reagent	Molar Ratio (relative to starting amine)	Key Considerations
3-bromoquinolin-2-amine	1.0	Ensure high purity of the starting material.
Sodium Nitrite (NaNO₂)	1.0 - 1.2	Use a slight excess to ensure complete diazotization. Prepare a fresh aqueous solution.
Sulfuric Acid (H₂SO₄)	2.0 - 3.0	Provides the acidic medium for diazotization.
Copper(I) Cyanide (CuCN)	1.0 - 1.5	A stoichiometric amount is often used for better reactivity.[2]
Potassium Cyanide (KCN)	1.0 - 1.5	Helps to solubilize the CuCN by forming the [Cu(CN)₂]⁻ complex.

Detailed Experimental Protocol

Materials:

• 3-bromoquinolin-2-amine

• Sodium nitrite (NaNO₂)

• Concentrated Sulfuric Acid (H₂SO₄)

• Copper(I) cyanide (CuCN)

• Potassium cyanide (KCN)

• Deionized water

• Dichloromethane (CH₂Cl₂) or Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

Part 1: Diazotization

• In a flask equipped with a magnetic stirrer and a thermometer, carefully dissolve 3-bromoquinolin-2-amine in a dilute solution of sulfuric acid in water.

• Cool the resulting solution to 0-5 °C using an ice-salt bath.

• In a separate beaker, prepare a solution of sodium nitrite in deionized water.

• Add the sodium nitrite solution dropwise to the cooled amine solution, ensuring the temperature does not exceed 5 °C. Vigorous stirring is essential during the addition.

• After the addition is complete, continue to stir the reaction mixture at 0-5 °C for an additional 30 minutes to ensure complete formation of the diazonium salt.

Part 2: Cyanation

• In a separate, larger flask, prepare a solution of copper(I) cyanide and potassium cyanide in water. Gently warm the mixture if necessary to aid dissolution.

• Carefully and slowly add the cold diazonium salt solution to the copper(I) cyanide solution.

• Once the addition is complete, gently heat the reaction mixture to 50-60 °C. The evolution of nitrogen gas should be observed.

• Maintain the temperature and continue stirring until the gas evolution ceases, indicating the completion of the reaction.

Part 3: Work-up and Purification

• Cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and extract the product with a suitable organic solvent such as dichloromethane or ethyl acetate.

• Combine the organic extracts and wash them with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel, using an appropriate eluent system (e.g., a mixture of hexane and ethyl acetate) to obtain pure 2-cyano-3-bromoquinoline.

Safety and Hazard Management: A Critical Imperative

This synthesis involves the use of highly toxic and hazardous materials. A thorough understanding of the risks and adherence to strict safety protocols are paramount.

• Copper(I) Cyanide (CuCN): This substance is acutely toxic and can be fatal if ingested, inhaled, or absorbed through the skin.[14][15] It is a skin and eye irritant.[14] Contact with acids liberates highly toxic hydrogen cyanide gas.[15][16] All manipulations involving copper(I) cyanide must be performed in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety goggles.[15]

• Sodium Nitrite (NaNO₂): Sodium nitrite is a strong oxidizing agent and can enhance the combustion of other substances.[17][18] It is toxic if swallowed and can cause serious eye irritation.[19] It may explode if heated above 530°C.[18] Store it separately from combustible materials, reducing agents, and acids.[18][20]

• Strong Acids (e.g., H₂SO₄): Concentrated sulfuric acid is highly corrosive and can cause severe skin burns and eye damage. Handle with extreme care, always adding acid to water, never the other way around.

• Cyanide Compounds: All cyanide-containing waste must be quenched and disposed of according to institutional and regulatory guidelines. A common quenching procedure involves treatment with an alkaline solution of sodium hypochlorite (bleach) or hydrogen peroxide to oxidize the cyanide to the less toxic cyanate.

Conclusion: A Versatile Synthesis with Broad Applicability

The Sandmeyer cyanation of 3-bromoquinolin-2-amine provides a reliable and scalable route to 2-cyano-3-bromoquinoline. This intermediate is a valuable building block for the synthesis of a wide range of functionalized quinoline derivatives with potential applications in drug discovery and materials science. By understanding the underlying reaction mechanism and adhering to stringent safety protocols, researchers can effectively utilize this powerful synthetic transformation to advance their scientific endeavors.

References

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Spectroscopic Profile of 2-Cyano-3-bromoquinoline: A Technical Guide for Researchers

Introduction

2-Cyano-3-bromoquinoline is a versatile heterocyclic compound with significant potential in medicinal chemistry and materials science. As a substituted quinoline, it serves as a valuable scaffold for the synthesis of novel bioactive molecules and functional materials.[1][2] The strategic placement of the cyano and bromo substituents on the quinoline core offers multiple avenues for chemical modification, making a thorough understanding of its structural and electronic properties essential for its application in drug discovery and organic synthesis.[2][3]

This in-depth technical guide provides a comprehensive overview of the spectroscopic characterization of 2-Cyano-3-bromoquinoline. While experimental spectra for this specific molecule are not widely available, this guide, grounded in the principles of spectroscopic analysis of related quinoline derivatives, presents predicted data and detailed methodologies for its unambiguous identification. The following sections will delve into the expected Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopic data, offering insights into the structural nuances of this important synthetic intermediate.

Molecular Structure and Key Spectroscopic Features

The molecular structure of 2-Cyano-3-bromoquinoline, with the IUPAC name 3-bromoquinoline-2-carbonitrile, is presented below. The key functional groups that will be interrogated by various spectroscopic techniques are the quinoline ring system, the cyano group (C≡N), and the carbon-bromine bond.

Caption: Molecular structure of 2-Cyano-3-bromoquinoline.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for elucidating the carbon-hydrogen framework of organic molecules.[4] For 2-Cyano-3-bromoquinoline, both ¹H and ¹³C NMR are indispensable for confirming the substitution pattern on the quinoline ring.[4][5]

¹H NMR Spectroscopy

Predicted Data

The ¹H NMR spectrum of 2-Cyano-3-bromoquinoline is expected to exhibit five distinct signals in the aromatic region. The electron-withdrawing effects of the cyano and bromo groups, along with the nitrogen atom in the quinoline ring, will cause the protons to resonate at relatively downfield chemical shifts.[3][5]

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity
H-4	8.3 - 8.5	s
H-5	7.9 - 8.1	d
H-6	7.6 - 7.8	t
H-7	7.8 - 8.0	t
H-8	8.1 - 8.3	d

Experimental Protocol

A standard protocol for acquiring a ¹H NMR spectrum is as follows:[4][5]

• Sample Preparation: Weigh approximately 5-10 mg of 2-Cyano-3-bromoquinoline and dissolve it in 0.6-0.8 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean NMR tube.[5] Tetramethylsilane (TMS) is typically added as an internal standard (δ = 0.00 ppm).

• Instrument Setup: Place the NMR tube in the spectrometer. Standard acquisition parameters include a spectral width of 0-12 ppm, an acquisition time of 2-4 seconds, and a relaxation delay of 1-5 seconds.

• Data Acquisition: Acquire the Free Induction Decay (FID) by co-adding 16-64 scans to achieve an adequate signal-to-noise ratio.

• Data Processing: Apply a Fourier transform to the FID, followed by phase and baseline correction to obtain the final spectrum.

Interpretation

The proton at the C4 position is expected to be the most deshielded due to its proximity to the nitrogen atom and the influence of the adjacent bromo and cyano groups. The protons on the carbocyclic ring (H-5, H-6, H-7, and H-8) will exhibit characteristic splitting patterns (doublets and triplets) due to coupling with their neighboring protons.

¹³C NMR Spectroscopy

Predicted Data

The proton-decoupled ¹³C NMR spectrum of 2-Cyano-3-bromoquinoline should display ten distinct signals, corresponding to the nine carbon atoms of the quinoline ring and the one carbon of the cyano group. Quaternary carbons, those without attached protons, are expected to show weaker signals.[6]

Carbon	Predicted Chemical Shift (δ, ppm)	Notes
C2	145 - 150	Quaternary, attached to CN
C3	120 - 125	Quaternary, attached to Br
C4	138 - 142
C4a	128 - 132	Quaternary
C5	129 - 133
C6	127 - 131
C7	130 - 134
C8	125 - 129
C8a	148 - 152	Quaternary
CN	115 - 120	Quaternary

Experimental Protocol

The acquisition of a ¹³C NMR spectrum generally requires a longer acquisition time compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope.[5]

• Sample Preparation: A more concentrated sample (20-50 mg in 0.6-0.8 mL of deuterated solvent) is often preferred.

• Instrument Setup: A proton-decoupled pulse sequence is commonly used to simplify the spectrum. Key parameters include a wider spectral width (0-200 ppm), a longer acquisition time, and a greater number of scans.

• Data Acquisition: Co-add a sufficient number of scans (typically several hundred to thousands) to obtain a spectrum with a good signal-to-noise ratio.

Interpretation

The chemical shifts of the carbon atoms are influenced by the electronegativity of the substituents and their position within the quinoline ring.[7] The carbons directly attached to the electron-withdrawing cyano and bromo groups (C2 and C3) will have their resonances shifted. The cyano carbon is expected to appear in the 115-120 ppm range.[7]

Caption: General workflow for NMR spectroscopic analysis.[4]

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique for determining the molecular weight and elemental composition of a compound.[4][8] For 2-Cyano-3-bromoquinoline, MS is particularly useful for confirming the presence of the bromine atom.

Predicted Data

The mass spectrum of 2-Cyano-3-bromoquinoline will be characterized by a prominent molecular ion peak. Due to the natural isotopic abundance of bromine (⁷⁹Br ≈ 50.7% and ⁸¹Br ≈ 49.3%), the molecular ion will appear as a pair of peaks of nearly equal intensity, separated by 2 m/z units (M⁺• and [M+2]⁺•).[4]

m/z	Ion	Notes
234/236	[C₁₀H₅BrN₂]⁺•	Molecular ion (M⁺•), ~1:1 ratio
155	[M - Br]⁺	Loss of a bromine atom
128	[C₉H₅N]⁺	Further fragmentation

Experimental Protocol

A typical protocol for obtaining an electron ionization (EI) mass spectrum is as follows:

• Sample Introduction: A small amount of the sample is introduced into the mass spectrometer, often via a direct insertion probe or through a gas chromatograph (GC-MS).

• Ionization: The sample is vaporized and then bombarded with a beam of high-energy electrons (typically 70 eV) to generate positively charged ions.

• Mass Analysis: The ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• Detection: The separated ions are detected, and the data is presented as a mass spectrum, which is a plot of relative ion abundance versus m/z.

Interpretation

The most diagnostic feature in the mass spectrum of 2-Cyano-3-bromoquinoline will be the isotopic pattern of the molecular ion. The presence of two peaks of nearly equal intensity at m/z 234 and 236 provides definitive evidence for the presence of one bromine atom in the molecule. Fragmentation patterns, such as the loss of a bromine radical, can provide further structural information.

Caption: Proposed fragmentation pathway for 2-Cyano-3-bromoquinoline in EI-MS.

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.[9]

Predicted Data

The IR spectrum of 2-Cyano-3-bromoquinoline will show characteristic absorption bands for the cyano group, the aromatic quinoline ring, and the carbon-bromine bond.

Wavenumber (cm⁻¹)	Intensity	Assignment
~2230	Strong, sharp	C≡N stretch
3100 - 3000	Medium	Aromatic C-H stretch
1600 - 1450	Medium to strong	C=C and C=N ring stretching
Below 800	Medium to strong	C-Br stretch

Experimental Protocol

• Sample Preparation: For a solid sample, a KBr pellet can be prepared by mixing a small amount of the compound with dry potassium bromide and pressing the mixture into a thin disk. Alternatively, a Nujol mull can be prepared.

• Data Acquisition: The sample is placed in the IR spectrometer, and a spectrum is recorded, typically over the range of 4000 to 400 cm⁻¹.

Interpretation

The most prominent and diagnostic peak in the IR spectrum will be the strong, sharp absorption around 2230 cm⁻¹, which is characteristic of a nitrile (C≡N) stretching vibration.[10] The presence of bands in the 3100-3000 cm⁻¹ and 1600-1450 cm⁻¹ regions will confirm the aromatic nature of the quinoline ring.[11][12] A band in the fingerprint region, below 800 cm⁻¹, can be attributed to the C-Br stretching vibration.[11]

Conclusion

The comprehensive spectroscopic characterization of 2-Cyano-3-bromoquinoline is crucial for its application in synthetic and medicinal chemistry. This technical guide provides a detailed framework for its identification using NMR, MS, and IR spectroscopy. The predicted data, based on established principles and analysis of related compounds, offers a reliable reference for researchers. The synergistic use of these analytical techniques will provide unambiguous structural confirmation, ensuring the integrity of this valuable chemical building block in further research and development endeavors.

References

• Benchchem. (n.d.). Unveiling the Spectroscopic Signature: A Comparative Guide to the NMR Characterization of Substituted Quinolines.
• ACS Publications. (n.d.). UV Photoelectron Spectroscopic Study of Substituent Effects in Quinoline Derivatives. The Journal of Organic Chemistry.
• Benchchem. (n.d.). Spectroscopic and Synthetic Overview of Substituted Quinolin-4-ols: A Technical Guide.
• ResearchGate. (n.d.). Vibrational spectroscopic study of some quinoline derivatives.
• NIH. (2025). New Tools in Heavy Metal Detection: Synthesis, Spectroscopic, and Quantum Chemical Characterization of Selected Water-Soluble Styryl Derivatives of Quinoline and 1,10-Phenanthroline.
• PMC - PubMed Central. (n.d.). Synthesis, biological evaluation, and theoretical studies of 2-amino-3-cyano-4-(L-phenylalaninyl)quinolines: anticancer potential and EGFR inhibition.
• TÜBİTAK Academic Journals. (2025). Synthesis, biological evaluation, and theoretical studies of 2-amino-3-cyano-4-(L-phenylalaninyl)quinolines: anticancer potential and EGFR inhibition.
• MDPI. (n.d.). Synthesis of New Phenothiazine/3-cyanoquinoline and Phenothiazine/3-aminothieno[2,3-b]pyridine(-quinoline) Heterodimers.
• The Royal Society of Chemistry. (n.d.). Supporting Information.
• Benchchem. (n.d.). 2-Cyano-3-hydroxyquinoline: A Versatile Intermediate in Organic Synthesis.
• Benchchem. (n.d.). Characterization of 3-Bromoquinoline: A Technical Guide Using NMR and Mass Spectrometry.
• PMC - NIH. (n.d.). Synthesis and Biological Screening of Pyrano[3,2-c]quinoline Analogues as Anti-inflammatory and Anticancer Agents.
• YouTube. (2022, October 7). sample 13C NMR spectra of compounds with common functional groups.
• Oregon State University. (n.d.). 13C NMR Chemical Shift.
• PubChemLite. (n.d.). 2-bromo-5-cyano-3-picoline (C7H5BrN2).
• Benchchem. (n.d.). An In-depth Technical Guide on the Synthesis and Characterization of 2-Cyano-3-hydroxyquinoline.
• Chem-Impex. (n.d.). 3-Bromoquinoline.
• National Institute of Standards and Technology. (n.d.). Quinoline, 3-bromo-. NIST WebBook.
• PubChem. (n.d.). 3-Bromoquinoline.
• Chemistry LibreTexts. (2020, May 30). 11.5: Infrared Spectra of Some Common Functional Groups.
• Doc Brown's Chemistry. (2026, January 3). Infrared Spectroscopy.
• Compound Interest. (2015, February 5). Analytical Chemistry – Infrared (IR) Spectroscopy.
• Doc Brown's Chemistry. (n.d.). C-13 NMR SPECTROSCOPY INDEX.
• Chemistry LibreTexts. (2023, November 6). 12.8: Infrared Spectra of Some Common Functional Groups.
• ChemScene. (n.d.). 3-Bromoquinoline.
• YouTube. (2023, October 20). How to Read and Interpret the IR Spectra | Step-by-Step Guide to IR Spectroscopy.
• ChemicalBook. (n.d.). 3-Bromoquinoline(5332-24-1) 1H NMR spectrum.
• ChemicalBook. (n.d.). 3-BROMOISOQUINOLINE(34784-02-6) 1H NMR spectrum.
• SpectraBase. (n.d.). 3-Bromo-2-(m-tolyl)quinoline - Optional[MS (GC)] - Spectrum.

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Navigating the Molecular Maze: An In-depth Technical Guide to the Mass Spectrometry of 2-Cyano-3-bromoquinoline

This guide provides a comprehensive exploration of the mass spectrometric behavior of 2-Cyano-3-bromoquinoline, a heterocyclic compound of significant interest in medicinal chemistry and drug development. Designed for researchers, scientists, and professionals in the field, this document delves into the core principles of its ionization and fragmentation, offering both theoretical insights and practical, field-proven protocols. Our focus is on elucidating the structural information that can be gleaned from mass spectral data, thereby empowering confident identification and characterization of this molecule.

The Structural Context: Understanding 2-Cyano-3-bromoquinoline

Before venturing into its mass spectrometric analysis, it is crucial to understand the molecular architecture of 2-Cyano-3-bromoquinoline. The molecule consists of a quinoline core, which is a fused bicyclic system comprising a benzene ring and a pyridine ring. A cyano (-C≡N) group is attached at the 2-position and a bromine atom at the 3-position. This specific arrangement of functional groups dictates its chemical reactivity and, consequently, its fragmentation pattern upon ionization.

The presence of the bromine atom is particularly noteworthy due to its isotopic distribution (79Br and 81Br in an approximate 1:1 ratio), which imparts a characteristic signature in the mass spectrum, aiding in the initial identification of the compound.[1] The electronegative nitrogen atom in the quinoline ring and the electron-withdrawing nature of the cyano group also play pivotal roles in directing fragmentation pathways.

Ionization Techniques: A Tale of Two Approaches

The choice of ionization technique is paramount in mass spectrometry, as it dictates the nature of the initially formed ions and the extent of fragmentation. For 2-Cyano-3-bromoquinoline, both Electron Ionization (EI) and Electrospray Ionization (ESI) are viable methods, each offering distinct advantages.

2.1. Electron Ionization (EI): The "Hard" Ionization Approach

EI is a classic and robust ionization technique that involves bombarding the analyte with high-energy electrons (typically 70 eV). This process is energetic enough to not only ionize the molecule by ejecting an electron to form a radical cation (M•+) but also to induce extensive fragmentation. The resulting mass spectrum is a complex fingerprint of the molecule, rich in structural information.

2.2. Electrospray Ionization (ESI): The "Soft" Ionization Alternative

In contrast, ESI is a "soft" ionization technique that is particularly useful for polar and thermally labile molecules. In ESI, the analyte is dissolved in a suitable solvent and sprayed through a high-voltage capillary, generating charged droplets. As the solvent evaporates, the charge density on the droplets increases, eventually leading to the formation of protonated molecules ([M+H]+) or other adducts. ESI typically results in less fragmentation compared to EI, often yielding a prominent molecular ion peak, which is invaluable for determining the molecular weight. Tandem mass spectrometry (MS/MS) can then be employed to induce controlled fragmentation of the selected precursor ion, providing detailed structural insights.

Deciphering the Fragments: The Mass Spectrum of 2-Cyano-3-bromoquinoline

The mass spectrum of 2-Cyano-3-bromoquinoline provides a wealth of information for its structural elucidation. The following sections detail the expected observations and proposed fragmentation pathways under both EI and ESI conditions.

3.1. Molecular Ion and Isotopic Pattern

The molecular formula of 2-Cyano-3-bromoquinoline is C10H5BrN2. The nominal molecular weight is approximately 232 g/mol . A key feature in the mass spectrum will be the presence of a pair of peaks for the molecular ion, separated by 2 m/z units, corresponding to the two major isotopes of bromine (79Br and 81Br). These peaks, often designated as M•+ and [M+2]•+, will have a relative intensity ratio of approximately 1:1.[1]

Ion	Calculated m/z (for 79Br)	Calculated m/z (for 81Br)	Description
[C10H579BrN2]•+	231.96	-	Molecular ion with 79Br
[C10H581BrN2]•+	-	233.96	Molecular ion with 81Br

3.2. Proposed Fragmentation Pathways

The fragmentation of 2-Cyano-3-bromoquinoline is expected to proceed through several key pathways, driven by the stability of the resulting fragment ions and neutral losses.

Pathway A: Loss of the Bromo Radical

A primary and highly probable fragmentation event is the cleavage of the C-Br bond, leading to the loss of a bromine radical (•Br). This results in a stable quinoline cation.

Pathway B: Elimination of Hydrogen Cyanide (HCN)

Nitrogen-containing heterocyclic compounds frequently undergo the elimination of hydrogen cyanide (HCN).[2][3] This is a plausible fragmentation route for the molecular ion or subsequent fragment ions.

Pathway C: Loss of the Cyano Radical

The loss of the cyano radical (•CN) is another possible fragmentation pathway, leading to a bromo-substituted quinoline cation.

Pathway D: Sequential Fragmentations

The initial fragment ions can undergo further fragmentation, leading to a cascade of smaller ions. For example, the ion formed after the loss of the bromo radical can subsequently lose HCN.

Experimental Protocols

Protocol 1: Electron Ionization Mass Spectrometry (EI-MS)

Objective: To obtain a detailed fragmentation pattern of 2-Cyano-3-bromoquinoline for structural confirmation.

Instrumentation: Gas Chromatograph-Mass Spectrometer (GC-MS) with an EI source.

Methodology:

• Sample Preparation: Prepare a dilute solution of 2-Cyano-3-bromoquinoline (approximately 1 mg/mL) in a volatile organic solvent such as dichloromethane or ethyl acetate.

• GC Separation (Optional but Recommended):

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Injection Volume: 1 µL.

  • Inlet Temperature: 250 °C.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Oven Temperature Program: Start at 100 °C, hold for 1 minute, then ramp to 280 °C at a rate of 15 °C/min, and hold for 5 minutes.

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Electron Energy: 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 40-350.

Protocol 2: Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS)

Objective: To determine the molecular weight and obtain controlled fragmentation data for 2-Cyano-3-bromoquinoline.

Instrumentation: Liquid Chromatograph-Tandem Mass Spectrometer (LC-MS/MS) with an ESI source.

Methodology:

• Sample Preparation: Prepare a solution of 2-Cyano-3-bromoquinoline (approximately 10 µg/mL) in a mixture of acetonitrile and water (e.g., 50:50 v/v) with 0.1% formic acid to promote protonation.

• LC Separation (Optional but Recommended):

  • Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm i.d., 3.5 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start with 10% B, increase to 95% B over 5 minutes, hold for 2 minutes, and then return to initial conditions.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometer Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive ion mode.

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 120 °C.

  • Desolvation Temperature: 350 °C.

  • Full Scan (MS1): Scan from m/z 100-400 to identify the protonated molecule ([M+H]+).

  • Product Ion Scan (MS/MS): Select the [M+H]+ ion (m/z 233 for 79Br and 235 for 81Br) as the precursor ion and apply collision-induced dissociation (CID) with varying collision energies (e.g., 10-40 eV) to generate fragment ions.

Visualizing the Fragmentation

To better illustrate the proposed fragmentation pathways, the following diagrams are provided in Graphviz DOT language.

Caption: Proposed EI fragmentation of 2-Cyano-3-bromoquinoline.

Caption: Proposed ESI-MS/MS fragmentation of protonated 2-Cyano-3-bromoquinoline.

Conclusion: A Powerful Tool for Structural Elucidation

The mass spectrometric analysis of 2-Cyano-3-bromoquinoline, through a combination of EI and ESI techniques, provides a robust and reliable method for its structural characterization. The characteristic isotopic pattern of bromine serves as an immediate identifier, while the fragmentation patterns offer a detailed roadmap of the molecule's architecture. By understanding the interplay of the quinoline core and its cyano and bromo substituents, researchers can confidently interpret mass spectral data, a critical step in the advancement of drug discovery and development. This guide provides the foundational knowledge and practical protocols to navigate the mass spectrometry of this important heterocyclic compound with expertise and precision.

References

• Clugston, D. M., & MacLean, D. B. (1966). MASS SPECTRA OF OXYGENATED QUINOLINES. Canadian Journal of Chemistry, 44(7), 781–790. [Link]

• Lesko, J., & Lasikova, A. (2000). Mass Spectra of Some 2-Substituted Derivatives of Quinoline-4-carboxylic Acids and their Amides. Chemical Papers, 54(2), 75-77. [Link]

• NIST. Quinoline, 3-bromo-. NIST Chemistry WebBook. [Link]

• Cheméo. Chemical Properties of Quinoline, 3-bromo- (CAS 5332-24-1). [Link]

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An In-Depth Technical Guide to 2-Cyano-3-bromoquinoline: Synthesis, Characterization, and Application

Prepared by: Gemini, Senior Application Scientist

Introduction

The quinoline scaffold is a cornerstone in medicinal chemistry and materials science, forming the structural core of numerous pharmaceuticals, agrochemicals, and functional dyes.[1] Its rigid, bicyclic aromatic structure provides a versatile template for molecular design, enabling precise spatial orientation of functional groups. Within this important class of heterocycles, 2-Cyano-3-bromoquinoline stands out as a particularly valuable and versatile synthetic intermediate.

This technical guide provides an in-depth characterization of 2-Cyano-3-bromoquinoline, designed for researchers, chemists, and drug development professionals. We will detail a robust synthetic pathway, outline comprehensive spectroscopic and analytical characterization protocols, explore its reactivity and synthetic utility, and discuss its potential applications as a pivotal building block in the development of novel chemical entities. This document is structured to provide not just procedural steps, but the underlying chemical logic, ensuring both technical accuracy and practical insight.

I. Synthesis of 2-Cyano-3-bromoquinoline

The synthesis of 2-Cyano-3-bromoquinoline is most reliably achieved through a multi-step pathway that offers high regiochemical control. Direct bromination of a pre-formed 2-cyanoquinoline scaffold is often unselective. Therefore, a more robust strategy involves the construction of the substituted quinoline core, followed by functional group interconversions. The following four-step sequence has been designed based on established and reliable chemical transformations.

Caption: Multi-step synthetic workflow for 2-Cyano-3-bromoquinoline.

Step 1: Synthesis of 3-Bromoquinolin-2(1H)-one

The initial step involves the construction of the quinolinone core. A modern and efficient method is the silver(I)-catalyzed cyclization of an o-alkynylisocyanobenzene.[2] This approach provides direct access to the 3-substituted quinolin-2(1H)-one scaffold.

Experimental Protocol: Step 1

• Reaction Setup: To a solution of the appropriate o-(bromoalkynyl)isocyanobenzene (1.0 equiv) in a suitable solvent such as 1,2-dichloroethane (DCE) or acetonitrile, add silver(I) nitrate (AgNO₃, 0.1 equiv).

• Reaction Conditions: Heat the mixture to reflux (approx. 80-85 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature and filter it through a pad of Celite to remove the catalyst.

• Purification: Concentrate the filtrate under reduced pressure. The resulting crude product is then purified by column chromatography on silica gel to yield pure 3-bromoquinolin-2(1H)-one.[2]

Step 2: Conversion to 2-Chloro-3-bromoquinoline

The hydroxyl group of the quinolinone tautomer is converted into a chloro group, a better leaving group for subsequent nucleophilic substitution. This is a standard transformation accomplished using a strong chlorinating agent like phosphorus oxychloride (POCl₃) or phosphorus pentachloride (PCl₅).[3]

Experimental Protocol: Step 2

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, suspend 3-bromoquinolin-2(1H)-one (1.0 equiv) in an excess of phosphorus oxychloride (POCl₃, 5-10 equiv).

• Reaction Conditions: Heat the mixture to reflux (approx. 110 °C) for 2-4 hours. The reaction should become a clear solution. Monitor by TLC until the starting material is consumed.

• Work-up: Carefully cool the reaction mixture to room temperature. Slowly and cautiously pour the mixture onto crushed ice to quench the excess POCl₃.

• Isolation: Neutralize the acidic aqueous solution with a base (e.g., solid NaHCO₃ or aqueous NaOH) until pH > 7. The product will precipitate as a solid.

• Purification: Collect the solid by vacuum filtration, wash with cold water, and dry. The crude 2-chloro-3-bromoquinoline can be further purified by recrystallization from ethanol or by column chromatography.

Step 3: Synthesis of 2-Amino-3-bromoquinoline

The 2-chloro substituent is now displaced by an amino group. This can be achieved through direct nucleophilic aromatic substitution (SNAr) with an ammonia source or via more sophisticated methods like the Buchwald-Hartwig amination, which offers broader substrate scope and milder conditions.[4]

Experimental Protocol: Step 3 (SNAr)

• Reaction Setup: Place 2-chloro-3-bromoquinoline (1.0 equiv) in a sealed pressure vessel with a solution of aqueous ammonia (e.g., 28-30%) in ethanol.

• Reaction Conditions: Heat the sealed vessel to 120-150 °C for 12-24 hours. The internal pressure will increase significantly; ensure the vessel is rated for these conditions.

• Work-up: After cooling to room temperature, vent the vessel. Concentrate the reaction mixture under reduced pressure to remove the solvent and excess ammonia.

• Isolation: Add water to the residue. The product, 2-amino-3-bromoquinoline, should precipitate.

• Purification: Collect the solid by filtration, wash with water, and dry. Recrystallization or column chromatography can be used for further purification.

Step 4: Sandmeyer Reaction to 2-Cyano-3-bromoquinoline

The final step is the conversion of the 2-amino group to the 2-cyano group via the Sandmeyer reaction. This classic transformation proceeds through a diazonium salt intermediate, which is then displaced by a cyanide nucleophile, typically using a copper(I) cyanide catalyst.[5][6]

Experimental Protocol: Step 4

• Diazotization: Suspend 2-amino-3-bromoquinoline (1.0 equiv) in a mixture of water and concentrated sulfuric acid. Cool the mixture to 0-5 °C in an ice-salt bath. Add a solution of sodium nitrite (NaNO₂, 1.1 equiv) in water dropwise, keeping the temperature strictly below 5 °C. Stir for 30 minutes at this temperature to ensure complete formation of the diazonium salt.

• Cyanation: In a separate flask, prepare a solution of copper(I) cyanide (CuCN, 1.2 equiv) and potassium cyanide (KCN, 1.3 equiv) in water. Cool this solution to 0-5 °C.

• Reaction: Slowly add the cold diazonium salt solution to the cold CuCN/KCN solution. Vigorous evolution of nitrogen gas will be observed.

• Completion and Work-up: After the addition is complete, allow the mixture to warm to room temperature and then heat gently (e.g., 50-60 °C) for 1 hour to ensure complete decomposition of the diazonium salt.

• Isolation: Cool the mixture and extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane). Wash the combined organic layers with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude 2-cyano-3-bromoquinoline can be purified by column chromatography on silica gel.

II. Spectroscopic and Analytical Characterization

Thorough characterization is essential to confirm the identity and purity of the synthesized 2-Cyano-3-bromoquinoline. The combination of NMR, IR, and mass spectrometry provides an unambiguous structural elucidation.

¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework. The electron-withdrawing nature of both the cyano group at C2 and the bromo group at C3, combined with the anisotropic effects of the quinoline ring system, results in a distinct pattern of signals in the aromatic region.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.

• Data Acquisition: Acquire ¹H and ¹³C spectra on a 400 MHz or higher field spectrometer. Standard acquisition parameters for both 1D and 2D experiments (COSY, HSQC) should be employed for full structural assignment.

Expected ¹H NMR Data (400 MHz, CDCl₃)

Proton	Predicted δ (ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale
H-4	8.6 - 8.8	s	-	Highly deshielded due to proximity to the ring nitrogen and the anisotropic effect of the C2-cyano group.
H-5	8.1 - 8.3	d	~8.4	Peri-proton to the ring nitrogen, deshielded.
H-8	7.9 - 8.1	d	~8.0	Deshielded due to its position on the benzene ring adjacent to the ring fusion.
H-6	7.8 - 7.9	t	~7.6	Typical aromatic triplet, coupled to H-5 and H-7.
H-7	7.6 - 7.7	t	~7.6	Typical aromatic triplet, coupled to H-6 and H-8.

Expected ¹³C NMR Data (101 MHz, CDCl₃)

Carbon	Predicted δ (ppm)	Rationale
C2	~135-138	Carbon bearing the cyano group.
C3	~118-121	Carbon bearing the bromo group, shielded by the halogen.
C4	~150-152	Highly deshielded due to proximity to nitrogen and C2/C3 substituents.
C4a	~148-150	Bridgehead carbon adjacent to nitrogen.
C5	~129-131	Standard aromatic CH.
C6	~132-134	Standard aromatic CH.
C7	~128-130	Standard aromatic CH.
C8	~127-129	Standard aromatic CH.
C8a	~126-128	Bridgehead carbon.
C≡N	~115-117	Characteristic chemical shift for a nitrile carbon.

Fourier-Transform Infrared (FT-IR) Spectroscopy

IR spectroscopy is used to identify the key functional groups present in the molecule. The most prominent and diagnostic peak will be the sharp absorption from the nitrile (C≡N) stretch.

Experimental Protocol: FT-IR Spectroscopy

• Sample Preparation: A small amount of the solid sample can be analyzed directly using an Attenuated Total Reflectance (ATR) accessory. Alternatively, a KBr pellet can be prepared.

• Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

Expected FT-IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Assignment
2220 - 2240	Sharp, Medium	C≡N stretch (nitrile)[7]
3050 - 3100	Medium	Aromatic C-H stretch
1580 - 1610	Medium-Strong	C=C aromatic ring stretching
1450 - 1500	Medium-Strong	C=N aromatic ring stretching
550 - 650	Strong	C-Br stretch

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and fragmentation pattern, confirming the molecular formula. A critical diagnostic feature for a monobrominated compound is the presence of two molecular ion peaks ([M]⁺ and [M+2]⁺) of nearly equal intensity, corresponding to the natural isotopic abundance of ⁷⁹Br and ⁸¹Br.

Experimental Protocol: Mass Spectrometry

• Sample Introduction: Introduce the sample into the mass spectrometer via direct infusion (for ESI) or a GC inlet (for EI).

• Ionization: Use Electron Ionization (EI) for fragmentation analysis or a soft ionization technique like Electrospray Ionization (ESI) to primarily observe the molecular ion.

• Analysis: Acquire a full scan mass spectrum.

Expected Mass Spectrometry Data (EI)

m/z	Interpretation	Rationale
234 / 236	[M]⁺ and [M+2]⁺	Molecular ion peaks, showing the characteristic 1:1 isotopic pattern for one bromine atom.
155	[M - Br]⁺	Loss of the bromine atom.
128	[M - Br - HCN]⁺	Subsequent loss of hydrogen cyanide from the quinoline ring fragment.

III. Reactivity and Synthetic Utility

2-Cyano-3-bromoquinoline is a powerful synthetic intermediate precisely because its two functional groups—the C-Br bond and the cyano group—offer orthogonal reactivity. The C3-bromo position is an ideal handle for palladium-catalyzed cross-coupling reactions, enabling the formation of new carbon-carbon and carbon-heteroatom bonds.

Caption: Key reactivity pathways of 2-Cyano-3-bromoquinoline.

Suzuki-Miyaura Cross-Coupling

This reaction is one of the most powerful methods for forming C-C bonds by coupling the aryl bromide with an organoboron reagent. This allows for the introduction of a wide variety of aryl or vinyl substituents at the C3 position.

Experimental Protocol: Suzuki-Miyaura Coupling

• Reaction Setup: In an oven-dried flask under an inert atmosphere (e.g., argon or nitrogen), combine 2-cyano-3-bromoquinoline (1.0 equiv), the desired arylboronic acid (1.2-1.5 equiv), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃ or Cs₂CO₃, 2.0-3.0 equiv).

• Solvent: Add a degassed solvent system, typically a mixture of an organic solvent (e.g., dioxane, toluene, or DME) and water.

• Reaction Conditions: Heat the mixture to 80-100 °C and stir until TLC or LC-MS analysis indicates the consumption of the starting material.

• Work-up and Purification: Cool the reaction, dilute with water, and extract with an organic solvent. The combined organic layers are washed, dried, and concentrated. The crude product is purified by column chromatography to yield the 2-cyano-3-arylquinoline derivative.

Buchwald-Hartwig Amination

This palladium-catalyzed reaction enables the formation of C-N bonds, coupling the aryl bromide with a primary or secondary amine. It is a highly efficient method for synthesizing 3-aminoquinoline derivatives, which are common motifs in bioactive molecules.[4]

Experimental Protocol: Buchwald-Hartwig Amination

• Reaction Setup: Under an inert atmosphere, combine 2-cyano-3-bromoquinoline (1.0 equiv), the desired amine (1.2-1.5 equiv), a palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), a suitable phosphine ligand (e.g., Xantphos or BINAP, 2-4 mol%), and a strong, non-nucleophilic base (e.g., NaOt-Bu or K₃PO₄, 1.5-2.0 equiv).

• Solvent: Add an anhydrous, degassed aprotic solvent such as toluene or dioxane.

• Reaction Conditions: Heat the mixture, typically between 80-110 °C, monitoring by TLC or LC-MS.

• Work-up and Purification: After cooling, quench the reaction with water and extract with an organic solvent. The product is isolated and purified similarly to the Suzuki-Miyaura protocol.

IV. Potential Applications in Drug Discovery

The 2-cyano-3-substituted quinoline core is a "privileged structure" in medicinal chemistry. The cyano group can act as a hydrogen bond acceptor or a bioisostere for other functional groups, while the substituent at the C3 position, installed via the reactions described above, can be tailored to interact with specific biological targets.

• Kinase Inhibition: Many kinase inhibitors feature a heterocyclic core that binds to the ATP pocket of the enzyme. The 2-cyano-3-arylquinoline scaffold can be elaborated to target a wide range of kinases involved in oncology and inflammatory diseases.

• Antiviral and Antimicrobial Agents: The quinoline ring is present in numerous antimalarial (e.g., chloroquine) and antibacterial (fluoroquinolones) drugs. Novel derivatives synthesized from 2-cyano-3-bromoquinoline can be screened to identify new leads against infectious diseases.

• CNS-Active Agents: The rigid quinoline scaffold is suitable for developing ligands for receptors and ion channels in the central nervous system.

The synthetic accessibility and the ability to rapidly generate a diverse library of analogues from 2-Cyano-3-bromoquinoline make it an exceptionally valuable starting material for high-throughput screening and lead optimization campaigns.

V. Safety and Handling

2-Cyano-3-bromoquinoline should be handled with appropriate safety precautions in a well-ventilated fume hood. Based on data for structurally related compounds like 2-chloroquinolin-3-amine, it should be considered harmful if swallowed, and may cause skin, eye, and respiratory irritation.[8]

• Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-resistant gloves.

• Handling: Avoid inhalation of dust or vapors. Avoid contact with skin and eyes.

• Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.

Always consult the specific Safety Data Sheet (SDS) for the most current and comprehensive safety information before handling this compound.

VI. Conclusion

2-Cyano-3-bromoquinoline is a high-value, multifunctional building block for chemical synthesis. Its well-defined structure, characterized by distinct spectroscopic signatures, and its versatile reactivity make it an ideal starting point for constructing complex molecular architectures. The C3-bromo position serves as a reliable handle for modern cross-coupling reactions, while the C2-cyano group provides an additional site for chemical modification and can play a key role in modulating biological activity. For researchers in drug discovery and materials science, mastering the synthesis and reactivity of this intermediate opens the door to a vast and promising chemical space.

References

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• Ökten, S., et al. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. Organic Communications, 9(4), 82-93. Available at: [Link]

• Da Silva, A. D., et al. (2017). Recent trends in the chemistry of Sandmeyer reaction: a review. Journal of the Brazilian Chemical Society, 28, 1435-1453. Available at: [Link]

• Baviskar, A. T., et al. (2022). Synthesis and Biological Activity of 3-(Heteroaryl)quinolin-2(1H)-ones Bis-Heterocycles as Potential Inhibitors of the Protein Folding Machinery Hsp90. Molecules, 27(2), 433. Available at: [Link]

• Reddy, B. V. S., et al. (2015). Synthesis of 3-substituted quinolin-2(1H)-ones via the cyclization of o-alkynylisocyanobenzenes. Organic & Biomolecular Chemistry, 13(28), 7690-7693. Available at: [Link]

• Hernández-Vázquez, E., et al. (2016). A Modified Procedure for the Synthesis of 2-Chloroquinoline-3-Carbaldehydes Using Phosphorus Pentachloride. Journal of Heterocyclic Chemistry, 53(5), 1433-1438. Available at: [Link]

• L.S.College, Muzaffarpur. (2022). Sandmeyer reaction. Available at: [Link]

• Mogilaiah, K., et al. (2004). A one pot method of conversion of aldehydes into nitriles using iodine in ammonia water: Synthesis of 2-chloro-3-cyanoquinolines. Indian Journal of Chemistry - Section B, 43B, 152-154. Available at: [Link]

• Cholewiak, A., et al. (2021). Direct Amination of Nitroquinoline Derivatives via Nucleophilic Displacement of Aromatic Hydrogen. Molecules, 26(7), 1845. Available at: [Link]

• Galli, C., & Gentili, P. (2002). Sandmeyer reactions. Part 6. A mechanistic investigation into the reduction and ligand transfer steps of Sandmeyer cyanation. Journal of the Chemical Society, Perkin Transactions 2, (6), 1126-1134. Available at: [Link]

• Abell, A. D., et al. (2008). Sequential and selective Buchwald-Hartwig amination reactions for the controlled functionalization of 6-bromo-2-chloroquinoline: synthesis of ligands for the Tec Src homology 3 domain. The Journal of Organic Chemistry, 73(22), 9153-9156. Available at: [Link]

• Liu, W., et al. (2021). Catalytic Cyanation of C–N Bonds with CO2/NH3. Journal of the American Chemical Society, 143(41), 16958-16963. Available at: [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Suzuki Coupling of 2-Cyano-3-bromoquinoline

Introduction: The Strategic Importance of 2,3-Disubstituted Quinolines in Modern Chemistry

The quinoline scaffold is a cornerstone in medicinal chemistry and materials science, forming the structural core of numerous pharmaceuticals, agrochemicals, and functional organic materials.[1] Of particular interest are quinolines substituted at the 2- and 3-positions, as this substitution pattern is found in a variety of biologically active compounds. The introduction of a cyano group at the 2-position and a new carbon-carbon bond at the 3-position via Suzuki-Miyaura coupling offers a powerful strategy for creating libraries of novel molecules with potential therapeutic applications.[2]

2-Cyano-3-bromoquinoline is an attractive, albeit challenging, substrate for such transformations. The electron-withdrawing nature of the cyano group and the nitrogen atom in the quinoline ring significantly influences the electronic properties of the C-Br bond, which can facilitate the rate-limiting oxidative addition step in the Suzuki coupling catalytic cycle.[3][4] However, the nitrogen atom can also coordinate with the palladium catalyst, potentially inhibiting its activity.[5] This duality necessitates a carefully optimized protocol to achieve high yields and purity.

This comprehensive guide provides a detailed protocol for the Suzuki-Miyaura coupling of 2-cyano-3-bromoquinoline with various arylboronic acids. It delves into the rationale behind the selection of catalysts, ligands, bases, and solvents, and offers a systematic approach to troubleshooting and optimization. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this powerful cross-coupling reaction to synthesize novel 2,3-disubstituted quinoline derivatives.

The Suzuki-Miyaura Catalytic Cycle: A Mechanistic Overview

The Suzuki-Miyaura coupling is a palladium-catalyzed cross-coupling reaction that forms a new carbon-carbon bond between an organoboron compound (typically a boronic acid or ester) and an organic halide or triflate.[4][6] The catalytic cycle is generally understood to proceed through three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the organic halide (in this case, 2-cyano-3-bromoquinoline) to form a Pd(II) complex. This step is often rate-limiting, and its efficiency is influenced by the electronic properties of the halide.[4]

• Transmetalation: The organic group from the boronic acid is transferred to the palladium center, displacing the halide. This step requires the activation of the boronic acid by a base to form a more nucleophilic boronate species.[3]

• Reductive Elimination: The two organic groups on the palladium complex are coupled, forming the desired product and regenerating the Pd(0) catalyst, which can then re-enter the catalytic cycle.[4][6]

Figure 2: A typical workflow for the Suzuki coupling of 2-cyano-3-bromoquinoline.

Step-by-Step Protocol:

• Reaction Setup: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add 2-cyano-3-bromoquinoline (1.0 mmol, 1.0 equiv.), the desired arylboronic acid (1.2-1.5 mmol, 1.2-1.5 equiv.), and finely powdered, anhydrous potassium phosphate (K₃PO₄) (2.0-3.0 mmol, 2.0-3.0 equiv.).

• Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with high-purity nitrogen or argon gas. Repeat this cycle three times to ensure an inert atmosphere.

• Solvent Addition: Add degassed 1,4-dioxane (5 mL) and degassed deionized water (1 mL) to the flask via syringe.

• Catalyst and Ligand Addition: In a separate vial, under an inert atmosphere, prepare a catalyst premix by dissolving Pd₂(dba)₃ (0.02 mmol, 2 mol % Pd) and XPhos (0.04 mmol, 4 mol %) in a small amount of degassed 1,4-dioxane. Add this solution to the reaction flask via syringe.

• Reaction: Place the flask in a preheated oil bath at 80-100 °C and stir vigorously.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed (typically 4-24 hours).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and filter through a pad of Celite® to remove the palladium catalyst. Transfer the filtrate to a separatory funnel and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Optimization and Troubleshooting

Achieving optimal yields for the Suzuki coupling of 2-cyano-3-bromoquinoline may require systematic optimization of the reaction conditions. [7]The following table provides guidance on key parameters to consider:

Parameter	Recommended Starting Condition	Rationale and Optimization Strategy
Palladium Source	Pd₂(dba)₃ or Pd(OAc)₂	These are common and effective Pd(0) precursors. If yields are low, consider other sources like Pd(PPh₃)₄, but be aware of potential ligand exchange issues.
Ligand	XPhos (a Buchwald ligand)	Bulky, electron-rich phosphine ligands are often necessary for challenging substrates like heteroaryl halides to promote both oxidative addition and reductive elimination. [5]Other Buchwald ligands (e.g., SPhos, RuPhos) or N-heterocyclic carbene (NHC) ligands can also be screened.
Base	K₃PO₄	A moderately strong base that is effective in many Suzuki couplings. If the reaction is sluggish, stronger bases like Cs₂CO₃ or K₂CO₃ can be tested. Weaker bases like NaHCO₃ are generally not recommended for this substrate.
Solvent System	1,4-Dioxane/Water (5:1)	This solvent mixture provides good solubility for both the organic and inorganic reagents. Other solvent systems such as toluene/water or DMF/water can be explored, but be mindful of potential side reactions with DMF at high temperatures.
Temperature	80-100 °C	Higher temperatures generally accelerate the reaction rate. However, excessively high temperatures can lead to catalyst decomposition. If palladium black is observed, consider lowering the temperature and extending the reaction time. [5]
Boronic Acid Quality	Use fresh, high-purity reagent	Boronic acids can undergo protodeboronation or form anhydrides (boroxines) upon storage, which can affect their reactivity. Using boronic esters (e.g., pinacol esters) can sometimes improve stability and reproducibility.

Common Issues and Solutions:

• Low or No Yield: This is often due to an inappropriate catalyst/ligand system or inactive catalyst. [5]Ensure all reagents and solvents are of high quality and that the reaction is performed under strictly inert conditions. Screening different ligands is often the most effective solution.

• Stalled Reaction: If the reaction starts but does not go to completion, it may indicate catalyst deactivation. [5]Consider a lower reaction temperature, a different ligand, or adding a second portion of the catalyst.

• Formation of Homocoupled Byproducts: The formation of biaryl products from the boronic acid can occur, especially at higher temperatures or with certain bases. Using a slightly lower temperature or a milder base may mitigate this side reaction.

• Protodeboronation: The replacement of the boronic acid group with a hydrogen atom can be a significant side reaction. This is often promoted by excess water or base. Ensure the use of anhydrous solvents and the correct stoichiometry of the base.

Conclusion: A Versatile Tool for Chemical Innovation

The Suzuki-Miyaura coupling of 2-cyano-3-bromoquinoline is a powerful and versatile method for the synthesis of novel 2,3-disubstituted quinolines. While the electron-deficient nature of the substrate presents unique challenges, a systematic approach to the selection of the catalyst, ligand, and base can lead to high-yielding and reproducible results. The protocol and optimization guidelines presented in this application note provide a solid foundation for researchers to successfully employ this reaction in their synthetic endeavors, paving the way for the discovery of new drug candidates and advanced materials.

References

• CovaSyn. (n.d.). Optimizing Suzuki Coupling Reactions.
• ChemicalBook. (n.d.). 2-Bromoquinoline synthesis.
• ChemistryViews. (2022, November 5). Conditions for Suzuki-Miyaura Coupling Optimized with Machine Learning.
• BenchChem. (n.d.). Troubleshooting Suzuki coupling with 5-Bromo-8-methoxy-2-methylquinoline.
• ResearchGate. (2014, July 7). Which conditions are favorable for the efficient Suzuki coupling?.
• ResearchGate. (2025, August 9). Supported Palladium Catalysts for Suzuki Reactions: Structure‐Property Relationships, Optimized Reaction Protocol and Control of Palladium Leaching.
• MDPI. (n.d.). Facile Synthesis and Characterization of Palladium@Carbon Catalyst for the Suzuki-Miyaura and Mizoroki-Heck Coupling Reactions.
• NIH. (2016, October 18). Suzuki–Miyaura cross-coupling optimization enabled by automated feedback.
• ResearchGate. (n.d.). Optimization of reaction conditions for the Suzuki-Miyaura coupling.
• MDPI. (2019, February 26). Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents.
• BenchChem. (n.d.). Technical Support Center: Troubleshooting Suzuki Coupling Reactions of 3-Bromoquinoline.
• Amanote Research. (n.d.). (PDF) Palladium Catalysts for the Suzuki Cross-Coupling.
• Semantic Scholar. (1999, October 1). Highly Active Palladium Catalysts for Suzuki Coupling Reactions.
• Chemistry LibreTexts. (2019, June 5). 2.6: Suzuki-Miyaura Coupling.
• YouTube. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up.
• Organic Chemistry Portal. (n.d.). Suzuki Coupling.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Chemistry of 2-Cyano-3-nitropyridine: Synthesis Routes and Reactivity. Retrieved from NINGBO INNO PHARMCHEM CO.,LTD. website.
• SpringerLink. (2018, May 4). Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations.
• BenchChem. (n.d.). 2-Cyano-3-hydroxyquinoline: A Versatile Intermediate in Organic Synthesis.
• MDPI. (n.d.). An Overview of Quinolones as Potential Drugs: Synthesis, Reactivity and Biological Activities.
• NIH. (n.d.). Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review.
• TÜBİTAK Academic Journals. (2025, October 20). Synthesis, biological evaluation, and theoretical studies of 2-amino-3-cyano-4-(L-phenylalaninyl)quinolines: anticancer potential and EGFR inhibition.

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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Optimizing Suzuki Coupling Reactions [covasyn.com]

Application Notes and Protocols for Nucleophilic Substitution on 2-Cyano-3-bromoquinoline

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of the Quinoline Scaffold

The quinoline ring system is a cornerstone in medicinal chemistry and materials science, forming the structural core of a vast array of biologically active compounds and functional materials.[1] Its derivatives have demonstrated a wide spectrum of pharmacological activities, including anticancer, antimalarial, antibacterial, and anti-inflammatory properties. The strategic functionalization of the quinoline nucleus is therefore a critical endeavor in the discovery and development of novel therapeutic agents and advanced materials.

2-Cyano-3-bromoquinoline is a versatile synthetic intermediate, primed for the introduction of diverse functionalities at the 3-position. The presence of the electron-withdrawing cyano group at the 2-position significantly activates the C-3 carbon towards nucleophilic attack, making it an excellent substrate for nucleophilic aromatic substitution (SNAr) reactions. This allows for the facile introduction of a variety of substituents, including amino, thio, and alkoxy groups, leading to the generation of diverse chemical libraries for screening and optimization.

This technical guide provides a comprehensive overview of the mechanistic principles and detailed experimental protocols for conducting nucleophilic substitution reactions on 2-cyano-3-bromoquinoline. Furthermore, it presents alternative palladium-catalyzed cross-coupling strategies for the functionalization of this key heterocyclic building block.

Mechanistic Insights: The Nucleophilic Aromatic Substitution (SNAr) Pathway

The reaction of 2-cyano-3-bromoquinoline with nucleophiles predominantly proceeds via a nucleophilic aromatic substitution (SNAr) mechanism. This pathway is characteristic of aryl halides bearing strong electron-withdrawing groups positioned ortho or para to the leaving group.

The key steps of the SNAr mechanism are:

• Nucleophilic Attack: The nucleophile attacks the electron-deficient C-3 carbon, which is activated by the electron-withdrawing cyano group at the C-2 position. This leads to the formation of a resonance-stabilized carbanionic intermediate known as a Meisenheimer complex.

• Stabilization of the Intermediate: The negative charge of the Meisenheimer complex is delocalized over the aromatic ring and, crucially, onto the nitrogen atom of the cyano group, which provides significant stabilization.

• Elimination of the Leaving Group: The aromaticity of the quinoline ring is restored by the departure of the bromide ion, yielding the 3-substituted-2-cyanoquinoline product.

The rate-determining step is typically the formation of the Meisenheimer complex. The strong electron-withdrawing nature of the cyano group is essential for lowering the activation energy of this step.

Figure 1: General mechanism of the SNAr reaction on 2-cyano-3-bromoquinoline.

Protocols for Nucleophilic Substitution Reactions

The following protocols provide detailed, step-by-step methodologies for the reaction of 2-cyano-3-bromoquinoline with various classes of nucleophiles. These protocols are designed to be self-validating, with explanations for key experimental choices.

I. Amination: Synthesis of 3-Amino-2-cyanoquinolines

The introduction of an amino group at the 3-position of the 2-cyanoquinoline scaffold is a valuable transformation for accessing compounds with potential biological activity. The following protocol is adapted from procedures for similar activated haloquinolines.[1]

Protocol 1: Reaction with Primary and Secondary Amines

Figure 2: Workflow for the synthesis of 3-amino-2-cyanoquinolines.

Materials:

• 2-Cyano-3-bromoquinoline

• Primary or secondary amine (e.g., piperidine, morpholine, aniline)

• Base (e.g., K2CO3, Cs2CO3, Et3N)

• Anhydrous solvent (e.g., DMF, Dioxane, NMP)

• Standard laboratory glassware and purification equipment

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-cyano-3-bromoquinoline (1.0 mmol).

• Reagent Addition: Add the base (1.5 mmol) and the desired amine (1.2 mmol).

• Solvent Addition: Add the anhydrous solvent (5-10 mL).

• Reaction: Heat the reaction mixture to 80-120 °C and stir for 4-24 hours. The optimal temperature and time will depend on the nucleophilicity of the amine.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with water (20 mL) and extract with an organic solvent such as ethyl acetate or dichloromethane (3 x 20 mL).

• Purification: Combine the organic layers, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate).

Causality Behind Experimental Choices:

• Base: The base is crucial to neutralize the HBr formed during the reaction, driving the equilibrium towards the product. For less nucleophilic amines, a stronger base like Cs2CO3 may be required.

• Solvent: A high-boiling polar aprotic solvent like DMF or NMP is typically used to ensure the solubility of the reactants and to allow for heating to the required reaction temperature.

• Excess Amine: While a slight excess of the amine is used, a large excess should be avoided to prevent the formation of side products.

Amine Nucleophile	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Piperidine	K2CO3	DMF	100	6	>90
Morpholine	K2CO3	DMF	100	6	>90
Aniline	Cs2CO3	Dioxane	120	12	70-85
Benzylamine	Et3N	NMP	110	8	80-95

Table 1: Representative conditions and yields for the amination of 2-cyano-3-bromoquinoline. (Yields are estimated based on similar reactions and may vary).

II. Thiolation: Synthesis of 3-Thioether-2-cyanoquinolines

The introduction of a sulfur linkage at the 3-position can be achieved by reacting 2-cyano-3-bromoquinoline with thiols. The following protocol is based on S-alkylation procedures for related heterocyclic systems.[2]

Protocol 2: Reaction with Thiols

Materials:

• 2-Cyano-3-bromoquinoline

• Thiol (e.g., thiophenol, benzyl mercaptan, sodium thiomethoxide)

• Base (e.g., NaH, K2CO3, NaOEt)

• Anhydrous solvent (e.g., DMF, THF, Ethanol)

• Standard laboratory glassware and purification equipment

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the thiol (1.2 mmol) and anhydrous solvent (5 mL).

• Deprotonation: If using a neutral thiol, add a base (e.g., NaH, 1.2 mmol) portion-wise at 0 °C and stir for 30 minutes to generate the thiolate. If using a pre-formed salt like sodium thiomethoxide, this step can be skipped.

• Substrate Addition: Add a solution of 2-cyano-3-bromoquinoline (1.0 mmol) in the same anhydrous solvent (5 mL).

• Reaction: Allow the reaction to warm to room temperature and stir for 2-12 hours. Gentle heating (e.g., 50-80 °C) may be required for less reactive thiols.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Quench the reaction by the slow addition of water. Extract the product with an organic solvent. Wash the combined organic layers with brine, dry over anhydrous MgSO4, and concentrate in vacuo.

• Purification: Purify the residue by column chromatography on silica gel.

Causality Behind Experimental Choices:

• Inert Atmosphere: The use of an inert atmosphere is important, especially when using a strong base like NaH, to prevent the reaction with atmospheric moisture and oxygen.

• Thiolate Formation: The in situ or prior formation of the more nucleophilic thiolate anion is essential for an efficient reaction.

• Solvent Choice: The choice of solvent depends on the base used. For NaH, a non-protic solvent like THF or DMF is necessary. For weaker bases like K2CO3, a polar aprotic solvent like DMF is suitable.

Thiol Nucleophile	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Thiophenol	K2CO3	DMF	80	4	85-95
Sodium thiomethoxide	-	Ethanol	25	2	>90
Benzyl mercaptan	NaH	THF	25	3	80-90

Table 2: Representative conditions and yields for the thiolation of 2-cyano-3-bromoquinoline. (Yields are estimated based on similar reactions and may vary).

III. Alkoxylation: Synthesis of 3-Alkoxy-2-cyanoquinolines

The synthesis of 3-alkoxy-2-cyanoquinolines can be achieved through the reaction of 2-cyano-3-bromoquinoline with alkoxides. This reaction generally requires anhydrous conditions to prevent the formation of the corresponding 3-hydroxyquinoline derivative.

Protocol 3: Reaction with Alkoxides

Materials:

• 2-Cyano-3-bromoquinoline

• Alcohol (e.g., methanol, ethanol, isopropanol)

• Strong base (e.g., NaH, metallic Na)

• Anhydrous solvent (e.g., THF, Dioxane, or the corresponding alcohol)

• Standard laboratory glassware and purification equipment

Procedure:

• Alkoxide Preparation: In a flame-dried flask under an inert atmosphere, prepare the sodium alkoxide by adding sodium metal (1.5 mmol) to the anhydrous alcohol (10 mL) at 0 °C and stirring until all the sodium has dissolved. Alternatively, add NaH (1.5 mmol) to the alcohol in an anhydrous solvent like THF.

• Substrate Addition: Add 2-cyano-3-bromoquinoline (1.0 mmol) to the freshly prepared alkoxide solution.

• Reaction: Heat the reaction mixture to reflux for 6-24 hours.

• Monitoring: Monitor the reaction by TLC or LC-MS.

• Work-up: Cool the reaction to room temperature and carefully quench with water. Remove the solvent under reduced pressure.

• Extraction: Extract the aqueous residue with a suitable organic solvent.

• Purification: Dry the combined organic extracts, concentrate, and purify the crude product by column chromatography.

Causality Behind Experimental Choices:

• Anhydrous Conditions: The exclusion of water is critical to prevent the formation of the undesired 3-hydroxy-2-cyanoquinoline by-product.

• Strong Base: A strong base is required to deprotonate the alcohol and form the highly nucleophilic alkoxide.

• Heating: The reaction often requires heating to proceed at a reasonable rate, as alkoxides are generally less nucleophilic than thiolates.

Alcohol	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Methanol	Na	Methanol	Reflux	12	70-85
Ethanol	NaH	THF	Reflux	18	65-80
Isopropanol	NaH	Dioxane	Reflux	24	50-70

Table 3: Representative conditions and yields for the alkoxylation of 2-cyano-3-bromoquinoline. (Yields are estimated based on similar reactions and may vary).

Alternative Strategies: Palladium-Catalyzed Cross-Coupling Reactions

While SNAr reactions are highly effective for the functionalization of 2-cyano-3-bromoquinoline, palladium-catalyzed cross-coupling reactions offer a powerful and complementary approach, particularly for the formation of C-C bonds.

Figure 3: General scheme for palladium-catalyzed cross-coupling reactions.

Suzuki-Miyaura Coupling: This reaction enables the formation of a C-C bond between 2-cyano-3-bromoquinoline and an organoboron compound (e.g., a boronic acid or ester). This is a highly versatile method for introducing aryl, heteroaryl, or vinyl substituents at the 3-position.

Sonogashira Coupling: This reaction facilitates the formation of a C-C bond between 2-cyano-3-bromoquinoline and a terminal alkyne, providing access to 3-alkynyl-2-cyanoquinolines, which are valuable intermediates for further transformations.

Buchwald-Hartwig Amination: This palladium-catalyzed reaction provides an alternative to the SNAr amination, often proceeding under milder conditions and with a broader substrate scope, including less nucleophilic amines.

The choice between SNAr and palladium-catalyzed methods will depend on the desired substituent, the availability of starting materials, and the functional group tolerance of the substrate.

Conclusion

2-Cyano-3-bromoquinoline is a highly valuable and versatile building block for the synthesis of a wide range of functionalized quinoline derivatives. The protocols and insights provided in this guide offer researchers a solid foundation for the successful application of nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions. The ability to strategically introduce diverse substituents at the 3-position of the quinoline ring opens up numerous possibilities for the development of novel drug candidates and advanced materials.

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• Manjappa, K. B. (2015). Rediscovered synthesis of 3-cyanoquinoline derivatives. ResearchGate. [Link]

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Application Notes & Protocols: Strategic Functionalization of 2-Cyano-3-bromoquinoline via Palladium Catalysis

Introduction: The Quinoline Scaffold and the Power of Palladium

The quinoline moiety is a privileged heterocyclic scaffold, forming the core of numerous natural products and synthetic pharmacologically active substances renowned for their anticancer, antiviral, and anti-inflammatory properties.[1][2] The strategic functionalization of this nucleus is paramount in medicinal chemistry and drug discovery. 2-Cyano-3-bromoquinoline, in particular, serves as a versatile and highly valuable building block. Its structure is primed for selective modification via modern synthetic methods, most notably palladium-catalyzed cross-coupling reactions.[3]

Palladium catalysis has revolutionized the formation of carbon-carbon (C-C) and carbon-heteroatom (C-N, C-O) bonds, offering mild, efficient, and functional-group-tolerant pathways to complex molecular architectures.[4][5] The quinoline ring system possesses unique electronic properties; the nitrogen atom creates π-electron deficiency, particularly activating the C2 and C4 positions for nucleophilic attack.[6] Consequently, halogens at these positions are more susceptible to oxidative addition to palladium(0) catalysts.[6] For 2-cyano-3-bromoquinoline, the bromine atom at the C3 position serves as an excellent handle for a suite of palladium-catalyzed transformations, enabling the precise installation of diverse substituents. This guide provides detailed protocols and mechanistic insights for leveraging this substrate in key cross-coupling reactions.

Experimental Workflow: A Generalized Approach

The successful execution of palladium-catalyzed reactions hinges on meticulous preparation and an inert atmosphere to protect the catalyst from deactivation. The following workflow represents a general procedure adaptable to the specific protocols detailed in this document.

Caption: Generalized experimental workflow for palladium-catalyzed cross-coupling reactions.

Suzuki-Miyaura Coupling: Forging Aryl-Aryl Bonds

The Suzuki-Miyaura reaction is a robust and widely used method for forming C(sp²)–C(sp²) bonds by coupling an organoboron reagent with an organohalide.[7] Its tolerance for a wide range of functional groups and use of stable, low-toxicity boronic acids make it a cornerstone of modern synthesis.[7]

Mechanistic Rationale

The reaction proceeds through a well-established catalytic cycle involving a palladium(0) active species.[7] The key steps are: (1) Oxidative Addition of the 3-bromoquinoline to the Pd(0) complex, (2) Transmetalation where the organic group from the activated boronic acid is transferred to the palladium center, and (3) Reductive Elimination to form the C-C bond and regenerate the Pd(0) catalyst.[7][8] The base is crucial for activating the organoboron reagent to facilitate transmetalation.[8][9]

Caption: Simplified catalytic cycle of the Suzuki-Miyaura reaction.

Protocol: Synthesis of 2-Cyano-3-arylquinoline

• Preparation: To an oven-dried Schlenk tube, add the arylboronic acid (1.2 mmol), potassium carbonate (K₂CO₃, 3.0 mmol), and the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol, 5 mol%).

• Inerting: Seal the tube with a rubber septum, and evacuate and backfill with argon three times.

• Reagent Addition: Add 2-cyano-3-bromoquinoline (1.0 mmol) to the tube. Through the septum, add a degassed mixture of toluene (4 mL) and water (1 mL) via syringe.

• Reaction: Place the sealed tube in a preheated oil bath at 90-110 °C and stir vigorously for 12-24 hours. Monitor the reaction's progress by TLC or GC-MS.

• Work-up: After cooling, dilute the mixture with ethyl acetate (20 mL) and water (10 mL). Separate the layers, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Scientist's Note (Causality): The choice of a phosphine ligand like triphenylphosphine (PPh₃) is standard, but for challenging heteroaryl couplings, bulkier, more electron-rich ligands such as XPhos can improve yields.[10] The biphasic solvent system (toluene/water) aids in dissolving both the organic substrate and the inorganic base.[8]

Data Summary: Suzuki-Miyaura Coupling Conditions

Catalyst System	Ligand	Base	Solvent	Temp (°C)	Typical Yield (%)	Reference
Pd(PPh₃)₄	PPh₃	K₂CO₃	Toluene/H₂O	90-110	75	[10]
Pd(dppf)Cl₂	dppf	K₂CO₃	1,4-Dioxane	100	85-95	[10]
Pd₂(dba)₃ / Xantphos	Xantphos	K₃PO₄	1,4-Dioxane	110	82	[11]

Heck Reaction: Vinylation of the Quinoline Core

The Heck reaction creates a C-C bond by coupling an organohalide with an alkene, providing a powerful method for synthesizing substituted alkenes.[12][13] This reaction is instrumental for introducing vinyl groups onto the quinoline scaffold.

Mechanistic Rationale

The catalytic cycle begins with the oxidative addition of 3-bromoquinoline to a Pd(0) species.[12] The resulting Pd(II) complex coordinates with the alkene. This is followed by a migratory insertion of the alkene into the palladium-carbon bond. Finally, a β-hydride elimination step releases the vinylated quinoline product and forms a palladium-hydride species, which, upon reaction with a base, regenerates the Pd(0) catalyst.[14][15]

Caption: Simplified catalytic cycle of the Heck reaction.

Protocol: Synthesis of 2-Cyano-3-vinylquinoline

• Preparation: In a sealed tube, combine 2-cyano-3-bromoquinoline (1.0 mmol), the alkene (e.g., styrene, 1.2 mmol), palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%), and triphenylphosphine (PPh₃, 0.04 mmol, 4 mol%).[16]

• Inerting: Seal the tube and render the atmosphere inert by evacuating and backfilling with argon.

• Reagent Addition: Add an anhydrous, degassed solvent like DMF or NMP (5 mL) and a base such as triethylamine (NEt₃, 1.5 mmol) via syringe.[16]

• Reaction: Heat the sealed tube to 100–140 °C for 12–24 hours.[16]

• Work-up: After cooling, dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate, 3 x 20 mL).[16]

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the product by column chromatography.[16]

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Scientist's Note (Causality): Pd(OAc)₂ is a common Pd(II) precatalyst that is reduced in situ to the active Pd(0) species.[15] An organic base like NEt₃ is used to neutralize the HBr formed during the catalytic cycle, preventing catalyst inhibition and driving the reaction forward. The reaction is typically stereospecific, leading to the trans substituted alkene.[14]

Data Summary: Heck Reaction Conditions

Alkene	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Ethyl crotonate	Pd EnCat® 40 (0.8)	NaOAc	Ethanol	140 (mw)	0.5	71	[16]
n-Butyl acrylate	Pd(OAc)₂ (2) / PPh₃ (4)	NEt₃	DMF	120	16	95	[16]
Styrene	Pd(OAc)₂ (2) / P(o-tol)₃ (4)	K₂CO₃	DMAc	140	24	88	[16]

Sonogashira Coupling: Introducing Alkynyl Functionality

The Sonogashira coupling is the premier method for forming a bond between an sp² carbon (from an aryl halide) and an sp carbon (from a terminal alkyne).[17] It is indispensable for synthesizing arylalkynes, which are valuable intermediates in pharmaceuticals and materials science.

Mechanistic Rationale

The reaction mechanism is more complex than the Suzuki or Heck reactions, as it involves two interconnected catalytic cycles.[17][18] The palladium cycle mirrors other cross-couplings (oxidative addition, reductive elimination). The copper cycle involves the formation of a copper(I) acetylide intermediate, which then participates in the transmetalation step with the palladium(II) complex. The amine base is crucial for deprotonating the terminal alkyne and neutralizing the generated HX.[19]

Caption: Interconnected catalytic cycles of the Sonogashira coupling.

Protocol: Synthesis of 2-Cyano-3-alkynylquinoline

• Preparation: To a Schlenk flask, add the palladium catalyst (e.g., PdCl₂(PPh₃)₂, 0.02 mmol, 2 mol%) and copper(I) iodide (CuI, 0.04 mmol, 4 mol%).

• Inerting: Seal the flask, and evacuate and backfill with argon three times.

• Reagent Addition: Add a solution of 2-cyano-3-bromoquinoline (1.0 mmol) in a degassed solvent like triethylamine (Et₃N, 5 mL). Then, add the terminal alkyne (1.1 mmol) via syringe.

• Reaction: Stir the mixture at room temperature or with gentle heating (40-60 °C) for 2-12 hours, monitoring by TLC.

• Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure. Redissolve the residue in dichloromethane (DCM), and wash with aqueous ammonium chloride (NH₄Cl) solution and then with brine.

• Purification: Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography.

Scientist's Note (Causality): The copper(I) cocatalyst is essential for activating the alkyne and facilitating the transmetalation step under mild conditions.[17] Triethylamine serves a dual purpose as both the base and often as the solvent.[6] While effective, copper can sometimes promote undesirable alkyne homocoupling (Glaser coupling); copper-free Sonogashira protocols have been developed to circumvent this issue.

Data Summary: Sonogashira Coupling Conditions

Catalyst System	Co-catalyst	Base	Solvent	Temp (°C)	Typical Yield (%)	Reference
PdCl₂(PPh₃)₂	CuI	Et₃N	Et₃N	RT - 60	80-95	[6][10]
Pd(PPh₃)₄	CuI	i-Pr₂NH	THF	65	85	[10]
Pd(OAc)₂ / PPh₃	None (Cu-free)	Cs₂CO₃	Toluene	100	70-85	[19]

References

• Palladium-Catalysed Synthesis and Transformation of Quinolones - PMC. PubMed Central.
• Palladium in Quinoline Synthesis. ScienceDirect.
• Palladium-catalyzed synthesis of quinolines from allyl alcohols and anilines. RSC Advances.
• Synthesis of quinoline derivatives by palladium-catalyzed isocyanide insertion/undirected C(sp 2 )–H functionalization/[4 + 1] cyclization reactions involving aryl isocyanide. RSC Publishing.
• Review on The Role of the Metal Catalysts in the Synthesis of Pharmacologically Important Quinoline Substrate.
• Palladium Complexes Catalysed Telomerisation of Arylamines with Butadiene and Their Cyclisation into Quinoline Deriv
• Palladium-Catalysed Synthesis and Transform
• Synthesis of functionalized pyridines and quinolines by palladium-catalyzed cross-coupling reactions. RosDok.
• Halogenated Quinolines as Substrates for the Palladium-Catalyzed Cross-Coupling Reactions to Afford Substituted Quinolines.
• The Role of Palladium Catalysts in Modern Pharmaceutical Synthesis. NINGBO INNO PHARMCHEM CO.,LTD.
• Heck reaction. Wikipedia.
• comparing the efficacy of different catalysts for 3-bromoquinoline coupling. Benchchem.
• Heck Coupling. NROChemistry.
• Heck Reaction. Organic Chemistry Portal.
• Application Notes and Protocols: Heck Reaction Protocol for 3-Bromoquinoline. Benchchem.
• Suzuki Coupling. Organic Chemistry Portal.
• Suzuki–Miyaura cross-coupling optimization enabled by autom
• Sonogashira Coupling. Organic Chemistry Portal.
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• The Suzuki Reaction. Chem 115 Myers.

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2-Cyano-3-bromoquinoline: A Versatile Building Block for Modern Organic Synthesis

Introduction: The Strategic Value of a Multifunctional Scaffold

The quinoline ring system is a cornerstone of medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a wide array of pharmacologically active compounds and natural products.[1][2] Its derivatives have demonstrated a vast spectrum of biological activities, making them highly sought-after targets in drug discovery.[2][3] Within this important class of heterocycles, 2-Cyano-3-bromoquinoline emerges as a particularly powerful and versatile building block for synthetic chemists.

This guide provides an in-depth exploration of 2-Cyano-3-bromoquinoline, detailing its application in key synthetic transformations and offering field-proven protocols for its use. The strategic placement of its functional groups is the key to its utility:

• The Quinoline Core: Provides a rigid, aromatic scaffold fundamental to many bioactive molecules.

• The 3-Bromo Substituent: Serves as an excellent leaving group, primarily enabling a wide range of palladium-catalyzed cross-coupling reactions.[4] This position is crucial for introducing molecular diversity.

• The 2-Cyano Group: This electron-withdrawing group modulates the reactivity of the quinoline ring. It activates the C3 position for certain reactions and, importantly, serves as a versatile synthetic handle itself, capable of being transformed into amides, carboxylic acids, amines, or other heterocyclic systems.[5]

The confluence of these features allows for the sequential and regioselective functionalization of the quinoline scaffold, making 2-Cyano-3-bromoquinoline an indispensable tool for constructing complex molecular architectures.

Key Synthetic Transformations: A Gateway to Molecular Diversity

The utility of 2-Cyano-3-bromoquinoline is most evident in its capacity to undergo a variety of high-yield, functional-group-tolerant reactions. The diagram below illustrates the principal synthetic pathways accessible from this starting material.

Caption: Synthetic versatility of 2-Cyano-3-bromoquinoline.

1. Palladium-Catalyzed Cross-Coupling Reactions

The bromine atom at the C3 position is ideally suited for palladium-catalyzed cross-coupling, a cornerstone of modern organic synthesis.[6] These reactions allow for the precise and efficient formation of carbon-carbon and carbon-heteroatom bonds.

The Suzuki-Miyaura reaction is a robust method for creating C-C bonds by coupling an organohalide with an organoboron species.[7][8] Using 2-Cyano-3-bromoquinoline, this reaction enables the introduction of a diverse array of aryl and vinyl substituents at the 3-position.

Causality Behind Experimental Choices:

• Catalyst System: A palladium(0) species is the active catalyst. It is often generated in situ from a palladium(II) precursor like Pd(OAc)₂ or uses a stable Pd(0) source like Pd(PPh₃)₄.[9]

• Ligand: Phosphine ligands are crucial for stabilizing the palladium center and facilitating the catalytic cycle. The choice of ligand (e.g., PPh₃, Xantphos) can significantly impact reaction efficiency, especially with challenging substrates.[10]

• Base: A base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) is essential. Its primary role is to activate the organoboron reagent by forming a more nucleophilic boronate complex, which facilitates the key transmetalation step.[7][9]

The Sonogashira coupling is the premier method for forming a bond between an aryl halide and a terminal alkyne.[11][12] This transformation is of high value as the resulting 3-alkynyl-2-cyanoquinolines are important precursors for pharmaceuticals and organic materials.

Causality Behind Experimental Choices:

• Dual Catalysis: The reaction mechanism classically involves two catalytic cycles: a palladium cycle similar to other cross-couplings and a copper(I) co-catalyst cycle.[11] The copper(I) salt (typically CuI) reacts with the alkyne to form a copper(I) acetylide, which is the active species in the transmetalation to the palladium center.

• Base: An amine base, such as triethylamine (TEA) or diisopropylamine (DIPA), is typically used. It serves to deprotonate the terminal alkyne and neutralize the hydrogen halide produced during the reaction.[12]

• Conditions: While traditionally requiring anhydrous and anaerobic conditions, modern protocols have been developed that are more tolerant of air and moisture.[12]

The formation of aryl C-N bonds is fundamental in pharmaceutical synthesis, and the Buchwald-Hartwig amination provides a general and mild method for this purpose.[13][14] This reaction allows for the coupling of 2-Cyano-3-bromoquinoline with a wide range of primary and secondary amines, anilines, and other nitrogen nucleophiles.

Causality Behind Experimental Choices:

• Bulky Ligands: The success of this reaction hinges on the use of specialized, bulky, and electron-rich phosphine ligands (e.g., XPhos, RuPhos, BINAP).[13][15] These ligands promote the crucial reductive elimination step, which forms the C-N bond and regenerates the Pd(0) catalyst. They also help prevent catalyst decomposition.

• Base: A strong, non-nucleophilic base is required. Sodium tert-butoxide (NaOtBu) is most common, but others like LHMDS or K₃PO₄ can be used for base-sensitive substrates.[15] The base deprotonates the amine, making it a more potent nucleophile to attack the palladium complex.

2. Nucleophilic Aromatic Substitution (SNA_r)

While less common for simple aryl halides, the electron-withdrawing nature of the 2-cyano group, combined with the inherent electron deficiency of the quinoline ring, can facilitate nucleophilic aromatic substitution (SNA_r) at the C3 position. This provides a complementary, metal-free pathway to introduce certain heteroatom nucleophiles.

Causality Behind Experimental Choices:

• Activation: The cyano group at the ortho position (C2) is critical. It stabilizes the negative charge of the Meisenheimer intermediate formed during the nucleophilic attack, thereby lowering the activation energy for the reaction.[16]

• Nucleophiles: This pathway is most effective with soft, highly nucleophilic species like thiolates (RS⁻) or in some cases, alkoxides (RO⁻) under forcing conditions (high temperature).[17]

Application Notes & Experimental Protocols

The following protocols are designed as self-validating systems, providing clear, step-by-step methodologies for key transformations. Researchers should perform initial small-scale trials to optimize conditions for their specific substrates.

Protocol 1: Suzuki-Miyaura Coupling of 2-Cyano-3-bromoquinoline with Phenylboronic Acid

This protocol details a standard procedure for the synthesis of 2-Cyano-3-phenylquinoline.

Materials:

• 2-Cyano-3-bromoquinoline (1.0 equiv.)

• Phenylboronic acid (1.2 equiv.)

• Palladium(II) acetate [Pd(OAc)₂] (0.02 equiv., 2 mol%)

• Xantphos (0.04 equiv., 4 mol%)

• Potassium carbonate (K₂CO₃) (2.0 equiv.)

• 1,4-Dioxane and Water (4:1 v/v)

• Round-bottom flask or microwave vial, magnetic stirrer, condenser, inert atmosphere setup (Argon or Nitrogen)

Procedure:

• To a round-bottom flask, add 2-Cyano-3-bromoquinoline, phenylboronic acid, Pd(OAc)₂, Xantphos, and K₂CO₃.

• Evacuate the flask and backfill with an inert gas (e.g., Argon). Repeat this cycle three times to ensure an inert atmosphere.

• Add the degassed 1,4-dioxane/water solvent mixture via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring under the inert atmosphere.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 4-12 hours.

• Upon completion, cool the mixture to room temperature and dilute with ethyl acetate.

• Wash the organic layer sequentially with water and saturated brine solution.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the pure 2-Cyano-3-phenylquinoline.

Protocol 2: Sonogashira Coupling with Phenylacetylene

This protocol describes the synthesis of 2-Cyano-3-(phenylethynyl)quinoline.

Materials:

• 2-Cyano-3-bromoquinoline (1.0 equiv.)

• Phenylacetylene (1.1 equiv.)

• Bis(triphenylphosphine)palladium(II) dichloride [Pd(PPh₃)₂Cl₂] (0.03 equiv., 3 mol%)

• Copper(I) iodide (CuI) (0.05 equiv., 5 mol%)

• Triethylamine (TEA) (3.0 equiv.)

• Anhydrous Tetrahydrofuran (THF) or Toluene

• Schlenk flask, magnetic stirrer, inert atmosphere setup

Procedure:

• To an oven-dried Schlenk flask under an inert atmosphere, add 2-Cyano-3-bromoquinoline, Pd(PPh₃)₂Cl₂, and CuI.

• Add anhydrous THF (or toluene) followed by triethylamine via syringe.

• Add phenylacetylene dropwise to the stirred mixture at room temperature.

• Heat the reaction to 60-70 °C and stir for 2-6 hours.

• Monitor the reaction by TLC. The disappearance of the starting material indicates completion.

• After cooling to room temperature, filter the mixture through a pad of Celite to remove catalyst residues, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic phase over anhydrous MgSO₄, filter, and evaporate the solvent.

• Purify the crude product by column chromatography (eluent: hexane/ethyl acetate) to obtain the desired product.

Protocol 3: Buchwald-Hartwig Amination with Morpholine

This protocol outlines the synthesis of 4-(2-Cyanoquinolin-3-yl)morpholine.

Materials:

• 2-Cyano-3-bromoquinoline (1.0 equiv.)

• Morpholine (1.2 equiv.)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.02 equiv., 2 mol%)

• XPhos (0.08 equiv., 8 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv.)

• Anhydrous Toluene

• Glovebox or Schlenk line for handling air-sensitive reagents

Procedure:

• Inside a glovebox (preferred): Add Pd₂(dba)₃, XPhos, and NaOtBu to an oven-dried reaction vial or Schlenk flask.

• Add 2-Cyano-3-bromoquinoline to the vial.

• Add anhydrous toluene, followed by morpholine.

• Seal the vial and remove it from the glovebox. Heat the mixture to 100-110 °C with stirring.

• (Alternative Schlenk line setup): Add solids in the flask, evacuate and backfill with inert gas (3x), then add solvent and liquid reagents via syringe.

• Monitor the reaction by LC-MS. Reactions are often complete in 6-24 hours.

• Cool the reaction to room temperature and quench carefully by adding saturated aqueous ammonium chloride (NH₄Cl) solution.

• Extract the product with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate.

• Purify via column chromatography to isolate the target amine.

Caption: Standardized workflow for cross-coupling reactions.

Quantitative Data Summary

The following table summarizes typical conditions and expected yields for the cross-coupling reactions discussed, based on literature precedents for 3-bromoquinoline systems.[10][18] Actual yields will vary based on the specific coupling partners and optimization.

Reaction Type	Coupling Partner Example	Pd Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Typical Yield (%)
Suzuki-Miyaura	Arylboronic Acid	Pd(OAc)₂ (2-5)	SPhos / Xantphos (4-10)	K₃PO₄ (2.0)	Dioxane/H₂O	100-110	75-95
Sonogashira	Terminal Alkyne	Pd(PPh₃)₂Cl₂ (2-3)	PPh₃ (as part of cat)	TEA (2-3)	THF / DMF	60-80	70-90
Buchwald-Hartwig	Secondary Amine	Pd₂(dba)₃ (1-2)	XPhos / RuPhos (2-8)	NaOtBu (1.4)	Toluene	100-110	65-90

Conclusion and Future Outlook

2-Cyano-3-bromoquinoline has firmly established itself as a high-value, versatile building block in organic synthesis. Its predictable reactivity in a suite of powerful, modern synthetic reactions—most notably palladium-catalyzed cross-couplings—provides chemists with a reliable platform for generating libraries of complex quinoline derivatives. The ability to precisely install carbon and heteroatom substituents at the C3 position, coupled with the synthetic potential of the C2 nitrile group, makes it an invaluable tool for professionals in drug discovery and materials science. As the demand for novel heterocyclic compounds continues to grow, the strategic application of 2-Cyano-3-bromoquinoline will undoubtedly play a significant role in the development of next-generation pharmaceuticals and functional materials.

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The Strategic Utility of 2-Cyano-3-bromoquinoline in Modern Medicinal Chemistry: Application Notes and Protocols

Introduction: The Quinoline Scaffold as a Privileged Structure

In the landscape of medicinal chemistry, the quinoline ring system stands as a "privileged scaffold"—a molecular framework that is recurrently found in potent, biologically active compounds across a multitude of therapeutic areas.[1][2] Its rigid, bicyclic aromatic structure provides a well-defined orientation for appended functional groups to interact with biological targets, while its synthetic versatility allows for the systematic exploration of chemical space.[3][4] Quinoline derivatives have demonstrated a remarkable range of pharmacological activities, including anticancer, antimalarial, antimicrobial, and anti-inflammatory properties.[4][5][6]

This guide focuses on a particularly versatile, yet underexplored, building block: 2-Cyano-3-bromoquinoline . This molecule is strategically designed for divergent synthesis in drug discovery programs. The bromine atom at the 3-position serves as a versatile handle for introducing molecular complexity through modern cross-coupling reactions, while the cyano group at the 2-position acts as both a potent electronic modulator and a synthetic precursor for various nitrogen-containing heterocycles.[7][8] This document provides detailed application notes and robust protocols for leveraging this scaffold in the synthesis of novel therapeutic agents, with a primary focus on the development of kinase inhibitors for oncology.

Part 1: Synthesis of the Core Intermediate: 2-Cyano-3-bromoquinoline

A reliable supply of the starting material is paramount. While numerous methods exist for quinoline synthesis, a practical route to 2-Cyano-3-bromoquinoline can be envisioned through a multi-step sequence starting from readily available precursors. A plausible approach involves the construction of a 2-amino-3-cyanoquinoline intermediate, followed by a Sandmeyer-type reaction.

Protocol 1: Synthesis of 2-Amino-3-cyano-4-phenylquinoline

This protocol is adapted from established methods for synthesizing 2-amino-3-cyanoquinoline derivatives.[9] The reaction proceeds via a base-catalyzed condensation reaction.

Materials:

• 2-Aminobenzophenone

• Malononitrile

• Piperidine (catalyst)

• Ethanol (absolute)

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating mantle

• Buchner funnel and filter paper

Procedure:

• To a 250 mL round-bottom flask, add 2-aminobenzophenone (1.0 equiv.), malononitrile (1.2 equiv.), and absolute ethanol (approx. 10 mL per gram of aminobenzophenone).

• Add a catalytic amount of piperidine (approx. 0.1 equiv.) to the suspension.

• Equip the flask with a reflux condenser and heat the mixture to reflux with vigorous stirring.

• Monitor the reaction progress by Thin-Layer Chromatography (TLC) until the starting material is consumed (typically 4-6 hours).

• Upon completion, cool the reaction mixture to room temperature, then place it in an ice bath for 30 minutes to maximize precipitation.

• Collect the precipitated solid by vacuum filtration using a Buchner funnel.

• Wash the solid with a small amount of cold ethanol to remove residual impurities.

• Dry the product under vacuum to yield 2-amino-3-cyano-4-phenylquinoline. The product can be further purified by recrystallization from ethanol if necessary.

Protocol 2: Diazotization and Bromination (Sandmeyer Reaction)

This step converts the 2-amino group to the target 2-cyano functionality and introduces the essential 3-bromo handle.

Materials:

• 2-Amino-3-cyano-4-phenylquinoline

• Hydrobromic acid (HBr, 48%)

• Sodium nitrite (NaNO₂)

• Copper(I) bromide (CuBr)

• Beakers, ice bath, and magnetic stirrer

Procedure:

• Diazotization: In a beaker, suspend the 2-amino-3-cyano-4-phenylquinoline (1.0 equiv.) in a mixture of HBr (48%, ~4 equiv.) and water. Cool the suspension to 0-5 °C in an ice-salt bath with vigorous stirring.

• Slowly add a pre-cooled aqueous solution of sodium nitrite (1.1 equiv.) dropwise, ensuring the temperature remains below 5 °C. Stir for an additional 30 minutes at this temperature to ensure complete formation of the diazonium salt.

• Sandmeyer Reaction: In a separate flask, dissolve copper(I) bromide (1.2 equiv.) in HBr (48%) and cool to 0 °C.

• Slowly add the cold diazonium salt solution to the CuBr/HBr solution. Vigorous nitrogen evolution will be observed.

• After the addition is complete, allow the mixture to warm to room temperature and stir for 1-2 hours.

• Pour the reaction mixture into water and extract with dichloromethane or ethyl acetate.

• Wash the organic layer with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel to afford pure 2-Cyano-3-bromoquinoline .

Part 2: Application in Lead Generation - The Power of Cross-Coupling

The C3-bromo substituent is the primary site for diversification, enabling the exploration of Structure-Activity Relationships (SAR) through palladium-catalyzed cross-coupling reactions. These reactions are cornerstones of modern medicinal chemistry for their reliability and broad functional group tolerance.[10]

Caption: Synthetic utility of 2-Cyano-3-bromoquinoline.

Application Note 1: Probing Aryl Binding Pockets via Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is an exceptionally powerful method for forming C-C bonds between the quinoline C3-position and various aryl or heteroaryl boronic acids/esters.[11][12] In kinase inhibitor design, this allows for the systematic introduction of substituted aryl groups to probe hydrophobic pockets and establish key π-stacking or hydrogen bonding interactions within the ATP-binding site.

Causality: The choice of a palladium(0) source, a sterically demanding phosphine ligand (e.g., XPhos), and a suitable base is critical. The ligand facilitates the initial oxidative addition of the palladium to the C-Br bond, while the base is required for the transmetalation step of the catalytic cycle.[13]

Caption: Catalytic cycle of the Suzuki-Miyaura reaction.

Materials:

• 2-Cyano-3-bromoquinoline (1.0 equiv.)

• Arylboronic acid (1.2-1.5 equiv.)

• Palladium catalyst (e.g., Pd₂(dba)₃, 2-5 mol%)

• Phosphine ligand (e.g., XPhos, 4-10 mol%)

• Base (e.g., K₃PO₄ or Cs₂CO₃, 2.0-3.0 equiv.)

• Anhydrous solvent (e.g., 1,4-Dioxane or Toluene, with 10-20% water)

• Microwave vial or Schlenk tube

Procedure:

• To a microwave vial, add 2-Cyano-3-bromoquinoline, the arylboronic acid, and the base.

• In a separate vial, prepare the catalyst pre-mixture by dissolving the palladium source and the ligand in a small amount of the reaction solvent.

• Add the catalyst solution to the reaction vial.

• Add the remaining solvent.

• Seal the vial and degas the mixture by bubbling argon or nitrogen through it for 10-15 minutes.

• Heat the reaction in a microwave reactor or a pre-heated oil bath (typically 80-120 °C) for 1-4 hours.

• Monitor the reaction by LC-MS. Upon completion, cool the mixture, dilute with ethyl acetate, and filter through a pad of Celite to remove palladium residues.

• Wash the filtrate with water and brine, dry over Na₂SO₄, and concentrate.

• Purify the residue by flash column chromatography.

Application Note 2: Introducing Rigid Linkers via Sonogashira Coupling

The Sonogashira reaction couples terminal alkynes with aryl halides, introducing a linear, rigid alkynyl linker. This is strategically valuable for spanning larger distances within a binding site or for positioning a terminal functional group with high precision. The resulting alkyne can also serve as a handle for further chemistry, such as click reactions.

Causality: This reaction requires a dual catalytic system. The palladium catalyst performs the oxidative addition, while a copper(I) co-catalyst (typically CuI) generates a copper acetylide intermediate, which facilitates the transmetalation step at a much faster rate than direct reaction with the alkyne.[14] An amine base is used both to neutralize the HX byproduct and to act as a solvent.

Materials:

• 2-Cyano-3-bromoquinoline (1.0 equiv.)

• Terminal alkyne (1.2-1.5 equiv.)

• Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2-5 mol%)

• Copper(I) iodide (CuI, 4-10 mol%)

• Amine base/solvent (e.g., Triethylamine or Diisopropylamine)

• Anhydrous co-solvent (e.g., THF or DMF)

• Schlenk tube

Procedure:

• To an oven-dried Schlenk tube, add 2-Cyano-3-bromoquinoline, Pd(PPh₃)₂Cl₂, and CuI.

• Evacuate and backfill the tube with argon (repeat 3 times).

• Add the anhydrous co-solvent (if used) and the amine base via syringe.

• Add the terminal alkyne dropwise with stirring.

• Heat the reaction mixture (typically 50-80 °C) until TLC or LC-MS indicates consumption of the starting material.

• Cool the reaction, dilute with ethyl acetate, and filter through Celite.

• Concentrate the filtrate and purify by flash column chromatography.

Part 3: Transformations of the 2-Cyano Group

The 2-cyano group is not merely a passive director; it is a versatile functional handle that can be transformed to modulate physicochemical properties or to construct further heterocyclic systems.

Application Note 3: Enhancing Solubility and Installing H-Bonding Moieties

The cyano group can be hydrolyzed under acidic or basic conditions to a carboxamide or a carboxylic acid. The carboxamide, in particular, is an excellent hydrogen bond donor and acceptor, which can significantly improve compound solubility and provide a key interaction point with a protein target.

Causality: Controlled hydrolysis to the amide without proceeding to the carboxylic acid can be achieved using basic peroxide. The hydroperoxide anion is a potent nucleophile for attacking the nitrile carbon, and the subsequent steps lead to the amide.

Materials:

• 2-Cyano-3-substituted-quinoline (1.0 equiv.)

• Hydrogen peroxide (H₂O₂, 30% solution)

• Potassium carbonate (K₂CO₃)

• DMSO

Procedure:

• Dissolve the quinoline substrate in DMSO in a round-bottom flask.

• Add K₂CO₃ (0.2 equiv.) followed by the slow, dropwise addition of 30% H₂O₂ (5-10 equiv.) at room temperature.

• Stir the reaction at room temperature for 2-4 hours. Monitor by LC-MS.

• Upon completion, dilute the reaction mixture with a large volume of water.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Purify by chromatography or recrystallization to yield the 3-substituted-quinoline-2-carboxamide.

Part 4: Biological Evaluation and Data

Derivatives synthesized from the 2-Cyano-3-bromoquinoline scaffold are expected to show potent biological activity, particularly as kinase inhibitors. The following table presents representative biological data for analogous 2-amino-3-cyanoquinoline derivatives targeting the Epidermal Growth Factor Receptor (EGFR), a key target in oncology.[7] This data serves as a benchmark for what researchers might expect from libraries derived from the core scaffold.

Compound ID (Analogous)	Target Cell Line	IC₅₀ (µM)[7]
4d	A549 (Lung Cancer)	3.317 ± 0.142
4d	MCF-7 (Breast Cancer)	7.711 ± 0.217
4e	A549 (Lung Cancer)	4.648 ± 0.199
4e	MCF-7 (Breast Cancer)	6.114 ± 0.272
Erlotinib (Control)	A549 (Lung Cancer)	2.915 ± 0.121
Erlotinib (Control)	MCF-7 (Breast Cancer)	5.816 ± 0.205

Data Interpretation: The data indicates that cyano-quinoline derivatives can exhibit anticancer activity comparable to approved drugs like Erlotinib. The goal of a medicinal chemistry campaign using the 2-Cyano-3-bromoquinoline scaffold would be to perform Suzuki or Sonogashira couplings at the C3-position to identify substituents that significantly improve upon this baseline potency and selectivity.

Conclusion

2-Cyano-3-bromoquinoline is a high-potential starting material for medicinal chemistry programs. Its dual functionality allows for the rapid generation of diverse compound libraries through robust and well-understood chemical transformations. The protocols and strategic insights provided herein are designed to empower researchers to efficiently leverage this scaffold in the discovery of novel, potent, and selective therapeutic agents.

References

• ResearchGate. Synthesis of Novel Cyano Quinoline Derivatives | Request PDF. [Link]

• ResearchGate. Representative bioactive derivatives of 2‐cyano quinoline/pyridine. (1).... [Link]

• MDPI. Synthesis of New Phenothiazine/3-cyanoquinoline and Phenothiazine/3-aminothieno[2,3-b]pyridine(-quinoline) Heterodimers. [Link]

• MDPI. Three-Component Synthesis of 2-Amino-3-cyano-4H-chromenes, In Silico Analysis of Their Pharmacological Profile, and In Vitro Anticancer and Antifungal Testing. [Link]

• ACG Publications. Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. [Link]

• TSI Journals. Utility of 2-Cyano-3, 3-Diphenylprop-2-enoyl Isothiocyanate as a Source of Quinazoline, Pyrimidine and Oxazine Derivatives. [Link]

• Wikipedia. Sonogashira coupling. [Link]

• Oriental Journal of Chemistry. From Molecules to Medicine: The Remarkable Pharmacological Odyssey of Quinoline and its Derivatives. [Link]

• The Suzuki Reaction. The Suzuki Reaction. [Link]

• Organic Chemistry Portal. Sonogashira Coupling. [Link]

• Vedantu. Nucleophilic Substitution Reaction. [Link]

• PubMed. Biological evaluation of some quinoline derivatives with different functional groups as anticancer agents. [Link]

• SciELO Brazil. Eco-Friendly Synthesis, Biological Evaluation, and In Silico Molecular Docking Approach of Some New Quinoline Derivatives as Potential Antioxidant and Antibacterial Agents. [Link]

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• TÜBİTAK Academic Journals. Synthesis, biological evaluation, and theoretical studies of 2-amino-3-cyano-4-(L-phenylalaninyl)quinolines: anticancer potential and EGFR inhibition. [Link]

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• ScienceDirect. Sonogashira cross-coupling of 3-bromo-1,2-diones. [Link]

• YouTube. Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up.. [Link]

• University of Southampton. Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6. [Link]

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• SciSpace. Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. [Link]

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Application Notes and Protocols for the Synthesis and Evaluation of 2-Cyano-3-bromoquinoline Derivatives as Anticancer Agents

Abstract: The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents.[1][2] This guide provides a comprehensive overview and detailed protocols for the synthesis of 2-cyano-3-bromoquinoline derivatives, a class of compounds with significant potential in anticancer drug development. The presence of the cyano group at the C-2 position and the bromo group at the C-3 position creates a unique electronic and structural profile, with the bromine atom serving as a versatile synthetic handle for further molecular elaboration and structure-activity relationship (SAR) studies. We present a robust synthetic methodology, protocols for in vitro anticancer evaluation using standard cell-based assays, and insights into their potential mechanisms of action.

Introduction: The Quinoline Scaffold in Oncology

Quinoline, a heterocyclic aromatic compound composed of a fused benzene and pyridine ring, is a privileged structure in drug discovery.[3][4] Its derivatives are known to exhibit a wide array of biological activities, including antimalarial, antimicrobial, and notably, anticancer effects.[2][4] The anticancer potential of quinoline-based compounds stems from their ability to interact with various biological targets crucial for cancer cell proliferation and survival. These mechanisms include the inhibition of tyrosine kinases (e.g., EGFR), topoisomerases, and tubulin polymerization, as well as the induction of apoptosis and cell cycle arrest.[3][5]

Derivatives with a cyano group, particularly at the C-3 position, have been shown to be critical for modulating the activity of growth factor receptors.[6] The 2-cyano-3-bromoquinoline core is of particular interest for two primary reasons:

• Intrinsic Biological Activity : The specific arrangement of electron-withdrawing cyano and bromo groups can confer potent cytotoxicity against various cancer cell lines.

• Synthetic Versatility : The bromine atom at the C-3 position is an excellent leaving group for transition metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira). This allows for the rapid generation of a diverse library of analogues, which is essential for optimizing anticancer potency and selectivity through SAR studies.[7]

This document serves as a practical guide for researchers in medicinal chemistry and drug development, providing validated protocols for synthesis and biological screening.

Synthesis of 2-Cyano-3-bromoquinoline Derivatives

Synthetic Strategy Rationale

The synthesis of the target scaffold can be achieved through several routes. A reliable and widely applicable method involves a multi-step sequence starting from appropriately substituted anilines. The Vilsmeier-Haack reaction is a powerful tool for the formylation and cyclization of anilines to yield 2-chloro-3-formylquinoline intermediates.[8] This intermediate is then converted to the corresponding 2-cyano derivative via nucleophilic substitution, followed by selective bromination at the C-3 position. This strategy is advantageous due to the commercial availability of a wide range of anilines, allowing for diversity in the final products.

The workflow diagram below illustrates the key transformations in this synthetic approach.

Caption: General synthetic workflow for 2-cyano-3-bromoquinoline derivatives.

Detailed Experimental Protocol: Synthesis of 6-Chloro-2-cyano-3-bromoquinoline

This protocol describes the synthesis of a representative compound, 6-chloro-2-cyano-3-bromoquinoline.

Materials and Reagents

Reagent	Supplier	Grade
4-Chloroaniline	Sigma-Aldrich	≥99%
N,N-Dimethylformamide (DMF)	Sigma-Aldrich	Anhydrous, 99.8%
Phosphorus oxychloride (POCl₃)	Sigma-Aldrich	Reagent grade, ≥99%
Sodium Cyanide (NaCN)	Sigma-Aldrich	≥97%
N-Bromosuccinimide (NBS)	Sigma-Aldrich	99%
Dichloromethane (DCM)	Fisher Scientific	HPLC Grade
Ethyl Acetate (EtOAc)	Fisher Scientific	HPLC Grade
Hexane	Fisher Scientific	HPLC Grade
Sodium Bicarbonate (NaHCO₃)	Sigma-Aldrich	Reagent grade
Anhydrous Sodium Sulfate (Na₂SO₄)	Sigma-Aldrich	Reagent grade

Step 1: Synthesis of 2,6-Dichloro-3-formylquinoline

• In a three-neck round-bottom flask equipped with a dropping funnel and a reflux condenser under a nitrogen atmosphere, cool 50 mL of anhydrous DMF to 0°C in an ice bath.

• Slowly add 15.3 mL (0.165 mol) of phosphorus oxychloride (POCl₃) dropwise over 30 minutes, ensuring the temperature remains below 10°C.

• Stir the resulting mixture (the Vilsmeier reagent) at 0°C for an additional 30 minutes.

• Add 12.75 g (0.1 mol) of 4-chloroaniline to the flask in one portion.

• Heat the reaction mixture to 80°C and stir for 12 hours. Monitor the reaction progress by TLC.

• After completion, carefully pour the reaction mixture onto 500 g of crushed ice with vigorous stirring.

• Neutralize the solution by slowly adding a saturated solution of sodium bicarbonate until the pH reaches 7-8.

• A solid precipitate will form. Collect the solid by vacuum filtration, wash thoroughly with cold water, and dry under vacuum to yield the crude product.

• Purify the crude solid by recrystallization from ethanol to obtain 2,6-dichloro-3-formylquinoline as a pale yellow solid.

Step 2: Synthesis of 6-Chloro-2-cyano-3-formylquinoline

• CAUTION: Sodium cyanide is highly toxic. Perform this reaction in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE).

• Dissolve 11.3 g (0.05 mol) of 2,6-dichloro-3-formylquinoline in 100 mL of DMSO.

• Add 3.67 g (0.075 mol) of sodium cyanide (NaCN) to the solution.

• Heat the reaction mixture to 90°C and stir for 4 hours.

• After cooling to room temperature, pour the mixture into 500 mL of ice-cold water.

• Collect the resulting precipitate by filtration, wash with water, and dry to yield 6-chloro-2-cyano-3-formylquinoline.

Step 3: Synthesis of 6-Chloro-2-cyano-3-bromoquinoline

• Dissolve 8.7 g (0.04 mol) of 6-chloro-2-cyano-3-formylquinoline in 150 mL of glacial acetic acid.

• Add 7.8 g (0.044 mol) of N-Bromosuccinimide (NBS) to the solution.

• Stir the mixture at room temperature for 6 hours.

• Pour the reaction mixture into 500 mL of water.

• Extract the aqueous layer with ethyl acetate (3 x 100 mL).

• Combine the organic layers, wash with saturated NaHCO₃ solution and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: 10-20% ethyl acetate in hexane) to afford the final product, 6-chloro-2-cyano-3-bromoquinoline.

Characterization

The structure and purity of the final compound should be confirmed using standard analytical techniques.

• ¹H NMR (400 MHz, CDCl₃): Expect signals in the aromatic region (δ 7.5-8.5 ppm), including a characteristic singlet for the H-4 proton.

• ¹³C NMR (101 MHz, CDCl₃): Expect signals for the quinoline carbons, the nitrile carbon (C≡N) around δ 115 ppm, and carbons attached to halogens.[6]

• HRMS (ESI): The calculated mass should match the observed mass to confirm the molecular formula (C₁₀H₄BrClN₂).

• FT-IR (KBr, cm⁻¹): Look for a characteristic sharp peak for the nitrile (C≡N) stretch around 2230 cm⁻¹.

In Vitro Anticancer Activity Evaluation

Rationale for Cytotoxicity Screening

The primary evaluation of novel anticancer compounds involves assessing their ability to inhibit the proliferation of cancer cells. The MTT assay is a widely used, reliable, and sensitive colorimetric method for this purpose. It measures the metabolic activity of cells, which is an indicator of cell viability. A panel of cancer cell lines from different tissues (e.g., breast, lung, colon, prostate) is typically used to assess the breadth of activity and potential selectivity.[6][9][10]

Caption: Workflow diagram for the MTT cell viability assay.

Protocol: MTT Assay for IC₅₀ Determination

• Cell Culture: Maintain human cancer cell lines (e.g., MCF-7 breast cancer, A549 lung cancer) in appropriate media (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin, in a humidified incubator at 37°C with 5% CO₂.

• Cell Seeding: Trypsinize confluent cells and perform a cell count. Seed the cells into a 96-well microtiter plate at a density of 5,000-10,000 cells per well in 100 µL of media. Incubate for 24 hours to allow for cell attachment.

• Compound Preparation and Treatment: Prepare a stock solution of the synthesized quinoline derivative in DMSO (e.g., 10 mM). Create a series of dilutions in culture media to achieve final concentrations ranging from, for example, 0.01 µM to 100 µM. Replace the media in the wells with 100 µL of media containing the test compounds. Include wells for a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for 48 to 72 hours at 37°C.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours. During this time, viable cells will reduce the yellow MTT tetrazolium salt to purple formazan crystals.

• Solubilization: Carefully remove the media and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes.

• Absorbance Measurement: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability percentage against the log of the compound concentration and use non-linear regression analysis to determine the IC₅₀ value (the concentration at which 50% of cell proliferation is inhibited).

Data Presentation

Results should be presented in a clear, tabular format for easy comparison.

Table 1: In Vitro Cytotoxicity (IC₅₀ in µM) of Representative Quinoline Derivatives

Compound ID	R Group	A549 (Lung)	MCF-7 (Breast)	HCT116 (Colon)
QD-1	6-Cl	3.5	5.8	4.2
QD-2	6-F	2.9	4.1	3.6
QD-3	6-OCH₃	8.1	10.5	9.7
Doxorubicin	(Std.)	0.9	1.1	1.5
Data are representative and for illustrative purposes.[10]

Mechanistic Insights and Future Directions

Quinoline derivatives exert their anticancer effects through diverse mechanisms. Many act as inhibitors of key signaling proteins involved in cell growth and proliferation.[5] A prominent target for quinoline-based drugs is the Epidermal Growth Factor Receptor (EGFR), a tyrosine kinase whose signaling pathway is often dysregulated in cancers such as non-small cell lung cancer.[6][11]

Caption: Simplified EGFR signaling pathway and potential inhibition by quinoline derivatives.

Future Directions:

• SAR Studies: The 3-bromo position should be exploited to synthesize a library of derivatives via cross-coupling reactions to identify compounds with improved potency and selectivity.

• Mechanism of Action Studies: Active compounds should be further investigated through target-based assays (e.g., kinase inhibition assays), cell cycle analysis, and apoptosis assays (e.g., Annexin V staining) to elucidate their precise mechanism of action.

• In Vivo Evaluation: The most promising candidates should be advanced to preclinical animal models (e.g., xenograft models) to evaluate their in vivo efficacy and safety profiles.[12][13]

References

• The Anticancer Effect of a Novel Quinoline Derivative 91b1 through Downregulation of Lumican. MDPI. Available from: [Link]

• Comprehensive review on current developments of quinoline-based anticancer agents. Journal of Saudi Chemical Society. Available from: [Link]

• Molecular targets and anticancer activity of quinoline–chalcone hybrids: literature review. RSC Advances. Available from: [Link]

• The Versatile Quinoline and Its Derivatives as anti-Cancer Agents: An Overview. Polycyclic Aromatic Compounds. Available from: [Link]

• Biological evaluation of some quinoline derivatives with different functional groups as anticancer agents. Journal of Biochemical and Molecular Toxicology. Available from: [Link]

• Synthesis of Novel Cyano Quinoline Derivatives. ResearchGate. Available from: [Link]

• Structure-activity relationship of anticancer drug candidate quinones. Investigational New Drugs. Available from: [Link]

• Synthesis, biological evaluation, and theoretical studies of 2-amino-3-cyano-4-(L-phenylalaninyl)quinolines: anticancer potential and EGFR inhibition. Turkish Journal of Chemistry. Available from: [Link]

• Synthesis and anticancer activity of (+)-nopinone-based 2-amino-3-cyanopyridines. Research on Chemical Intermediates. Available from: [Link]

• The Effective Synthesis of New Benzoquinoline Derivatives as Small Molecules with Anticancer Activity. MDPI. Available from: [Link]

• Correlation Between Structure and New Anti-Cancer Activity of Some Antioxidants Following Chemical Structure Modification. Oriental Journal of Chemistry. Available from: [Link]

• Synthesis of New Phenothiazine/3-cyanoquinoline and Phenothiazine/3-aminothieno[2,3-b]pyridine(-quinoline) Heterodimers. MDPI. Available from: [Link]

• Review on recent development of quinoline for anticancer activities. Future Journal of Pharmaceutical Sciences. Available from: [Link]

• Continuous Flow for the Photochemical Synthesis of 3-Substituted Quinolines. Organic Process Research & Development. Available from: [Link]

• Synthesis and Biological Screening of New Cyano-Substituted Pyrrole Fused (Iso)Quinoline Derivatives. Molecules. Available from: [Link]

• Substituted 2-arylquinoline and 2-methyl-1,2,3,4-tetrahydroquinoline derivatives with selective anticancer activity: synthesis, structure–activity relationships, and molecular modelling insights. New Journal of Chemistry. Available from: [Link]

• Utility of 2-Cyano-3, 3-Diphenylprop-2-enoyl Isothiocyanate as a Source of Quinazoline, Pyrimidine and Oxazine Derivatives. Tishk International University. Available from: [Link]

• Synthesis, Characterisation and Mechanism of Action of Anticancer 3-Fluoroazetidin-2-ones. MDPI. Available from: [Link]

• Rediscovered synthesis of 3-cyanoquinoline derivatives. ResearchGate. Available from: [Link]

• Inhibition of cancer cells by Quinoline-Based compounds: A review with mechanistic insights. Bioorganic & Medicinal Chemistry. Available from: [Link]

• Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities. RSC Advances. Available from: [Link]

• Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. ACG Publications. Available from: [Link]

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Application Notes & Protocols: Evaluating the Biological Activity of 2-Cyano-3-bromoquinoline Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Quinoline Scaffold in Medicinal Chemistry

The quinoline ring system is a privileged scaffold in drug discovery, forming the core of numerous natural and synthetic compounds with a vast array of therapeutic effects.[1] This versatile heterocyclic framework is associated with a wide spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3] The functionalization of the quinoline core allows for the fine-tuning of its pharmacological profile. The introduction of a cyano (-CN) group, a potent electron-withdrawing group and hydrogen bond acceptor, can significantly modulate a molecule's interaction with biological targets, often enhancing its inhibitory activity.[4] Similarly, the incorporation of a bromine (-Br) atom can increase lipophilicity, potentially improving membrane permeability and metabolic stability, and can form halogen bonds with target proteins.

This guide focuses on the emerging class of 2-cyano-3-bromoquinoline derivatives . While extensive research exists for the broader quinoline family, this specific substitution pattern represents a novel and underexplored area of chemical space.[5] These application notes provide a structured, evidence-based framework for the systematic evaluation of their biological potential. The protocols herein are designed to be self-validating, incorporating essential controls and explaining the causality behind experimental choices to ensure robust and reproducible data generation.

Part 1: General Synthetic Strategy

The synthesis of functionalized quinolines can be achieved through various multicomponent reactions, which offer an efficient path to complex molecular architectures.[6] A plausible and versatile approach to synthesizing the 2-cyano-3-bromoquinoline scaffold begins with appropriately substituted anilines, which can undergo cyclization and subsequent functionalization.

Caption: General synthetic workflow for 2-cyano-3-bromoquinoline derivatives.

Part 2: Evaluation of Anticancer Activity

Quinoline derivatives have demonstrated significant potential as anticancer agents by targeting a variety of mechanisms, including the inhibition of tyrosine kinases, topoisomerases, and tubulin polymerization, as well as the induction of apoptosis.[2][3][7] The presence of a cyano group at the C3 position has been specifically implicated in the inhibition of growth factor receptors like EGFR, which are crucial for cell growth and proliferation.[4]

Potential Mechanism of Action: EGFR Signaling Pathway Inhibition

The Epidermal Growth Factor Receptor (EGFR) is a receptor tyrosine kinase that, upon activation, triggers downstream signaling cascades like the RAS/MAPK and PI3K/AKT pathways, promoting cell proliferation and survival.[4] Overexpression or mutation of EGFR is common in many cancers. Novel quinoline derivatives can be designed to act as inhibitors at the ATP-binding site of the EGFR kinase domain, preventing its autophosphorylation and blocking downstream signaling.

Caption: Inhibition of the EGFR signaling pathway by a quinoline derivative.

Protocol 1: In Vitro Cytotoxicity Screening via MTT Assay

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.[8] Viable cells with active mitochondrial dehydrogenases cleave the tetrazolium ring of MTT, yielding insoluble purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells.

Materials:

• Novel 2-cyano-3-bromoquinoline derivatives

• Human cancer cell lines (e.g., A549 lung, MCF-7 breast, HCT116 colon)[4][9]

• Non-cancerous human cell line (e.g., NIH3T3 fibroblast, Vero) for selectivity assessment[4][10]

• Standard anticancer drug (e.g., Doxorubicin, Cisplatin)[9]

• Complete cell culture medium (e.g., DMEM, RPMI-1640) with 10% FBS

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates, multichannel pipette, microplate reader

Procedure:

• Cell Seeding: Plate cells in 96-well plates at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.

• Compound Preparation: Prepare a stock solution of the test compounds and standard drug in DMSO. Perform serial dilutions in culture medium to achieve final concentrations ranging from 0.01 to 100 µM. Ensure the final DMSO concentration in the wells is <0.5% to avoid solvent toxicity.

• Treatment: Remove the medium from the wells and add 100 µL of the prepared compound dilutions. Include wells for a vehicle control (medium with DMSO) and an untreated control.

• Incubation: Incubate the plates for 48-72 hours at 37°C with 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for another 4 hours. Observe the formation of purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot a dose-response curve and determine the half-maximal inhibitory concentration (IC₅₀) using non-linear regression analysis. Calculate the Selectivity Index (SI) as: SI = IC₅₀ in non-cancerous cells / IC₅₀ in cancer cells. An SI value ≥ 10 is considered promising for further investigation.[10]

Data Presentation:

Compound ID	Cancer Cell Line	IC₅₀ (µM)	Non-Cancerous Cell Line	IC₅₀ (µM)	Selectivity Index (SI)	Reference Drug (IC₅₀ µM)
Derivative X	A549 (Lung)	4.5	NIH3T3	>100	>22.2	Doxorubicin (0.9)[9]
Derivative X	MCF-7 (Breast)	6.8	NIH3T3	>100	>14.7	Doxorubicin (1.1)[9]
Derivative X	HCT116 (Colon)	3.1	NIH3T3	>100	>32.2	5-Fluorouracil (4.2)[9]

Part 3: Evaluation of Antimicrobial Activity

Quinoline-based compounds, including the fluoroquinolone antibiotics, are renowned for their potent antibacterial activity.[11] Their mechanisms often involve the inhibition of bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication. The evaluation of novel 2-cyano-3-bromoquinoline derivatives for antimicrobial properties is a logical step in defining their biological profile.

Protocol 2: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

Principle: The broth microdilution method is a quantitative technique used to determine the lowest concentration of an antimicrobial agent that visibly inhibits the growth of a microorganism.[12][13] This is the Minimum Inhibitory Concentration (MIC). The protocol should follow established standards, such as those from the Clinical and Laboratory Standards Institute (CLSI).[13]

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) and fungal strains (e.g., Candida albicans)

• Cation-adjusted Mueller-Hinton Broth (MHB) for bacteria; RPMI-1640 for fungi

• Standard antibiotics (e.g., Ciprofloxacin, Vancomycin) and antifungals (e.g., Fluconazole)

• Sterile 96-well U-bottom plates

• 0.5 McFarland turbidity standard

Procedure:

Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.

• Compound Dilution: In a 96-well plate, add 100 µL of broth to all wells. Add 100 µL of the stock compound solution (e.g., 256 µg/mL) to the first well and perform 2-fold serial dilutions across the plate.

• Inoculum Preparation: Prepare a bacterial suspension in sterile saline equivalent to a 0.5 McFarland standard (~1.5 x 10⁸ CFU/mL). Dilute this suspension in broth to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Inoculation: Add 100 µL of the standardized inoculum to each well containing the compound dilutions.

• Controls: Include a positive control well (broth + inoculum, no drug) and a negative/sterility control well (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• Interpretation: The MIC is the lowest concentration of the compound at which there is no visible turbidity (growth).[14]

Data Presentation:

Compound ID	S. aureus (ATCC 29213)	E. coli (ATCC 25922)	P. aeruginosa (ATCC 27853)	C. albicans (ATCC 90028)
MIC (µg/mL)	MIC (µg/mL)	MIC (µg/mL)	MIC (µg/mL)
Derivative X	4	16	>64	8
Ciprofloxacin	0.5	0.25	1	N/A
Vancomycin	1	N/A	N/A	N/A
Fluconazole	N/A	N/A	N/A	2

Part 4: Evaluation of Anti-inflammatory Activity

The quinoline framework is present in several molecules developed as anti-inflammatory agents.[15] These compounds can act by inhibiting key inflammatory enzymes like cyclooxygenase (COX) or by suppressing the production of inflammatory mediators such as nitric oxide (NO) and cytokines in immune cells.[16][17]

Potential Mechanism of Action: Inhibition of LPS-Induced Inflammation

Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, is a potent activator of macrophages. It binds to Toll-like receptor 4 (TLR4), triggering intracellular signaling cascades (e.g., NF-κB) that lead to the upregulation of pro-inflammatory enzymes like inducible nitric oxide synthase (iNOS) and the subsequent production of nitric oxide (NO), a key inflammatory mediator.

Caption: Inhibition of the LPS-induced inflammatory pathway in macrophages.

Protocol 3: Nitric Oxide (NO) Inhibition Assay in LPS-Stimulated Macrophages

Principle: This cell-based assay measures the ability of a compound to inhibit the production of nitric oxide (NO) by macrophages (e.g., RAW 264.7 cell line) stimulated with LPS.[18] The amount of NO produced is quantified indirectly by measuring the accumulation of its stable metabolite, nitrite, in the culture supernatant using the Griess reagent.[19]

Materials:

• RAW 264.7 murine macrophage cell line

• Lipopolysaccharide (LPS) from E. coli

• Griess Reagent (Solution A: Sulfanilamide in H₃PO₄; Solution B: N-(1-Naphthyl)ethylenediamine dihydrochloride in water)

• Sodium nitrite (NaNO₂) standard

• Standard anti-inflammatory drug (e.g., Dexamethasone)

Procedure:

• Cell Seeding: Plate RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate for 24 hours.

• Pre-treatment: Treat the cells with various concentrations of the test compounds for 1-2 hours before LPS stimulation.

• Stimulation: Add LPS to the wells to a final concentration of 1 µg/mL. Include a control group with cells and LPS only, and a baseline group with cells only.

• Incubation: Incubate the plate for 24 hours at 37°C with 5% CO₂.

• Griess Reaction:

  • Transfer 50 µL of the cell culture supernatant from each well to a new 96-well plate.

  • Add 50 µL of Griess Reagent Solution A and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent Solution B and incubate for another 10 minutes.

• Data Acquisition: Measure the absorbance at 540 nm. Create a standard curve using known concentrations of sodium nitrite to calculate the nitrite concentration in the samples.

• Parallel Viability Test: It is crucial to perform a parallel MTT assay under the same conditions to ensure that the observed reduction in NO is not due to cytotoxicity of the compound.

Data Presentation:

Compound ID	IC₅₀ for NO Inhibition (µM)	Cytotoxicity IC₅₀ (µM)
Derivative X	12.5	>100
Dexamethasone	0.8	>100

References

• Two preclinical tests to evaluate anticancer activity and to help validate drug candidates for clinical trials. (n.d.). National Institutes of Health. [Link]

• Quinolines: a new hope against inflammation. (2015). PubMed. [Link]

• Synthesis and evaluation of the anti-inflammatory activity of quinoline derivatives. (n.d.). scite.ai. [Link]

• Medicinal Chemistry of Quinolines As Emerging Anti-inflammatory Agents: An Overview. (n.d.). scite.ai. [Link]

• Evaluation of Quinoline-Related Carboxylic Acid Derivatives as Prospective Differentially Antiproliferative, Antioxidative, and Anti-Inflammatory Agents. (2021). PubMed. [Link]

• A Simple and Reliable Approach for Assessing Anticancer Activity In Vitro. (2015). ResearchGate. [Link]

• Pharmacological effects of a synthetic quinoline, a hybrid of tomoxiprole and naproxen, against acute pain and inflammation in mice: a behavioral and docking study. (2018). National Institutes of Health. [Link]

• Antimicrobial Susceptibility Testing Protocols. (n.d.). NHBS Academic & Professional Books. [Link]

• Screening models for inflammatory drugs. (2015). Slideshare. [Link]

• METHODOLOGIES FOR ANTIMICROBIAL SUSCEPTIBILITY TESTING. (n.d.). foodsafety.unl.edu. [Link]

• In Vitro and Ex Vivo Models for Screening Topical Anti-Inflammatory Drugs. (2023). MDPI. [Link]

• In vitro pharmacological screening methods for anti-inflammatory agents. (2018). ResearchGate. [Link]

• Antimicrobial Susceptibility Testing. (2023). National Institutes of Health. [Link]

• LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING. (n.d.). WOAH. [Link]

• Antiinflammatory activity: evaluation of a new screening procedure. (1977). PubMed. [Link]

• Antimicrobial Susceptibility Testing Protocols. (n.d.). NHBS Academic & Professional Books. [Link]

• Guidelines for clinical evaluation of anti-cancer drugs. (2019). National Institutes of Health. [Link]

• Screening Procedure for Detection of Non-Steroidal Anti-inflammatory Drugs and their Metabolites in Urine as Part of. (n.d.). academic.oup.com. [Link]

• Biological evaluation of some quinoline derivatives with different functional groups as anticancer agents. (2018). PubMed. [Link]

• Basic protocol to assess preclinical anticancer activity. It can be... (n.d.). ResearchGate. [Link]

• Synthesis of Novel Cyano Quinoline Derivatives. (n.d.). ResearchGate. [Link]

• Synthesis, biological evaluation, and theoretical studies of 2-amino-3-cyano-4-(L-phenylalaninyl)quinolines: anticancer potential and EGFR inhibition. (n.d.). TÜBİTAK Academic Journals. [Link]

• Anti-Cancer Activity and Molecular Docking of Some Pyrano[3,2‑c]quinoline Analogues. (2020). Scientific Research Publishing. [Link]

• Review on recent development of quinoline for anticancer activities. (2022). Taylor & Francis Online. [Link]

• Synthesis and anticancer activity of (+)-nopinone-based 2-amino-3-cyanopyridines. (n.d.). ResearchGate. [Link]

• Investigating biological activity spectrum for novel quinoline analogues. (2007). PubMed. [Link]

• Synthesis and antimicrobial activity of 2,3-bis(bromomethyl)quinoxaline derivatives. (2010). PubMed. [Link]

• Quinoline derivatives volunteering against antimicrobial resistance: rational approaches, design strategies, structure activity relationship and mechanistic insights. (2022). National Institutes of Health. [Link]

• Recent advancement in the synthesis of quinoline derivatives via multicomponent reactions. (2023). Royal Society of Chemistry. [Link]

• Synthesis and Biological Screening of New Cyano-Substituted Pyrrole Fused (Iso)Quinoline Derivatives. (2021). National Institutes of Health. [Link]

• Facilely Accessible Quinoline Derivatives as Potent Antibacterial Agents. (2018). National Institutes of Health. [Link]

• Rediscovered synthesis of 3-cyanoquinoline derivatives. (n.d.). ResearchGate. [Link]

• Synthesis, Characterisation and Mechanism of Action of Anticancer 3-Fluoroazetidin-2-ones. (n.d.). MDPI. [Link]

• Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities. (n.d.). National Institutes of Health. [Link]

• (PDF) A SAR Study: Evaluation of Bromo Derivatives of 8-Substituted Quinolines as Novel Anticancer Agents. (2018). ResearchGate. [Link]

• Antimicrobial Properties of Flavonoid Derivatives with Bromine, Chlorine, and Nitro Group Obtained by Chemical Synthesis and Biotransformation Studies. (2024). MDPI. [Link]

• Inhibition of cancer cells by Quinoline-Based compounds: A review with mechanistic insights. (2024). PubMed. [Link]

• Antibacterial Activities of New (E) 2-Cyano-3-(3',4'-dimethoxyphenyl)-2-propenoylamide Derivatives. (n.d.). ResearchGate. [Link]

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Probing the Cytotoxic Potential: Application Notes for In Vitro Evaluation of 2-Cyano-3-bromoquinoline Analogs as Anticancer Agents

Introduction: The Quinoline Scaffold in Oncology

The quinoline ring system, a bicyclic aromatic heterocycle, represents a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with a broad spectrum of biological activities.[1] In the realm of oncology, quinoline derivatives have garnered significant attention for their potent anticancer properties.[2] These compounds exert their effects through diverse mechanisms of action, including the inhibition of topoisomerase I and II, disruption of tubulin polymerization, and modulation of various signaling pathways crucial for cancer cell proliferation and survival.[3] The strategic functionalization of the quinoline core allows for the fine-tuning of its pharmacological profile. Notably, the introduction of a cyano (-CN) group at the C2-position and a bromine (Br) atom at the C3-position is a promising strategy for enhancing cytotoxic potency. The electron-withdrawing nature of the cyano group can contribute to the molecule's ability to interact with biological targets, while the halogenation with bromine can improve membrane permeability and introduce specific steric and electronic effects that enhance binding to target enzymes or receptors.[4][5]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the in vitro evaluation of novel 2-cyano-3-bromoquinoline analogs as potential anticancer agents. The protocols and application notes detailed herein are designed to provide a robust framework for assessing the cytotoxic and mechanistic properties of this promising class of compounds.

Experimental Workflow for Anticancer Evaluation

The in vitro assessment of novel chemical entities for anticancer activity follows a logical and stepwise progression. The initial phase involves a broad screening to determine the cytotoxic potential against a panel of cancer cell lines. Promising candidates are then subjected to more detailed mechanistic studies to elucidate their mode of action, including their effects on cell cycle progression and apoptosis.

Caption: A generalized workflow for the in vitro evaluation of 2-cyano-3-bromoquinoline analogs.

Quantitative Data Summary: Cytotoxicity of Structurally Related Quinoline Analogs

Compound ID	Structure (or Description)	Cancer Cell Line	IC50 (µM)	Reference
Compound 4d	2-amino-3-cyano-6-bromo-4-(L-phenylalaninyl)quinoline	A549 (Lung)	12.5	[6]
MCF-7 (Breast)	15.2	[6]
Compound 4e	2-amino-3-cyano-6-chloro-4-(L-phenylalaninyl)quinoline	A549 (Lung)	10.8	[6]
MCF-7 (Breast)	13.4	[6]
Compound 13	6,8-diphenylquinoline	C6 (Glioblastoma)	Not specified	[7]
HeLa (Cervical)	Not specified	[7]
HT29 (Colon)	Not specified	[7]
Compound 4	6-Bromo-5-nitroquinoline	C6 (Glioblastoma)	Not specified	[7]
HeLa (Cervical)	Not specified	[7]
HT29 (Colon)	Not specified	[7]
Compound 8h	Quinazolinone derivative	SKLU-1 (Lung)	23.09 (µg/mL)	[8]
MCF-7 (Breast)	27.75 (µg/mL)	[8]
HepG-2 (Liver)	30.19 (µg/mL)	[8]

Detailed Experimental Protocols

Cell Viability Assessment: MTT Assay

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Materials:

• Cancer cell lines of interest (e.g., MCF-7, A549, HCT-116)

• Complete growth medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% penicillin-streptomycin)

• Phosphate-buffered saline (PBS), sterile

• Trypsin-EDTA

• 2-Cyano-3-bromoquinoline analogs (dissolved in DMSO to a stock concentration of 10 mM)

• MTT solution (5 mg/mL in PBS, sterile filtered)

• DMSO (cell culture grade)

• 96-well microplates

• Multichannel pipette

• Microplate reader

Protocol:

• Cell Seeding:

  • Harvest exponentially growing cells using trypsin-EDTA and resuspend in complete growth medium.

  • Perform a cell count and adjust the cell density to 1 x 10^5 cells/mL.

  • Seed 100 µL of the cell suspension (10,000 cells/well) into each well of a 96-well plate.

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the 2-cyano-3-bromoquinoline analogs in complete growth medium. A typical concentration range would be from 0.1 to 100 µM.

  • After 24 hours of incubation, carefully aspirate the medium from the wells and replace it with 100 µL of the medium containing the various concentrations of the test compounds. Include a vehicle control (medium with the same percentage of DMSO used for the highest compound concentration) and a blank (medium only).

  • Incubate the plate for another 48-72 hours at 37°C in a humidified 5% CO2 incubator.

• MTT Incubation:

  • After the treatment period, add 20 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for 4 hours at 37°C. During this time, viable cells will convert the yellow MTT to purple formazan crystals.

• Formazan Solubilization and Absorbance Reading:

  • Carefully aspirate the medium containing MTT from each well without disturbing the formazan crystals.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10-15 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability using the following formula:

    • % Viability = [(Absorbance of treated cells - Absorbance of blank) / (Absorbance of vehicle control - Absorbance of blank)] x 100

  • Plot the percentage of cell viability against the compound concentration and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth) using a suitable software (e.g., GraphPad Prism).

Apoptosis Detection: Annexin V-FITC/Propidium Iodide (PI) Staining

Principle: In the early stages of apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify apoptotic cells. Propidium iodide (PI) is a fluorescent nucleic acid intercalating agent that cannot cross the membrane of live cells and early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells where the membrane integrity is compromised.

Materials:

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Treated and untreated cells

• PBS, sterile and cold

• Flow cytometer

Protocol:

• Cell Treatment and Harvesting:

  • Seed cells in 6-well plates and treat with the 2-cyano-3-bromoquinoline analog at its IC50 concentration for 24-48 hours. Include an untreated control.

  • Harvest both adherent and floating cells. For adherent cells, gently trypsinize and combine with the floating cells from the supernatant.

  • Wash the cells twice with cold PBS by centrifugation at 300 x g for 5 minutes.

• Staining:

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the samples by flow cytometry within one hour.

  • Use unstained cells and cells stained with only Annexin V-FITC or only PI to set up compensation and quadrants.

• Data Interpretation:

  • Annexin V-negative / PI-negative: Live cells

  • Annexin V-positive / PI-negative: Early apoptotic cells

  • Annexin V-positive / PI-positive: Late apoptotic/necrotic cells

  • Annexin V-negative / PI-positive: Necrotic cells

Cell Cycle Analysis

Principle: The distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M) can be determined by measuring the cellular DNA content. Propidium iodide (PI) stoichiometrically binds to DNA, and the fluorescence intensity is directly proportional to the amount of DNA.

Materials:

• Treated and untreated cells

• PBS, sterile and cold

• 70% ethanol, ice-cold

• RNase A (100 µg/mL)

• Propidium Iodide (50 µg/mL)

• Flow cytometer

Protocol:

• Cell Treatment and Fixation:

  • Treat cells with the test compound at its IC50 concentration for 24 hours.

  • Harvest the cells, wash with cold PBS, and centrifuge.

  • Resuspend the cell pellet in 500 µL of cold PBS.

  • While vortexing gently, add 4.5 mL of ice-cold 70% ethanol dropwise to fix the cells.

  • Incubate the cells at -20°C for at least 2 hours (or overnight).

• Staining:

  • Centrifuge the fixed cells at 850 x g for 5 minutes and discard the ethanol.

  • Wash the cells with PBS and centrifuge again.

  • Resuspend the cell pellet in 500 µL of staining solution containing PI (50 µg/mL) and RNase A (100 µg/mL) in PBS.

  • Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer.

  • The DNA content will be represented in a histogram, showing peaks corresponding to the G0/G1, S, and G2/M phases of the cell cycle.

  • Use appropriate software (e.g., ModFit LT, FlowJo) to quantify the percentage of cells in each phase.

Potential Signaling Pathways for Investigation

The anticancer activity of quinoline derivatives is often associated with the modulation of key signaling pathways that regulate cell survival, proliferation, and death. Western blot analysis can be employed to investigate the effect of 2-cyano-3-bromoquinoline analogs on these pathways.

Caption: Putative signaling pathways affected by 2-cyano-3-bromoquinoline analogs leading to apoptosis and cell cycle arrest.

Conclusion and Future Directions

The 2-cyano-3-bromoquinoline scaffold holds considerable promise for the development of novel anticancer agents. The systematic in vitro evaluation outlined in this guide provides a robust framework for identifying lead compounds and elucidating their mechanisms of action. Future studies should focus on establishing a clear structure-activity relationship (SAR) for this class of compounds to guide the design of more potent and selective analogs. Furthermore, promising candidates should be advanced to in vivo studies to assess their efficacy and safety in preclinical cancer models.

References

• Synthesis and In vitro Cytotocxic Evaluation of New Quinazolinone Derivatives. (2020). Vietnam Journal of Chemistry. [Link]

• Anticancer Activity of Quinoline Derivatives. (2022). International Journal of Pharmaceutical Sciences Review and Research. [Link]

• New 3-Cyano-2-Substituted Pyridines Induce Apoptosis in MCF 7 Breast Cancer Cells. (2016). Molecules. [Link]

• IND-2, a Quinoline Derivative, Inhibits the Proliferation of Prostate Cancer Cells by Inducing Oxidative Stress, Apoptosis and Inhibiting Topoisomerase II. (2021). Molecules. [Link]

• Comprehensive review on current developments of quinoline-based anticancer agents. (2017). Bioorganic & Medicinal Chemistry. [Link]

• Azaindenoisoquinolines as Topoisomerase I Inhibitors and Potential Anticancer Agents: A Systematic Study of Structure-Activity Relationships. (2012). Journal of Medicinal Chemistry. [Link]

• Induction of apoptosis on carcinoma cells by two synthetic cantharidin analogues. (2001). Cancer Letters. [Link]

• Synthesis and anticancer activity of (+)-nopinone-based 2-amino-3-cyanopyridines. (2015). Chinese Chemical Letters. [Link]

• Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. (2023). ACS Omega. [Link]

• Biological evaluation of some quinoline derivatives with different functional groups as anticancer agents. (2018). Journal of Biochemical and Molecular Toxicology. [Link]

• Evaluation of Pyrano[3,2 C] Quinoline Analogues as Anticancer Agents. (2018). Letters in Drug Design & Discovery. [Link]

• Synthesis, biological evaluation, and theoretical studies of 2-amino-3-cyano-4-(L-phenylalaninyl)quinolines: anticancer potential and EGFR inhibition. (2023). Turkish Journal of Chemistry. [Link]

• Topoisomerase II Inhibitors: Chemical Biology. (2016). ResearchGate. [Link]

• G1 Cell cycle arrest and apoptosis are induced in NIH 3T3 cells by KN-93, an inhibitor of CaMK-II (the multifunctional Ca2+/CaM kinase). (1995). Cell Growth & Differentiation. [Link]

• Synthesis and structure-activity relationships of 3-cyano-4-(phenoxyanilino)quinolines as MEK (MAPKK) inhibitors. (2001). Bioorganic & Medicinal Chemistry Letters. [Link]

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• 7. New 3-Cyano-2-Substituted Pyridines Induce Apoptosis in MCF 7 Breast Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis and Cytotoxic Evaluation of a Series of 2-Amino-Naphthoquinones against Human Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]

Introduction: The Strategic Importance of 2-Cyano-3-bromoquinoline

An In-Depth Guide to the Reaction Mechanisms and Synthetic Applications of 2-Cyano-3-bromoquinoline

For Researchers, Scientists, and Drug Development Professionals

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents with a broad spectrum of biological activities, including anticancer, antimalarial, and anti-inflammatory properties.[1][2] Within this privileged class of heterocycles, 2-Cyano-3-bromoquinoline has emerged as a uniquely versatile and powerful building block. Its synthetic utility is derived from a strategic arrangement of functional groups: a quinoline core, a strongly electron-withdrawing nitrile (cyano) group at the C2 position, and a reactive bromine atom at the C3 position.

This guide provides an in-depth exploration of the principal reaction mechanisms involving 2-Cyano-3-bromoquinoline. We will move beyond simple procedural lists to explain the underlying chemical principles that govern its reactivity. Detailed, field-proven protocols for key transformations, including nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions, are provided to empower researchers in their synthetic endeavors.

PART 1: Core Reactivity and Mechanistic Underpinnings

The reactivity of 2-Cyano-3-bromoquinoline is dominated by the electronic interplay between the cyano group, the bromine atom, and the quinoline ring system.

• Activation by the Cyano Group: The nitrile group at C2 is a potent electron-withdrawing group via both resonance and inductive effects. This significantly lowers the electron density of the heterocyclic ring, making the C3 position, where the bromine is located, highly electrophilic and susceptible to attack by nucleophiles. This electronic activation is the key driver for its participation in Nucleophilic Aromatic Substitution (SNAr) reactions.

• The Carbon-Bromine Bond as a Synthetic Handle: The C-Br bond at the C3 position is the primary site for transformations. While susceptible to nucleophilic displacement, its most significant role is as an anchor point for palladium-catalyzed cross-coupling reactions. This allows for the precise and efficient formation of new carbon-carbon and carbon-nitrogen bonds, a cornerstone of modern drug discovery.

PART 2: Key Reaction Mechanisms and Experimental Protocols

This section details the most important transformations of 2-Cyano-3-bromoquinoline, complete with mechanistic explanations, step-by-step protocols, and visual diagrams.

Nucleophilic Aromatic Substitution (SNAr)

The electron-deficient nature of the quinoline ring, amplified by the C2-cyano group, facilitates the direct displacement of the C3-bromide by strong nucleophiles. This reaction proceeds via a two-step addition-elimination mechanism.

Mechanism:

• Nucleophilic Attack: An electron-rich nucleophile (e.g., an alkoxide, thiolate, or amine) attacks the electrophilic C3 carbon, breaking the aromaticity of the ring to form a resonance-stabilized anionic intermediate known as a Meisenheimer complex.

• Elimination of Leaving Group: The aromaticity of the quinoline ring is restored by the expulsion of the bromide ion, which is a good leaving group.

Caption: S(N)Ar Mechanism Workflow.

Experimental Protocol: Synthesis of 2-Cyano-3-(phenylthio)quinoline

This protocol describes the substitution of the bromide with a sulfur nucleophile.

Reagent/Material	Molecular Weight ( g/mol )	Amount (mmol)	Mass/Volume	Role
2-Cyano-3-bromoquinoline	235.06	1.0	235 mg	Substrate
Thiophenol	110.18	1.2	132 mg (120 µL)	Nucleophile
Potassium Carbonate (K₂CO₃)	138.21	2.0	276 mg	Base
N,N-Dimethylformamide (DMF)	-	-	5 mL	Solvent
Round-bottom flask (25 mL)	-	-	1	Vessel
Magnetic stir bar	-	-	1	Stirring

Procedure:

• To a 25 mL round-bottom flask, add 2-Cyano-3-bromoquinoline (235 mg, 1.0 mmol) and potassium carbonate (276 mg, 2.0 mmol).

• Add N,N-Dimethylformamide (5 mL) to the flask.

• Add thiophenol (120 µL, 1.2 mmol) to the stirring suspension.

• Heat the reaction mixture to 80 °C and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction to room temperature and pour it into 50 mL of ice-cold water.

• A solid precipitate will form. Collect the solid by vacuum filtration.

• Wash the solid with water (2 x 20 mL) and a small amount of cold ethanol.

• Dry the product under vacuum to yield 2-Cyano-3-(phenylthio)quinoline.

Palladium-Catalyzed Cross-Coupling Reactions

Cross-coupling reactions are the most powerful methods for functionalizing 2-Cyano-3-bromoquinoline. They allow for the formation of C-C and C-N bonds with high efficiency and broad functional group tolerance. The general workflow involves an inert atmosphere to protect the sensitive palladium catalyst.

Caption: General Experimental Workflow for Cross-Coupling.

The Suzuki-Miyaura reaction is a versatile method for forming C-C bonds by coupling the aryl bromide with an organoboron compound, typically a boronic acid or ester.[3][4]

Mechanism: The reaction proceeds through a catalytic cycle:[3][5]

• Oxidative Addition: The active Pd(0) catalyst inserts into the C-Br bond of 2-Cyano-3-bromoquinoline to form a Pd(II) complex.

• Transmetalation: The organic group from the boronic acid (activated by a base) is transferred to the palladium center, displacing the bromide.[5]

• Reductive Elimination: The two organic fragments on the palladium complex couple and are eliminated, forming the new C-C bond and regenerating the Pd(0) catalyst, which re-enters the cycle.[3]

Caption: Suzuki-Miyaura Catalytic Cycle.

Comparative Performance of Catalytic Systems for Suzuki-Miyaura Coupling The choice of catalyst, ligand, and base is critical for success.[6][7]

Palladium Source	Ligand	Base	Solvent	Temp (°C)	Typical Yield (%)	Observations
Pd(PPh₃)₄	PPh₃	K₂CO₃	Toluene/H₂O	90-110	70-85	A classic, reliable system for many standard aryl bromides.[6]
Pd(dppf)Cl₂	dppf	K₂CO₃	1,4-Dioxane	90-100	80-95	Effective for heteroaryl substrates; dppf is a robust ferrocene-based ligand.
Pd₂(dba)₃	XPhos	K₃PO₄	Toluene	100	85-98	Bulky monophosphine ligands like XPhos are excellent for challenging couplings.[6]
Pd(OAc)₂	SPhos	Cs₂CO₃	Dioxane/H₂O	80-100	80-95	Another highly active Buchwald ligand system, often showing high turnover numbers.

Experimental Protocol: Suzuki Coupling with 4-Methoxyphenylboronic Acid

• In an oven-dried Schlenk tube, combine 2-Cyano-3-bromoquinoline (235 mg, 1.0 mmol), 4-methoxyphenylboronic acid (182 mg, 1.2 mmol), Pd(PPh₃)₄ (58 mg, 0.05 mmol), and potassium carbonate (276 mg, 2.0 mmol).

• Evacuate and backfill the tube with argon three times.

• Add a degassed mixture of toluene (4 mL) and water (1 mL).

• Seal the tube and heat the mixture in an oil bath at 100 °C for 12 hours.

• Cool to room temperature. Dilute with ethyl acetate (20 mL) and water (20 mL).

• Separate the organic layer, wash with brine (20 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the residue by silica gel column chromatography (eluent: hexane/ethyl acetate gradient) to yield 2-Cyano-3-(4-methoxyphenyl)quinoline.

The Sonogashira coupling creates a C(sp²)-C(sp) bond between 2-Cyano-3-bromoquinoline and a terminal alkyne. This reaction uniquely employs a dual-catalyst system of palladium and copper(I).[8][9]

Mechanism: The reaction involves two interconnected catalytic cycles.[8]

• Palladium Cycle: Similar to the Suzuki coupling, it begins with the oxidative addition of Pd(0) to the C-Br bond.

• Copper Cycle: The copper(I) salt reacts with the terminal alkyne in the presence of a base (typically an amine) to form a highly reactive copper(I) acetylide intermediate.

• Transmetalation: The copper acetylide transfers the alkyne group to the Pd(II) complex.

• Reductive Elimination: The final product is released, regenerating the Pd(0) catalyst.

Caption: Sonogashira Dual Catalytic Cycle.

Experimental Protocol: Sonogashira Coupling with Phenylacetylene

• To an oven-dried Schlenk flask, add 2-Cyano-3-bromoquinoline (235 mg, 1.0 mmol), Pd(PPh₃)₂Cl₂ (35 mg, 0.05 mmol), and copper(I) iodide (CuI) (10 mg, 0.05 mmol).

• Evacuate and backfill the flask with argon three times.

• Add anhydrous triethylamine (TEA, 5 mL) and anhydrous tetrahydrofuran (THF, 5 mL) via syringe.

• Add phenylacetylene (121 µL, 1.1 mmol) via syringe.

• Stir the reaction mixture at room temperature for 8-16 hours.

• Once the reaction is complete (monitored by TLC), remove the solvent under reduced pressure.

• Dissolve the residue in dichloromethane (30 mL) and wash with saturated aqueous NH₄Cl (2 x 20 mL) and brine (20 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate.

• Purify the crude product by column chromatography to yield 2-Cyano-3-(phenylethynyl)quinoline.

For the synthesis of C-N bonds, the Buchwald-Hartwig amination is the premier method, coupling amines with aryl halides.[10][11] It has revolutionized the synthesis of aryl amines, which are prevalent in pharmaceuticals.[10]

Mechanism: The catalytic cycle mirrors other cross-coupling reactions but is adapted for an amine nucleophile.[11][12]

• Oxidative Addition: Pd(0) inserts into the C-Br bond of the quinoline substrate.

• Amine Coordination & Deprotonation: The amine coordinates to the Pd(II) center. A strong, non-nucleophilic base (e.g., NaOt-Bu) then deprotonates the coordinated amine to form a palladium-amido complex.

• Reductive Elimination: This key step forms the C-N bond, yielding the 2-cyano-3-aminoquinoline product and regenerating the Pd(0) catalyst.[11]

Caption: Buchwald-Hartwig Catalytic Cycle.

Experimental Protocol: Buchwald-Hartwig Amination with Morpholine

• In a glovebox or under a stream of argon, add sodium tert-butoxide (NaOt-Bu) (115 mg, 1.2 mmol) to an oven-dried Schlenk tube.

• Add the palladium precatalyst (e.g., XPhos Pd G3, 2-5 mol%) and 2-Cyano-3-bromoquinoline (235 mg, 1.0 mmol).

• Seal the tube, remove from the glovebox, and add anhydrous toluene (5 mL) followed by morpholine (105 µL, 1.2 mmol) via syringe.

• Place the sealed tube in a preheated oil bath at 110 °C and stir for 12-24 hours.

• After cooling, dilute the mixture with ethyl acetate and filter through a pad of Celite to remove inorganic salts and the palladium catalyst.

• Concentrate the filtrate and purify the residue by column chromatography to afford 4-(2-cyanoquinolin-3-yl)morpholine.

PART 3: Safety and Handling

2-Cyano-3-bromoquinoline and related reagents require careful handling.

• Personal Protective Equipment (PPE): Always wear protective gloves, safety glasses with side shields, and a lab coat.[13][14]

• Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhaling dust or vapors.[13][15] Avoid contact with skin and eyes.

• Hazards: The compound is classified as a skin, eye, and respiratory irritant.[13][14][15] Many palladium catalysts and phosphine ligands are air-sensitive and/or toxic. Bases like NaOt-Bu are corrosive and moisture-sensitive.

• Storage: Keep containers tightly closed and store in a cool, dry, and well-ventilated place.[13]

References

• Wikipedia, (N.D.). Buchwald–Hartwig amination. [Link]

• YouTube, (2023). Buchwald-Hartwig amination. [Link]

• Organic Chemistry Portal, (N.D.). Buchwald-Hartwig Cross Coupling Reaction. [Link]

• ACG Publications, (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. [Link]

• Master Organic Chemistry, (N.D.). Reactions and Mechanisms. [Link]

• Journal of the Brazilian Chemical Society, (2019). 260 quinolones for applications in medicinal chemistry: synthesis and structure. [Link]

• Wikipedia, (N.D.). Sonogashira coupling. [Link]

• Wikipedia, (N.D.). Suzuki reaction. [Link]

• Chemistry LibreTexts, (2023). Buchwald-Hartwig Amination. [Link]

• MDPI, (N.D.). Synthesis of New Phenothiazine/3-cyanoquinoline and Phenothiazine/3-aminothieno[2,3-b]pyridine(-quinoline) Heterodimers. [Link]

• Byju's, (N.D.). Nucleophilic Substitution Reaction. [Link]

• Chemguide, (N.D.). nucleophilic substitution - halogenoalkanes and cyanide ions. [Link]

• TÜBİTAK Academic Journals, (2025). Synthesis, biological evaluation, and theoretical studies of 2-amino-3-cyano-4-(L-phenylalaninyl)quinolines: anticancer potential and EGFR inhibition. [Link]

• ACS Publications, (2025). Continuous Flow for the Photochemical Synthesis of 3-Substituted Quinolines. [Link]

• NIH National Library of Medicine, (2016). Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. [Link]

• Organic Chemistry Portal, (N.D.). Suzuki Coupling. [Link]

• Organic Chemistry Portal, (N.D.). Sonogashira Coupling. [Link]

• Oriental Journal of Chemistry, (N.D.). From Molecules to Medicine: The Remarkable Pharmacological Odyssey of Quinoline and its Derivatives. [Link]

• ScienceDirect, (2014). Sonogashira cross-coupling of 3-bromo-1,2-diones. [Link]

• YouTube, (2024). Suzuki Coupling I Common Byproducts in Suzuki Coupling. [Link]

• HETEROCYCLES, (1974). REACTION OF 3-SUBSTITUTED QUINOLINE N-OXIDES WITH PHENYL ISOCYANATE. [Link]

• Chemistry LibreTexts, (2024). Suzuki-Miyaura Coupling. [Link]

• SciSpace, (N.D.). Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. [Link]

• Chemistry LibreTexts, (2024). Sonogashira Coupling. [Link]

• YouTube, (2015). Nucleophilic substitution reactions with cyanide. [Link]

• Master Organic Chemistry, (2012). Introduction to Nucleophilic Substitution Reactions. [Link]

• ResearchGate, (2025). Synthesis of Novel Cyano Quinoline Derivatives. [Link]

• Khan Academy, (N.D.). Introduction to reaction mechanisms. [Link]

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• 3. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Suzuki Coupling [organic-chemistry.org]
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• 7. Suzuki–Miyaura cross-coupling optimization enabled by automated feedback - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Technical Support Center: Navigating Challenges in Reactions with 2-Cyano-3-bromoquinoline

Welcome to the dedicated technical support center for researchers, scientists, and drug development professionals working with 2-Cyano-3-bromoquinoline. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs) encountered during the chemical modification of this versatile, yet sometimes challenging, heterocyclic building block. Our aim is to move beyond simple procedural steps and delve into the underlying chemical principles that govern the success or failure of these reactions.

Understanding the Unique Reactivity of 2-Cyano-3-bromoquinoline

2-Cyano-3-bromoquinoline is a valuable substrate in medicinal chemistry and materials science due to the synthetic handles it offers for diversification. However, the interplay of the quinoline core, the electron-withdrawing cyano group at the 2-position, and the bromine at the 3-position presents a unique set of challenges in common cross-coupling reactions. The quinoline nitrogen can act as a ligand for the metal catalyst, potentially leading to catalyst inhibition. The strongly electron-withdrawing nature of the cyano group significantly influences the electronic properties of the C-Br bond, which can affect the rates of key steps in the catalytic cycle of cross-coupling reactions.

This guide will address common failures in Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination reactions involving 2-Cyano-3-bromoquinoline and provide structured troubleshooting workflows to overcome these hurdles.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

Issue 1: Low or No Conversion in Suzuki-Miyaura Coupling

Question: I am attempting a Suzuki-Miyaura coupling with 2-Cyano-3-bromoquinoline and a boronic acid, but I am observing very low conversion to the desired product, with the starting material remaining largely unreacted. What are the likely causes and how can I troubleshoot this?

Answer:

Low conversion in Suzuki-Miyaura couplings with 2-Cyano-3-bromoquinoline is a common issue that can often be traced back to a few key factors related to the substrate's electronic nature and potential catalyst inhibition.

Potential Causes & Troubleshooting Workflow:

• Catalyst Inhibition by the Quinoline Nitrogen: The lone pair of electrons on the quinoline nitrogen can coordinate to the palladium center, leading to the formation of inactive catalyst species.

  • Recommendation: Employ ligands that are sterically bulky and electron-rich. These ligands can favor the formation of the active monoligated Pd(0) species and sterically disfavor coordination of the quinoline nitrogen.[1] Consider ligands such as XPhos, SPhos, or tBuXPhos.

• Slow Oxidative Addition: While electron-deficient aryl halides generally undergo oxidative addition more readily, the specific electronic environment of 2-Cyano-3-bromoquinoline might require a more reactive catalyst.[2]

  • Recommendation: Switch to a more active pre-catalyst system, such as a G3 or G4 Buchwald pre-catalyst. These are designed to generate the active Pd(0) species more efficiently.

• Inappropriate Base Selection: The choice of base is critical and can significantly impact the reaction's success. A base that is too weak may not facilitate the transmetalation step effectively, while an overly strong base can lead to side reactions.

  • Recommendation: Screen a variety of bases. For electron-deficient substrates, potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) are often effective choices.[3] If base-sensitive functional groups are present, a milder base like potassium fluoride (KF) could be beneficial.

• Poor Quality of Boronic Acid/Ester: Boronic acids, especially heteroaryl boronic acids, can be unstable and prone to protodeboronation.[4]

  • Recommendation: Use freshly purchased or recrystallized boronic acid. Alternatively, consider using the corresponding pinacol ester or trifluoroborate salt (MIDA boronates), which often exhibit greater stability.

Troubleshooting Workflow for Low Conversion in Suzuki Coupling

Caption: Troubleshooting workflow for low Suzuki coupling conversion.

Issue 2: Significant Side Product Formation

Question: My Suzuki reaction is proceeding, but I am observing significant amounts of dehalogenated starting material (2-cyanoquinoline) and homocoupling of the boronic acid. How can I suppress these side reactions?

Answer:

The formation of dehalogenated and homocoupled products is a common issue, particularly with electron-deficient aryl halides. These side reactions compete with the desired cross-coupling pathway.

Potential Causes & Troubleshooting:

• Dehalogenation: This occurs when the palladium(II) intermediate reacts with a hydride source in the reaction mixture before transmetalation can occur.

  • Recommendation:

    • Solvent Choice: Solvents like alcohols can be a source of hydrides. If using a mixed solvent system with an alcohol, consider switching to an alternative like dioxane/water or toluene/water.

    • Base Selection: As mentioned previously, a milder base can sometimes reduce the rate of pathways leading to hydride formation.[3]

• Homocoupling of Boronic Acid: This side reaction is often promoted by the presence of oxygen and can be exacerbated by slow transmetalation.

  • Recommendation:

    • Thorough Degassing: Ensure all solvents are rigorously degassed using methods like sparging with an inert gas (argon or nitrogen) for an extended period or by performing several freeze-pump-thaw cycles.[4]

    • Stoichiometry: Use a slight excess (1.1-1.2 equivalents) of the boronic acid, but avoid a large excess which can favor homocoupling.

    • Reaction Temperature: Lowering the reaction temperature may slow down the rate of homocoupling relative to the desired cross-coupling.

Side Product	Potential Cause	Recommended Action
2-Cyanoquinoline (Dehalogenation)	Hydride source in reaction	Switch to a non-protic co-solvent (e.g., dioxane instead of alcohol); Use a milder base.
Biaryl of Boronic Acid (Homocoupling)	Oxygen in the reaction mixture	Thoroughly degas all solvents and the reaction vessel; Optimize boronic acid stoichiometry.

Issue 3: Failed Sonogashira Coupling

Question: I am unable to achieve a successful Sonogashira coupling between 2-Cyano-3-bromoquinoline and a terminal alkyne. What are the common pitfalls for this reaction with my substrate?

Answer:

Sonogashira couplings with nitrogen-containing heterocycles can be challenging. The combination of the quinoline nitrogen and the cyano group in your substrate presents specific hurdles.

Potential Causes & Troubleshooting:

• Catalyst Poisoning: Both the quinoline nitrogen and the nitrile group can act as poisons to the palladium catalyst.[5]

  • Recommendation:

    • Ligand Choice: Use bulky, electron-rich phosphine ligands (e.g., P(t-Bu)₃) or N-heterocyclic carbene (NHC) ligands, which can promote the desired catalytic cycle and reduce catalyst inhibition.

    • Copper-Free Conditions: The traditional copper co-catalyst can sometimes be problematic. Consider a copper-free Sonogashira protocol.

• Glaser-Hay Homocoupling of the Alkyne: This is a common side reaction in Sonogashira couplings, leading to the formation of a diyne.

  • Recommendation:

    • Strictly Anaerobic Conditions: This side reaction is highly sensitive to the presence of oxygen. Ensure your reaction setup is scrupulously deoxygenated.

    • Amine Base: The choice and purity of the amine base are crucial. Use a freshly distilled, high-purity amine like triethylamine or diisopropylamine.

Troubleshooting Workflow for Failed Sonogashira Coupling

Caption: Troubleshooting workflow for failed Sonogashira coupling.

Issue 4: Challenges in Buchwald-Hartwig Amination

Question: My Buchwald-Hartwig amination of 2-Cyano-3-bromoquinoline with a primary amine is giving low yields and several byproducts. How can I optimize this reaction?

Answer:

The Buchwald-Hartwig amination is sensitive to steric hindrance and electronic effects, both of which are at play with your substrate.

Potential Causes & Troubleshooting:

• Steric Hindrance: The cyano group at the 2-position can sterically hinder the approach of the amine to the palladium center.

  • Recommendation: Use a less sterically demanding amine if possible. If the amine is fixed, a more active catalyst system with a bulky ligand (e.g., Josiphos or t-BuBrettPhos) may be required to overcome the steric barrier.

• Incompatible Base: Strong bases like sodium tert-butoxide (NaOt-Bu) can potentially react with the cyano group or other sensitive functionalities on your substrates.

  • Recommendation: Consider using a weaker base such as cesium carbonate or potassium phosphate. For substrates with base-labile groups, a combination of a soluble organic base like DBU with a salt additive (e.g., NaTFA) can be effective.[6]

• Side Reaction of the Cyano Group: Under certain conditions, the cyano group might undergo hydrolysis to an amide or even a carboxylic acid, especially if water is present and the reaction is run at high temperatures for extended periods.[7][8][9][10]

  • Recommendation:

    • Anhydrous Conditions: Ensure all reagents and solvents are rigorously dried.

    • Reaction Time and Temperature: Monitor the reaction closely and try to minimize the reaction time and temperature required for completion.

    • Analysis of Byproducts: If byproducts are observed, isolate and characterize them to determine if they result from reactions of the cyano group. This will inform your optimization strategy.

Issue 5: Purification Difficulties

Question: I have successfully synthesized my desired 2-cyano-3-substituted quinoline, but I am facing challenges in purifying it. The compound streaks on silica gel and is difficult to separate from polar impurities.

Answer:

The polarity of the cyano group and the basicity of the quinoline nitrogen can make purification by standard silica gel chromatography challenging.

Potential Causes & Troubleshooting:

• Interaction with Silica Gel: The basic quinoline nitrogen can interact strongly with the acidic silanol groups on the surface of the silica gel, leading to peak tailing and poor separation.

  • Recommendation:

    • Deactivate the Silica: Pre-treat the silica gel by flushing the column with a solvent system containing a small amount of a basic additive, such as 1-2% triethylamine.[11]

    • Alternative Stationary Phases: Consider using a less acidic stationary phase like alumina (neutral or basic) or a bonded silica phase (e.g., diol or amino).[11]

• High Polarity of the Product: The cyano group imparts significant polarity to the molecule, which may require highly polar solvent systems for elution, potentially leading to poor separation from polar byproducts.

  • Recommendation:

    • Reversed-Phase Chromatography: If the compound has sufficient hydrophobic character, reversed-phase (C18) chromatography can be an excellent alternative.

    • Hydrophilic Interaction Liquid Chromatography (HILIC): For very polar compounds, HILIC can provide better retention and separation.[11]

Experimental Protocols

General Protocol for a Trial Suzuki-Miyaura Coupling Reaction:

• Reagent Preparation: In a glovebox, weigh 2-Cyano-3-bromoquinoline (1.0 eq), the boronic acid or ester (1.2 eq), a palladium pre-catalyst (e.g., XPhos Pd G3, 2 mol%), the corresponding ligand (e.g., XPhos, 4 mol%), and the base (e.g., K₃PO₄, 2.0 eq) into an oven-dried reaction vessel equipped with a stir bar.

• Solvent Addition: Add the degassed solvent (e.g., dioxane/water 4:1) to the reaction vessel.

• Reaction Setup: Seal the vessel and remove it from the glovebox. Place it in a preheated oil bath at the desired temperature (e.g., 100 °C).

• Monitoring: Stir the reaction vigorously and monitor its progress by TLC or LC-MS.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography, employing the strategies discussed in the purification section if necessary.

References

• BenchChem. (2025). Technical Support Center: Alternative Bases for Suzuki Coupling of Electron-Deficient Aryl Bromides.
• BenchChem. (2025).
• Razafindrainibe, F., et al. (2021). Sonogashira Cross‐Coupling Reaction of Bromocyanofluoro Pyridine Compounds: Access to 5‐ and 6‐Alkynylfluoropyridinamidoximes Scaffolds. European Journal of Organic Chemistry, 2021(30), 4393–4397.
• Adams, D. R., & Adams, C. (1990). Synthesis of Quinolines via Cyclization of 2-Cyano-3-dimethylamino-N-(aryl)acrylamides.
• Organic Chemistry Portal. (n.d.). Ullmann Reaction.
• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide.
• Ullmann, F. (1901). Ueber eine neue Bildungsweise von Diphenylaminderivaten. Berichte der deutschen chemischen Gesellschaft, 34(2), 2174-2185.
• Buchwald, S. L. (2023).
• MDPI. (2020).
• Ramanathan, A., & Jimenez, L. S. (2010). Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups. Synthesis, 2010(02), 217-220.
• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction.
• Chinchilla, R., & Nájera, C. (2007). The Sonogashira reaction: a booming methodology in synthetic organic chemistry. Chemical reviews, 107(3), 874-922.
• Royal Society of Chemistry. (2021). Recent advancement in the synthesis of quinoline derivatives via multicomponent reactions. Organic & Biomolecular Chemistry.
• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling?
• National Institutes of Health. (2013). RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW.
• Wikipedia. (n.d.). Sonogashira coupling.
• Surry, D. S., & Buchwald, S. L. (2011). BippyPhos: a single ligand with unprecedented scope in the Buchwald-Hartwig amination of (hetero) aryl chlorides. Journal of the American Chemical Society, 133(47), 19280-19283.
• ResearchGate. (2017). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?
• Epistemeo. (2012, April 6).
• Kashani, S. K., et al. (2020).
• Reddit. (2024). Failed suzuki coupling, any suggenstions?
• ResearchGate. (2018). Why can't I achieve good yields for this Suzuki reaction?
• Zhu, Q., et al. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes.
• Organic Chemistry Portal. (n.d.).
• ResearchGate. (n.d.). Synthesis of 2-Substituted Quinolines via Rhodium(III)-Catalyzed C-H Activation of Imidamides and Coupling with Cyclopropanols.
• Reddit. (2024). Struggling with Suzuki Reaction.
• MDPI. (2022).
• BenchChem. (2025). Technical Support Center: Troubleshooting Suzuki Coupling Reactions of 3-Bromoquinoline.
• Organic Chemistry Portal. (n.d.). Synthesis of Quinolines through Three-Component Cascade Annulation of Aryl Diazonium Salts, Nitriles, and Alkynes.
• Lumen Learning. (n.d.). 21.5. Hydrolysis of nitriles.
• ResearchGate. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes.
• ACS Publications. (2017).
• National Institutes of Health. (2022). Synthesis, biological evaluation, and theoretical studies of 2-amino-3-cyano-4-(L-phenylalaninyl)quinolines: anticancer potential and EGFR inhibition.
• Moodle. (n.d.). Preparation of Carboxylic Acids: Hydrolysis of Nitriles.
• Reddit. (2025).
• PubMed. (2015). Palladium-Catalyzed Direct Arylation of C(sp(3))
• National Institutes of Health. (2025). Employment of a C(sp3)
• PubMed. (2024).
• National Institutes of Health. (2017). Developing Ligands for Palladium(II)
• ResearchGate. (n.d.).
• National Institutes of Health. (2016).
• Organic Chemistry Tutor. (n.d.). Nitrile to Acid - Common Conditions.
• National Institutes of Health. (2013).
• Organic Chemistry Tutor. (n.d.). Hydrolysis of Nitriles.

Sources

• 1. Palladium-Catalyzed Synthesis of 2-Cyanoindoles from 2-gem-Dihalovinylanilines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ullmann coupling-An overview - operachem [operachem.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. BippyPhos: a single ligand with unprecedented scope in the Buchwald-Hartwig amination of (hetero)aryl chlorides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. 21.5. Hydrolysis of nitriles | Organic Chemistry II [courses.lumenlearning.com]
• 8. Preparation of Carboxylic Acids: Hydrolysis of Nitriles [moodle.tau.ac.il]
• 9. Nitrile to Acid - Common Conditions [commonorganicchemistry.com]
• 10. organicchemistrytutor.com [organicchemistrytutor.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of 2-Cyano-3-bromoquinoline

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis of 2-Cyano-3-bromoquinoline. This guide is designed to provide in-depth, field-proven insights into the common challenges and byproduct formations encountered during this synthesis. As Senior Application Scientists, we understand that success in the lab is not just about following a protocol but about understanding the causality behind each step. This resource offers troubleshooting advice and detailed experimental procedures to help you navigate the complexities of this reaction and optimize your outcomes.

The synthesis of 2-Cyano-3-bromoquinoline, a valuable building block in medicinal chemistry, typically proceeds via a Sandmeyer reaction. This process involves the diazotization of 2-amino-3-bromoquinoline followed by a copper(I) cyanide-mediated displacement of the diazonium group.[1][2] While effective, this pathway is sensitive to reaction conditions, and several competing reactions can lead to the formation of significant byproducts, complicating purification and reducing yields. This guide will address these specific issues in a practical, question-and-answer format.

Troubleshooting Guide: Common Byproducts and Their Mitigation

This section directly addresses the most frequent issues encountered during the synthesis of 2-Cyano-3-bromoquinoline.

Q1: My reaction is producing a significant amount of 2-hydroxy-3-bromoquinoline. What causes this, and how can I prevent it?

A1: The formation of 2-hydroxy-3-bromoquinoline is the most common and often most significant byproduct issue.

Causality: This occurs when the intermediate aryl diazonium salt reacts with water (hydrolysis) instead of the intended cyanide nucleophile.[3][4] The diazonium salt is highly electrophilic and susceptible to nucleophilic attack by water, a reaction that competes directly with the Sandmeyer cyanation.[5] This side reaction is particularly favored at elevated temperatures, where the rate of diazonium salt decomposition and hydrolysis increases.

Preventative Measures & Troubleshooting:

• Strict Temperature Control: The diazotization and the subsequent Sandmeyer reaction must be maintained at low temperatures, typically between 0°C and 5°C. This is the single most critical parameter for ensuring the stability of the diazonium salt and minimizing hydrolysis.[6]

• Anhydrous Conditions: While the reaction is often run in an aqueous medium, minimizing extraneous water can be beneficial. Use dry solvents for any extractions or transfers where possible.

• Control of Acidity: The diazotization step requires a strong mineral acid like HCl or HBr.[7] However, excessively acidic conditions can sometimes accelerate hydrolysis. Use the recommended stoichiometric amounts of acid and avoid large excesses.

• Rate of Addition: Add the cold diazonium salt solution slowly to the copper(I) cyanide solution. A rapid addition can cause localized warming, promoting decomposition and hydrolysis.

Q2: I'm observing high-molecular-weight impurities that I suspect are biaryl compounds. Why do these form?

A2: The presence of biaryl byproducts is a hallmark of the radical mechanism underlying the Sandmeyer reaction.[1][3]

Causality: The reaction is initiated by a single-electron transfer from the copper(I) catalyst to the diazonium salt. This generates an aryl radical and dinitrogen gas.[2] While this aryl radical is intended to react with the copper-bound cyanide, it can instead dimerize with another aryl radical, leading to the formation of a biaryl (quinoline-quinoline) byproduct.

Preventative Measures & Troubleshooting:

• Catalyst Activity: Ensure your copper(I) cyanide is of high quality and has not been significantly oxidized to the less effective copper(II) state. The role of Cu(I) is to efficiently trap the aryl radical, so its efficacy is paramount.

• Reaction Concentration: Running the reaction under more dilute conditions can decrease the statistical probability of two aryl radicals encountering each other, thus reducing the rate of dimerization.

• Efficient Stirring: Ensure vigorous and efficient stirring to maintain a homogenous distribution of the diazonium salt as it is added, preventing localized high concentrations of the aryl radical intermediate.

Q3: My yields are consistently low, with recovery of starting material or a complex mixture of minor products. What are the likely issues?

A3: Low yields can stem from problems in either of the two main stages of the reaction: diazotization or the Sandmeyer displacement.

Causality & Troubleshooting:

• Incomplete Diazotization: The conversion of the primary amine (2-amino-3-bromoquinoline) to the diazonium salt may be inefficient.

  • Check Reagents: Ensure the sodium nitrite (NaNO₂) is fresh and has been stored properly.

  • Acid Stoichiometry: A sufficient amount of strong acid is required to generate nitrous acid (HNO₂) in situ from NaNO₂ and to maintain an acidic environment.[8][9]

  • Temperature: As mentioned, the temperature must be kept low (0-5°C) to prevent the premature decomposition of the nitrous acid and the diazonium salt.[10]

• Decomposition of the Diazonium Salt: The diazonium salt is inherently unstable. If it is allowed to warm up or stand for too long before being used in the Sandmeyer step, it will decompose, leading to a cascade of undefined byproducts. Prepare and use the diazonium salt immediately.

• Deamination (Formation of 3-Bromoquinoline): In some cases, the diazonium group can be replaced by a hydrogen atom, leading to the formation of 3-bromoquinoline. This can happen if reducing agents are inadvertently present in the reaction mixture. While less common than hydrolysis, it can contribute to yield loss. Ensure all reagents are pure and free from reductive contaminants.

Data Summary Table

Byproduct Name	Common Cause	Preventative Measures
2-Hydroxy-3-bromoquinoline	Reaction of diazonium salt with water (hydrolysis).	Maintain temperature at 0-5°C; avoid excess acid; ensure slow addition of reagents.
Biaryl Compounds	Dimerization of aryl radical intermediates.	Use high-activity Cu(I) catalyst; consider more dilute reaction conditions; ensure efficient stirring.
3-Bromoquinoline	Reductive deamination of the diazonium intermediate.	Ensure purity of all reagents; avoid sources of unintended reducing agents.

Visualizing Byproduct Formation

The following diagram illustrates the central reaction pathway and the key diversion points that lead to the formation of major byproducts.

Caption: Reaction pathway and common byproduct formation routes.

Frequently Asked Questions (FAQs)

• Q: Can I use a different cyanide source instead of copper(I) cyanide?

  • A: The Sandmeyer reaction is specifically defined by the use of a copper(I) salt catalyst.[1][4] While other cyanide salts (e.g., KCN, NaCN) are used in the preparation of the copper cyanide solution, they are generally not effective for this transformation on their own. The copper(I) plays a crucial role in the single-electron transfer mechanism required for the reaction to proceed efficiently.[2]

• Q: How can I best purify the crude 2-cyano-3-bromoquinoline?

  • A: The two most effective methods are column chromatography and recrystallization.

    • Column Chromatography: This is generally the most reliable method for separating the desired product from polar byproducts like 2-hydroxy-3-bromoquinoline and non-polar byproducts like biaryl compounds. A gradient of ethyl acetate in hexanes is a good starting point for elution.

    • Recrystallization: If the crude product is relatively clean, recrystallization can be very effective. Solvents such as ethanol, isopropanol, or mixtures of ethyl acetate and hexanes can be explored.[11]

• Q: My 2-cyano-3-bromoquinoline product appears to be hydrolyzing back to the carboxylic acid or amide over time. How can I prevent this?

  • A: The cyano group is susceptible to hydrolysis under either strong acidic or basic conditions to form an amide and subsequently a carboxylic acid.[5][12] Ensure the final product is isolated and stored under neutral, dry conditions. Avoid exposure to moisture and residual acids or bases from the workup. Storage in a desiccator is recommended.

Experimental Protocols

Protocol 1: Synthesis of 2-Cyano-3-bromoquinoline

This protocol is a representative example and should be adapted and optimized based on laboratory conditions and scale.

Materials:

• 2-Amino-3-bromoquinoline

• Concentrated Hydrobromic Acid (HBr, 48%)

• Sodium Nitrite (NaNO₂)

• Copper(I) Cyanide (CuCN)

• Potassium Cyanide (KCN)

• Deionized Water

• Ice

Procedure:

• Diazotization:

  • In a three-neck flask equipped with a mechanical stirrer and a thermometer, suspend 2-amino-3-bromoquinoline (1.0 eq) in a mixture of concentrated HBr and water.

  • Cool the suspension to 0°C in an ice-salt bath.

  • Prepare a solution of sodium nitrite (1.1 eq) in a minimal amount of cold water.

  • Add the sodium nitrite solution dropwise to the cold amine suspension over 30-45 minutes, ensuring the internal temperature does not rise above 5°C.

  • Stir the resulting solution at 0-5°C for an additional 30 minutes. This is your cold diazonium salt solution.

• Sandmeyer Reaction:

  • In a separate, larger flask, prepare a solution of copper(I) cyanide (1.2 eq) and potassium cyanide (1.3 eq) in water.

  • Cool this solution to 0°C in an ice bath.

  • Slowly add the cold diazonium salt solution from Step 1 to the copper cyanide solution via a dropping funnel over 1 hour. Vigorous stirring is essential, and the temperature must be maintained below 10°C.

  • After the addition is complete, allow the reaction to stir at room temperature for 2-3 hours, then gently warm to 50°C for 1 hour to ensure complete reaction (monitor for the cessation of nitrogen gas evolution).

  • Cool the mixture to room temperature and extract the product with an organic solvent such as dichloromethane or ethyl acetate.

  • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product.

Protocol 2: Purification by Column Chromatography

• Preparation:

  • Prepare a silica gel slurry in hexanes and pack a chromatography column.

  • Dissolve the crude product from Protocol 1 in a minimal amount of dichloromethane. Adsorb this solution onto a small amount of silica gel and dry it completely.

• Elution:

  • Load the dried crude product onto the top of the packed column.

  • Begin elution with pure hexanes.

  • Gradually increase the polarity of the eluent by adding ethyl acetate (e.g., starting with 2% ethyl acetate in hexanes and increasing to 5%, 10%, etc.).

  • Collect fractions and monitor them by Thin Layer Chromatography (TLC) to identify those containing the pure 2-cyano-3-bromoquinoline.

• Isolation:

  • Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product as a solid.

References

• L.S.College, Muzaffarpur. (2022-01-21). Sandmeyer reaction.

• Wikipedia. (n.d.). Sandmeyer reaction. Retrieved from [Link]

• Master Organic Chemistry. (2018-12-03). Reactions of Diazonium Salts: Sandmeyer and Related Reactions. Retrieved from [Link]

• BYJU'S. (n.d.). Sandmeyer Reaction Mechanism. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). SANDMEYER, AND RELATED REACTIONS (A) Replacement Reactions without Reduction (1) Formation of.
• OrgoSolver. (n.d.). Aromatic Reactions: Sandmeyer Substitution (Ar–N₂⁺ → Ar–X with CuX).
• Simeon, F., et al. (n.d.). Recent trends in the chemistry of Sandmeyer reaction: a review. PMC - NIH.

• Organic Chemistry Portal. (n.d.). Sandmeyer Reaction. Retrieved from [Link]

• RSC Publishing. (n.d.). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs.
• L.S.College, Muzaffarpur. (2020-09-24). Sandmeyer reaction.
• LibreTexts. (2025-01-19). 20.7: Chemistry of Nitriles.

• Chemistry LibreTexts. (2019-06-05). 14.4: Diazotization of Amines. Retrieved from [Link]

• Lumen Learning. (n.d.). 21.5. Hydrolysis of nitriles | Organic Chemistry II. Retrieved from [Link]

• BYJU'S. (n.d.). Diazotization Reaction Mechanism. Retrieved from [Link]

• Chemistry Steps. (n.d.). The Reaction of Amines with Nitrous Acid. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure 24.

Sources

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• 2. byjus.com [byjus.com]
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• 5. 21.5. Hydrolysis of nitriles | Organic Chemistry II [courses.lumenlearning.com]
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• 9. The Reaction of Amines with Nitrous Acid - Chemistry Steps [chemistrysteps.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Purification of 2-Cyano-3-bromoquinoline

Welcome to the technical support center for the purification of 2-Cyano-3-bromoquinoline. As a crucial heterocyclic building block in medicinal chemistry and materials science, obtaining this compound in high purity is paramount for reliable downstream applications.[1] This guide provides field-proven insights, detailed protocols, and troubleshooting advice designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges associated with its purification.

Frequently Asked Questions (FAQs)

This section addresses the most common initial queries and problems encountered during the purification of 2-Cyano-3-bromoquinoline.

Q1: My final product has a persistent yellow or brown color. How can I obtain a colorless, crystalline solid?

A1: Colored impurities are typically highly polar, often polymeric byproducts or degradation products formed during synthesis.[2] Here are several strategies to address this:

• Activated Charcoal Treatment: During recrystallization, after dissolving the crude product in the minimum amount of hot solvent, add a small amount (1-2% w/w) of activated charcoal. Maintain the heat for 5-10 minutes, then perform a hot filtration through a celite plug to remove the charcoal and adsorbed impurities.[3]

• Column Chromatography: This is a highly effective method. Tarry, colored impurities are often very polar and will irreversibly adsorb to the top of a standard silica gel column, allowing the less polar desired product to elute.[3]

• Solvent Purity: Ensure all solvents used for purification and work-up are of high purity (e.g., HPLC grade), as impurities within the solvents can introduce color.

Q2: I am experiencing significant product loss and low yield after purification. What are the likely causes?

A2: Low recovery is a frequent issue that can often be traced to the chosen purification method or its execution.

• Recrystallization Issues:

  • Excess Solvent: Using too much solvent will keep a significant portion of your product dissolved in the mother liquor even after cooling. The goal is to use the minimum amount of hot solvent to fully dissolve the crude solid.[3][4]

  • Inappropriate Solvent Choice: The ideal solvent should dissolve the compound poorly at low temperatures but very well at high temperatures.[5] If the compound is too soluble in the cold solvent, your recovery will be poor. Consider a mixed-solvent system (a "good" solvent where the compound is soluble and a "poor" solvent where it is not) to fine-tune solubility.[6]

  • Premature Crystallization: If the product crashes out during hot filtration, you will lose material. Pre-heating the filtration funnel and the receiving flask can prevent this.[3]

• Column Chromatography Issues:

  • Incorrect Eluent Polarity: If the eluent is too polar, the product may elute too quickly along with impurities. If it's not polar enough, the product may not elute at all or have a very long retention time, leading to band broadening and loss.

  • Product Adsorption: 2-Cyano-3-bromoquinoline, being a nitrogen-containing heterocycle, can sometimes interact strongly with the slightly acidic silica gel, leading to tailing and irreversible adsorption.[7] Deactivating the silica with a small amount of triethylamine (~0.5%) in the eluent can mitigate this.

Q3: My TLC plate shows streaking or multiple overlapping spots. How do I interpret and fix this?

A3: Streaking or poor separation on a TLC plate is a sign that the analytical conditions are not optimal, which will translate to poor preparative purification.

• Streaking: This often indicates that the compound is interacting too strongly with the stationary phase (silica gel), the sample is overloaded, or the compound is degrading. Try adding a small amount of a polar solvent like methanol or a base like triethylamine to your eluent to improve spot shape.

• Multiple Spots: This confirms the presence of impurities. If the spots are very close together (low ΔRf), a standard silica gel column may not be sufficient. You may need to screen different solvent systems or consider a different stationary phase.[2]

Purification Strategy Workflow

Choosing the correct purification strategy is critical. This decision tree outlines a logical workflow based on the initial assessment of the crude product.

Caption: Purification method selection workflow.

In-Depth Troubleshooting Guides

Guide 1: Optimizing Column Chromatography

Column chromatography is the most powerful method for separating complex mixtures.[8] Success hinges on the careful selection of stationary and mobile phases.

• Stationary Phase Selection:

  • Silica Gel (Standard): This is the default choice. Its slightly acidic nature makes it effective for a wide range of compounds.[7] For 2-Cyano-3-bromoquinoline, standard 60 Å, 230-400 mesh silica is appropriate.

  • Alumina: Can be used if the compound is sensitive to the acidity of silica gel. Alumina is available in acidic, neutral, and basic forms.[7] Neutral alumina would be a reasonable alternative to try if tailing is observed on silica.

  • Cyano-Bonded Silica: For difficult separations, a cyano-bonded stationary phase can offer a different selectivity due to its multiple retention mechanisms (normal phase, reversed-phase, and dipole-dipole interactions).[9]

• Mobile Phase (Eluent) Selection: The key is to find a solvent system where the desired compound has an Rf value of 0.25-0.35 on the TLC plate.[2] This provides the optimal balance for good separation.

  • Start Simple: Begin with a non-polar solvent like Hexanes or Heptane and gradually add a more polar solvent like Ethyl Acetate (EtOAc). A common starting gradient is 5-20% EtOAc in Hexanes.

  • Fine-Tuning: If separation is poor, try replacing Ethyl Acetate with Dichloromethane (DCM) or a combination (e.g., Hexanes/DCM/EtOAc) to alter the selectivity.

  • Addressing Tailing: If the spot on the TLC is tailing, add 0.5% triethylamine (NEt₃) to the eluent system. This deactivates the acidic silanol groups on the silica surface, preventing strong ionic interactions with the basic nitrogen of the quinoline ring.

Troubleshooting Common Column Chromatography Issues

Issue	Probable Cause(s)	Recommended Solution(s)
Poor Separation	- Incorrect eluent system (ΔRf too small on TLC).- Column overloaded with crude material.- Flow rate is too fast.	- Re-optimize the eluent system using TLC.- Use a larger column or less sample (typically a 1:30 to 1:50 sample-to-silica ratio).[7]- Reduce the flow rate to allow for proper equilibration between phases.[10]
Cracked/Channeled Column	- Improperly packed silica gel.- Column ran dry at some point.	- Ensure the silica is packed as a uniform slurry without air bubbles.[7]- Always maintain a level of solvent above the silica bed.
Product Won't Elute	- Eluent is not polar enough.	- Gradually increase the polarity of the mobile phase (gradient elution).
Compound Decomposes	- Compound is unstable on acidic silica gel.	- Use a deactivated stationary phase (add NEt₃ to eluent) or switch to neutral alumina.

Guide 2: Mastering Recrystallization

Recrystallization is an excellent technique for removing small amounts of impurities from a solid that is already relatively pure.[5]

• The Principle: The technique relies on the differential solubility of the desired compound and its impurities in a chosen solvent at different temperatures. The compound should be highly soluble at the solvent's boiling point and poorly soluble at low temperatures (0-4 °C).[4][5]

• Solvent Selection: This is the most critical step. Test small amounts of your crude product in various solvents.

Solvent Class	Examples	Suitability for 2-Cyano-3-bromoquinoline
Alcohols	Ethanol, Isopropanol	Good starting point. Often used for aromatic and heterocyclic compounds.[11]
Esters	Ethyl Acetate	Possible. May be too good a solvent, leading to low recovery.
Hydrocarbons	Hexanes, Heptane, Toluene	Likely poor solvents alone. Best used as an "anti-solvent" in a mixed system.
Ketones	Acetone	Possible. Similar polarity to Ethyl Acetate.
Mixed Solvents	Ethanol/Water, Toluene/Hexanes	Excellent for fine-tuning. Dissolve in a minimum of the "good" hot solvent, then add the "poor" hot solvent dropwise until turbidity appears. Re-heat to clarify and then cool slowly.[6]

• Troubleshooting Oiling Out: If your compound separates as an oil instead of crystals, it means the solution is supersaturated or the melting point of the solid is lower than the boiling point of the solvent.

  • Solution 1: Re-heat the solution to dissolve the oil, add slightly more solvent, and allow it to cool much more slowly.

  • Solution 2: Scratch the inside of the flask with a glass rod at the solvent line to create nucleation sites.[5]

  • Solution 3: Add a "seed crystal" of the pure compound to initiate crystallization.[5]

Detailed Experimental Protocols

Protocol 1: Flash Column Chromatography Purification

This protocol assumes a starting crude material of ~1 gram with impurities visible by TLC.

1. Preparation and Packing: a. Select a glass column of appropriate size (e.g., 40 mm diameter for 1 g sample). b. Add a small plug of cotton or glass wool to the bottom.[7] c. Fill the column about one-third full with the initial, least polar eluent (e.g., 95:5 Hexanes:EtOAc). d. In a separate beaker, prepare a slurry of silica gel (~40 g) in the same eluent. Stir to remove air bubbles.[7] e. Pour the slurry into the column. Tap the column gently to ensure even packing as the silica settles. Open the stopcock to drain excess solvent. Do not let the solvent level drop below the top of the silica bed.

2. Sample Loading: a. Dissolve the crude 2-Cyano-3-bromoquinoline (~1 g) in a minimal amount of dichloromethane or the eluent mixture. b. Alternatively, for less soluble compounds ("dry loading"), dissolve the crude product in a solvent, add a small amount of silica gel (~2-3 g), and evaporate the solvent to get a dry, free-flowing powder. c. Carefully add the sample solution (wet load) or powder (dry load) to the top of the packed column.[8]

3. Elution and Fraction Collection: a. Carefully add the eluent to the top of the column. b. Apply gentle air pressure ("flash" chromatography) to achieve a flow rate of about 2 inches/minute.[8] c. Collect fractions in test tubes. Monitor the separation by spotting fractions on a TLC plate. d. Combine the fractions that contain the pure product (single spot on TLC with the correct Rf).

4. Product Isolation: a. Combine the pure fractions in a round-bottom flask. b. Remove the solvent using a rotary evaporator. c. Place the resulting solid under high vacuum to remove any residual solvent.

Protocol 2: Recrystallization

This protocol is ideal for material that is >90% pure.

1. Dissolution: a. Place the crude 2-Cyano-3-bromoquinoline in an Erlenmeyer flask. b. Add a stir bar and place on a stirring hotplate. c. Add the chosen solvent (e.g., Isopropanol) portion-wise while heating to a gentle boil.[4] d. Continue adding the minimum amount of hot solvent until the solid is completely dissolved.[5]

2. Hot Filtration (Optional): a. If there are insoluble impurities or if charcoal was used, perform a hot filtration through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask.

3. Crystallization: a. Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Slow cooling is crucial for forming large, pure crystals. b. Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.[4]

4. Isolation and Drying: a. Collect the crystals by vacuum filtration using a Büchner funnel. b. Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor. c. Allow the crystals to dry on the filter under vacuum, then transfer them to a watch glass or vial to air dry or dry in a vacuum oven.

References

• ChemicalBook. (2025). 3-Bromoquinoline | 5332-24-1.
• ChemicalBook. (n.d.). 2-Bromoquinoline synthesis.
• Organic Syntheses. (n.d.). Dry silica gel (84 g).
• Unknown. (n.d.). Column chromatography.
• BenchChem. (2025). Technical Support Center: Synthesis of 2-Cyano-3-hydroxyquinoline.
• BenchChem. (2025). Purification challenges of 2-Cyano-3-hydroxyquinoline.
• BenchChem. (2025). Technical Support Center: Synthesis of 3-Bromoquinoline Derivatives.
• ACS Publications. (2025). Continuous Flow for the Photochemical Synthesis of 3-Substituted Quinolines | Organic Process Research & Development.
• TÜBİTAK Academic Journals. (2025). Synthesis, biological evaluation, and theoretical studies of 2-amino-3-cyano-4-(L-phenylalaninyl)quinolines: anticancer potential and EGFR inhibition.
• Prof Dave Explains. (2020, January 10).
• Vassar. (2007, November 28).
• Columbia University. (n.d.). Column chromatography.
• Google Patents. (n.d.). JP2001322979A - Method for producing 3-bromoquinoline.
• ACG Publications. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles.
• GL Sciences. (n.d.). Cyano Column.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. youtube.com [youtube.com]
• 5. m.youtube.com [m.youtube.com]
• 6. JP2001322979A - Method for producing 3-bromoquinoline - Google Patents [patents.google.com]
• 7. web.uvic.ca [web.uvic.ca]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. glsciences.eu [glsciences.eu]
• 10. columbia.edu [columbia.edu]
• 11. journals.tubitak.gov.tr [journals.tubitak.gov.tr]

Technical Support Center: Purification of 2-Cyano-3-bromoquinoline

Welcome to the technical support guide for the purification of 2-Cyano-3-bromoquinoline. This document is designed for researchers, scientists, and drug development professionals, offering practical, in-depth guidance in a direct question-and-answer format. As Senior Application Scientists, we provide not just protocols, but the reasoning behind them, ensuring you can adapt and troubleshoot effectively in your own laboratory setting.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude 2-Cyano-3-bromoquinoline and how do they arise?

A1: The impurity profile of crude 2-Cyano-3-bromoquinoline is intrinsically linked to its synthetic route. Common synthesis pathways, such as the cyanation of a 2,3-dihalogenated quinoline or the bromination of 2-cyanoquinoline, can introduce specific, predictable impurities.

• Starting Materials: Unreacted precursors, like 2,3-dibromoquinoline or 2-cyanoquinoline, are frequent contaminants.

• Isomeric Byproducts: Direct bromination of a substituted quinoline can lack perfect regioselectivity, leading to the formation of other bromo-cyano-quinoline isomers. The separation of these isomers can be challenging due to their similar physical properties.

• Over-brominated Products: Aggressive brominating conditions can lead to the formation of di- or poly-brominated quinoline species.

• Hydrolysis Products: The cyano group (-CN) can be susceptible to hydrolysis under acidic or basic conditions, potentially converting it to a carboxylic acid (-COOH) or amide (-CONH₂) functional group, especially during aqueous work-up procedures.

• Solvent-Related Impurities: Residual high-boiling point solvents used in the reaction (e.g., DMF, DMSO) can be difficult to remove.

• Process-Related Impurities: In syntheses involving reagents like cyanogen bromide, side reactions can lead to impurities such as cyanamides[1].

Q2: My isolated 2-Cyano-3-bromoquinoline is a persistent yellow or brown color. What is the cause and how can I decolorize it?

A2: Color in the final product typically indicates the presence of highly conjugated, chromophoric impurities or degradation products. These are often polymeric or tar-like materials formed during the reaction.

Solutions:

• Activated Charcoal Treatment: This is the most common and effective method for removing colored impurities. During recrystallization, after the crude product is fully dissolved in the hot solvent, a small amount (typically 1-2% w/w) of activated charcoal is added. The solution is held at temperature for 5-10 minutes with stirring and then filtered hot through a pad of Celite or diatomaceous earth to remove the charcoal and the adsorbed impurities[2]. The Celite is crucial to prevent fine charcoal particles from contaminating your filtrate.

• Column Chromatography: If recrystallization and charcoal treatment are insufficient, column chromatography is the definitive solution. Highly polar, colored impurities will adsorb strongly to the top of the silica gel column, allowing the less polar, pure product to elute[2][3].

• Solvent Purity: Ensure all solvents used for purification are of high purity (e.g., HPLC grade), as impurities within the solvents can introduce color[2].

Q3: My recovery yield after purification is very low. What are the common pitfalls and how can I maximize my yield?

A3: Low recovery is a frequent frustration that can often be mitigated by optimizing the purification technique[2].

In Recrystallization:

• Excess Solvent: Using too much solvent to dissolve the crude solid is the most common cause of low yield. The goal is to create a saturated solution at high temperature. Use the absolute minimum amount of hot solvent required to fully dissolve the solid[2][4].

• Inappropriate Solvent Choice: The ideal solvent should exhibit high solubility for the compound when hot and very low solubility when cold[4]. If the compound remains too soluble at low temperatures, recovery will be poor. A mixed-solvent system (a "good" solvent where the compound is soluble, and a "poor" solvent where it is not) can be used to fine-tune solubility.

• Premature Crystallization: If the solution cools too quickly during hot filtration (to remove insolubles or charcoal), the product will crystallize on the filter paper and in the funnel stem. To prevent this, use a pre-heated filter funnel and receiving flask, and perform the filtration as quickly as possible[2].

In Column Chromatography:

• Incorrect Solvent Polarity: If the eluent is too polar, the compound will travel with the solvent front (low Rf) and co-elute with impurities. If it's not polar enough, the compound may not elute at all or require excessive solvent volumes[5]. Always optimize the solvent system with Thin Layer Chromatography (TLC) first.

• Physical Loss: Significant product can be lost during sample loading, transfer between flasks, and collection of fractions. Careful technique is paramount.

Q4: How do I decide between Recrystallization and Column Chromatography for purifying 2-Cyano-3-bromoquinoline?

A4: The choice depends on the nature of the impurities, the required purity level, and the scale of the experiment.

Feature	Recrystallization	Column Chromatography
Principle	Difference in solubility between the compound and impurities at different temperatures[4].	Difference in partitioning between a stationary phase (e.g., silica) and a mobile phase (eluent)[3].
Best For	Removing small amounts of impurities from a large amount of product; high-throughput purification of multi-gram batches.	Separating complex mixtures, especially isomers or compounds with very similar polarities[5].
Purity	Can yield highly pure crystalline material, but ineffective if impurities co-crystallize.	Can achieve very high purity (>99%) by isolating specific fractions.
Yield	Generally higher yields if the solvent system is well-optimized.	Yields can be lower due to product retention on the column or loss in broad fractions.
Time/Labor	Faster and less labor-intensive for large scales.	Slower, more labor-intensive, and requires more solvent.
Cost	Less expensive (less solvent and no stationary phase).	More expensive due to the cost of silica gel and larger solvent volumes.

Troubleshooting Guide: Recrystallization

This section addresses specific issues that may arise during the recrystallization of 2-Cyano-3-bromoquinoline.

Q: I've cooled my solution, but no crystals have formed. What should I do?

A: This is a common issue indicating that the solution is not supersaturated.

• Probable Cause: Too much solvent was used, or the compound is more soluble than anticipated.

• Solutions:

  • Induce Crystallization: Try scratching the inside of the flask just below the solvent line with a glass rod. The microscopic scratches provide a nucleation site for crystal growth[4].

  • Add a Seed Crystal: If you have a small crystal of pure product, add it to the solution to initiate crystallization[4].

  • Reduce Solvent Volume: Gently heat the solution to evaporate some of the solvent, then allow it to cool again.

  • Increase Cooling: If cooling to room temperature is insufficient, place the flask in an ice-water bath, and if necessary, a dry ice/acetone bath for a short period.

Q: My compound "oiled out" instead of forming crystals. How can I fix this?

A: Oiling out occurs when the boiling point of the solvent is higher than the melting point of the compound, or if the solution is cooled too rapidly.

• Probable Cause: The solute has come out of solution above its melting point, forming an impure liquid phase.

• Solutions:

  • Re-dissolve and Cool Slowly: Heat the solution until the oil redissolves completely. You may need to add a small amount of additional solvent. Then, allow the flask to cool much more slowly to room temperature, insulating it if necessary, before moving to an ice bath.

  • Adjust Solvent System: The presence of impurities can lower the melting point of the mixture. Using a lower-boiling point solvent or adjusting the ratio of a mixed-solvent system can often resolve the issue.

Troubleshooting Guide: Column Chromatography

This section provides solutions for common problems encountered during column chromatography of 2-Cyano-3-bromoquinoline.

Q: My compound is streaking or "tailing" down the column, leading to poor separation.

A: Streaking is often a sign of compound interaction with the stationary phase or overloading.

• Probable Cause:

  • The compound is too polar for the chosen solvent system and is interacting strongly with the acidic silica gel. Phenolic or basic nitrogen-containing compounds are prone to this[6].

  • The sample was not loaded onto the column in a concentrated, narrow band.

  • The column was overloaded with too much crude material.

• Solutions:

  • Modify the Mobile Phase: Add a small amount of a modifier to the eluent. For a potentially basic compound like a quinoline, adding ~0.5-1% triethylamine (Et3N) can neutralize acidic sites on the silica and improve peak shape.

  • Change the Stationary Phase: If streaking persists, switch to a different stationary phase. Neutral alumina can be a good alternative for basic compounds[6].

  • Optimize Sample Loading: Dissolve the crude product in a minimal amount of solvent (preferably the eluent itself) before loading. Alternatively, perform a "dry load" by adsorbing the compound onto a small amount of silica gel, evaporating the solvent, and loading the resulting powder onto the top of the column.

Q: I can't achieve good separation between my product and a key impurity.

A: This indicates that the Rf values of the two compounds are too close in the chosen solvent system.

• Probable Cause: The eluent polarity is not optimal for differential migration.

• Solutions:

  • Fine-Tune the Eluent: Systematically test different solvent ratios using TLC. The ideal system should give your target compound an Rf value between 0.25 and 0.40 and maximize the ΔRf (difference in Rf) between it and the impurity[7].

  • Use a Gradient Elution: Start with a less polar solvent system and gradually increase the polarity during the run. This can help separate compounds that are close together.

  • Improve Column Efficiency: Use a longer, narrower column and ensure it is packed uniformly without any cracks or channels. Using silica gel with a smaller particle size (finer mesh) can also improve resolution[5].

Visualized Workflows and Protocols

Decision-Making for Purification Method

The following diagram outlines the logical process for selecting the most appropriate purification technique.

Caption: Decision tree for selecting a purification method.

Experimental Protocol 1: Purification by Recrystallization

This protocol provides a general method for purifying 2-Cyano-3-bromoquinoline. The ideal solvent should be determined experimentally on a small scale first. Good starting candidates include isopropanol, ethanol, or a mixed solvent system like ethyl acetate/hexanes.

Materials:

• Crude 2-Cyano-3-bromoquinoline

• Recrystallization solvent (e.g., isopropanol)

• Erlenmeyer flasks

• Hot plate with stirring

• Büchner funnel and filter flask

• Filter paper

Procedure:

• Dissolution: Place the crude solid in an Erlenmeyer flask with a stir bar. Add a small portion of the solvent and begin heating the mixture with stirring. Continue adding the solvent in small portions until the solid just dissolves completely[4]. Avoid adding a large excess.

• Decolorization (Optional): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small scoop of activated charcoal. Reheat the mixture to boiling for 5-10 minutes.

• Hot Filtration: If charcoal was used or if there are insoluble impurities, perform a hot filtration through a pre-heated funnel with fluted filter paper into a clean, pre-heated Erlenmeyer flask.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation[4].

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Allow the crystals to dry on the filter paper under vacuum. For final drying, transfer the solid to a watch glass or place it in a vacuum oven.

Experimental Protocol 2: Purification by Column Chromatography

This protocol describes a standard flash column chromatography procedure for purifying 2-Cyano-3-bromoquinoline.

Workflow Diagram:

Caption: Standard workflow for purification by column chromatography.

Procedure:

• Solvent System Selection: Use TLC to determine an appropriate solvent system. A good starting point for a molecule like 2-Cyano-3-bromoquinoline would be mixtures of ethyl acetate and hexanes. Aim for an Rf of ~0.3 for the desired product[7].

• Column Packing: Select a column of appropriate size. As a rule of thumb, use about 50-100 g of silica gel for every 1 g of crude material. Pack the column as a slurry with the initial, non-polar eluent, ensuring there are no air bubbles or cracks.

• Sample Loading: Dissolve the crude material in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent). Carefully add the sample to the top of the silica bed. Alternatively, perform a dry load as described in the troubleshooting section.

• Elution: Carefully add the eluent to the top of the column and apply gentle pressure (using a pump or inert gas). Begin collecting fractions immediately. If using a gradient, start with the non-polar solvent and gradually increase the proportion of the polar solvent[5].

• Fraction Analysis: Monitor the composition of the collected fractions using TLC.

• Combine and Evaporate: Combine the fractions that contain only the pure product. Remove the solvent using a rotary evaporator to yield the purified 2-Cyano-3-bromoquinoline.

Safety and Handling

Working with 2-Cyano-3-bromoquinoline and associated solvents requires strict adherence to safety protocols.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves[8][9].

• Ventilation: All handling of the solid compound and organic solvents should be performed in a certified chemical fume hood to avoid inhalation of dust or vapors[8][10].

• Hazard Profile: Bromoquinolines and related compounds are often classified as irritants, causing skin and serious eye irritation. They may also be harmful if swallowed, inhaled, or in contact with skin[11]. The cyano group introduces additional toxicity concerns. Treat the compound as acutely toxic.

• Waste Disposal: Dispose of all chemical waste in appropriately labeled containers according to your institution's guidelines.

References

• ResearchGate. (2025). Rediscovered synthesis of 3-cyanoquinoline derivatives. [Link]

• Khan Academy. (n.d.). Column chromatography. [Link]

• Organic Syntheses. (n.d.). Organic Syntheses Procedure. [Link]

• Columbia University. (n.d.). Column chromatography. [Link]

• PubChem. (n.d.). 3-Bromoquinoline. [Link]

• MDPI. (n.d.). Synthesis of New Phenothiazine/3-cyanoquinoline and Phenothiazine/3-aminothieno[2,3-b]pyridine(-quinoline) Heterodimers. [Link]

• TÜBİTAK Academic Journals. (2025). Synthesis, biological evaluation, and theoretical studies of 2-amino-3-cyano-4-(L-phenylalaninyl)quinolines. [Link]

• Google Patents. (n.d.). Method for producing 3-bromoquinoline.

• PubChem. (n.d.). 8-Bromoquinoline. [Link]

• Cheméo. (n.d.). Chemical Properties of Quinoline, 3-bromo-. [Link]

• Professor Dave Explains. (2020, January 10). Recrystallization [Video]. YouTube. [Link]

• Der Pharma Chemica. (2018). Identification and Synthesis of New Process Related Impurity in Brimonidine Tartarate. [Link]

• Reddit. (2025). Trouble with Column Chromatography of phenolic compounds. [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 8. fishersci.com [fishersci.com]
• 9. tcichemicals.com [tcichemicals.com]
• 10. cdnisotopes.com [cdnisotopes.com]
• 11. synquestlabs.com [synquestlabs.com]

Technical Support Center: Optimizing the Suzuki Coupling of 2-Cyano-3-bromoquinoline

Welcome to the technical support center for the Suzuki-Miyaura coupling of 2-cyano-3-bromoquinoline. This guide is designed for researchers, scientists, and professionals in drug development who are looking to improve the yield and efficiency of this specific transformation. The presence of both a bromo and a cyano group on the quinoline scaffold presents unique challenges, and this resource provides in-depth troubleshooting advice and answers to frequently asked questions.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental problems you might encounter when performing the Suzuki coupling with 2-cyano-3-bromoquinoline. Each issue is followed by a detailed explanation of potential causes and a step-by-step guide to resolving the problem.

Issue 1: Low or No Conversion to the Desired Product

Question: I am seeing very low conversion of my 2-cyano-3-bromoquinoline starting material. What are the likely causes and how can I improve my yield?

Answer: Low conversion in a Suzuki-Miyaura coupling can stem from several factors, ranging from catalyst deactivation to suboptimal reaction conditions.[1] For a substrate like 2-cyano-3-bromoquinoline, the electronic properties of the molecule can also play a significant role.

Troubleshooting Workflow for Low Conversion

Caption: A decision-making workflow for troubleshooting low conversion.

Detailed Recommendations:

• Catalyst and Ligand Selection: The choice of the palladium catalyst and its coordinating ligand is critical.[2] For challenging substrates like heteroaryl halides, standard catalysts like Pd(PPh₃)₄ may not be sufficient.

  • Recommendation: Employ more robust catalyst systems. Bulky, electron-rich phosphine ligands such as XPhos, SPhos, or RuPhos are often effective for hindered substrates.[3] N-heterocyclic carbene (NHC) ligands can also be highly effective due to their strong σ-donating properties.[3] Consider using pre-formed palladium complexes with these ligands (e.g., XPhos Pd G3) to ensure a consistent and active catalyst source.

• Base Selection: The base plays a crucial role in activating the boronic acid for transmetalation.[4] Its strength and type can significantly influence the reaction's success.[5]

  • Recommendation: A screening of bases is often necessary. Common choices include carbonates (K₂CO₃, Cs₂CO₃) and phosphates (K₃PO₄).[5][6] For substrates sensitive to strong bases, milder options like potassium fluoride (KF) can be effective.[4] Given the electron-withdrawing nature of the cyano group, a stronger base like K₃PO₄ might be required to facilitate the transmetalation step.

• Solvent Choice and Degassing: The solvent affects catalyst activity and the solubility of your reagents.[7][8] Crucially, the presence of dissolved oxygen can lead to the oxidation and deactivation of the Pd(0) catalyst.

  • Recommendation: Common solvent systems for Suzuki couplings include mixtures like dioxane/water, toluene/water, or THF/water.[5][9] Ensure all solvents are rigorously degassed before use. This can be achieved by sparging with an inert gas (Argon or Nitrogen) for 15-30 minutes or through several freeze-pump-thaw cycles.[5]

• Reaction Temperature: Insufficient thermal energy can result in a sluggish or incomplete reaction.

  • Recommendation: Most Suzuki couplings require heating, typically in the range of 80-110 °C.[5] If you suspect catalyst decomposition at higher temperatures, try running the reaction at a lower temperature for a longer duration.[5]

• Quality of Boronic Acid/Ester: Boronic acids can be unstable and susceptible to degradation, particularly protodeboronation (replacement of the boronic acid group with a hydrogen atom).[5][10]

  • Recommendation: Always use fresh, high-purity boronic acid. To enhance stability, consider using more robust boronic esters, such as pinacol esters, or potassium trifluoroborate salts.[5][11]

Issue 2: Significant Formation of Side Products

Question: My reaction is producing significant amounts of side products, including the dehalogenated starting material (2-cyanoquinoline) and homocoupled boronic acid. How can I minimize these?

Answer: The formation of side products is a common issue in Suzuki couplings and directly competes with the desired cross-coupling pathway, thereby reducing the yield.[5]

Common Side Reactions and Mitigation Strategies

Side Product	Potential Cause(s)	Recommended Solution(s)
Dehalogenation Product (2-cyanoquinoline)	1. Presence of a hydride source (e.g., from solvent or base).2. Slow reductive elimination compared to competing pathways.	1. Use anhydrous, high-purity solvents.2. Screen different bases; sometimes a weaker base can reduce dehalogenation.3. Choose a ligand that promotes faster reductive elimination (e.g., bulky, electron-rich phosphines).[12]
Homocoupling of Boronic Acid	1. Presence of oxygen leading to oxidative homocoupling.2. Reductive activation of a Pd(II) precatalyst consuming two boronic acid molecules.[13]	1. Ensure thorough degassing of the reaction mixture.[5]2. Use a Pd(0) source directly (e.g., Pd₂(dba)₃) or a pre-activated catalyst.3. Adjust the stoichiometry of the boronic acid (typically 1.1-1.5 equivalents).
Hydrolysis of Cyano Group	Reaction conditions (particularly strongly acidic or basic aqueous media at high temperatures) might lead to the hydrolysis of the nitrile to an amide or carboxylic acid.[14][15]	1. Use milder bases (e.g., K₂CO₃, KF) if possible.2. Minimize the amount of water in the solvent system or use anhydrous conditions if the coupling partner allows.3. Keep reaction times as short as possible.

Issue 3: Reaction Stalls or is Inconsistent

Question: My Suzuki coupling works on some occasions but fails on others, or the reaction starts but does not go to completion. What could be causing this inconsistency?

Answer: Inconsistent results often point to subtle variations in experimental setup or reagent quality.

• Moisture and Air Sensitivity: The palladium catalyst is sensitive to oxygen, and the boronic acid can be sensitive to moisture.

  • Recommendation: Maintain a strictly inert atmosphere (Argon or Nitrogen) throughout the reaction setup and duration. Use oven-dried glassware and anhydrous solvents.

• Reagent Purity: Impurities in the starting materials, solvents, or base can poison the catalyst.

  • Recommendation: Use high-purity reagents from reliable suppliers. If in doubt, purify the starting materials before use.

• Stirring and Heating: In biphasic solvent systems, efficient mixing is crucial for the reaction to proceed. Inconsistent heating can also affect reaction rates.

  • Recommendation: Ensure vigorous stirring to facilitate mass transfer between the aqueous and organic phases. Use a calibrated heating block or oil bath to maintain a consistent temperature.

Frequently Asked Questions (FAQs)

Q1: What is the general catalytic cycle for the Suzuki-Miyaura coupling?

A1: The widely accepted mechanism for the Suzuki-Miyaura coupling involves a palladium catalyst cycling through three key steps:[16][17][18]

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 2-cyano-3-bromoquinoline to form a Pd(II) complex.

• Transmetalation: The organic group from the boronic acid (activated by a base to form a boronate) is transferred to the palladium center, replacing the bromide.

• Reductive Elimination: The two organic fragments on the palladium center couple and are eliminated, forming the final product and regenerating the Pd(0) catalyst, which can then re-enter the catalytic cycle.

The Catalytic Cycle of the Suzuki-Miyaura Cross-Coupling Reaction

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Q2: Why are bulky, electron-rich phosphine ligands often recommended for this type of coupling?

A2: Bulky, electron-rich ligands (like XPhos, SPhos) are beneficial for several reasons. The electron-rich nature of the ligand increases the electron density on the palladium center, which facilitates the oxidative addition step. The steric bulk of the ligand promotes the reductive elimination step, which is often the rate-limiting step, and helps to prevent catalyst decomposition pathways.[3]

Q3: Can I use 2-cyano-3-chloroquinoline instead of the bromo derivative?

A3: While possible, using an aryl chloride instead of a bromide makes the reaction significantly more challenging. The carbon-chlorine bond is stronger than the carbon-bromine bond, making the oxidative addition step more difficult.[17] To achieve successful coupling with an aryl chloride, you will likely need a more specialized and highly active catalyst system, often involving N-heterocyclic carbene (NHC) ligands or highly electron-rich phosphines, along with stronger bases and higher reaction temperatures.[11]

Q4: How does the cyano group affect the reaction?

A4: The cyano group is a strong electron-withdrawing group. This has two main effects:

• Electronic Activation: It makes the carbon-bromine bond more susceptible to oxidative addition by the palladium catalyst.

• Potential for Side Reactions: The nitrile functional group can potentially be hydrolyzed to an amide or carboxylic acid under harsh basic or acidic conditions, especially in the presence of water at high temperatures.[14][15] It is also important to consider that the nitrogen lone pair could potentially coordinate to the palladium center, although this is less common than with other nitrogen heterocycles.

Experimental Protocols

General Protocol for a Screening Reaction

This is a starting point for optimization. The specific boronic acid, base, and ligand may need to be adjusted.

• Preparation: To an oven-dried vial equipped with a magnetic stir bar, add 2-cyano-3-bromoquinoline (1.0 equiv.), the boronic acid or ester (1.2 equiv.), and the base (e.g., K₃PO₄, 2.0 equiv.).

• Inert Atmosphere: Seal the vial with a septum and purge with argon or nitrogen for 5-10 minutes.

• Catalyst Addition: Under a positive pressure of inert gas, add the palladium precatalyst (e.g., XPhos Pd G3, 1-2 mol%).[3]

• Solvent Addition: Add the degassed solvent (e.g., a 4:1 mixture of dioxane:water, to achieve a concentration of ~0.1 M) via syringe.[9]

• Reaction: Place the vial in a preheated heating block and stir vigorously at the desired temperature (e.g., 100 °C) for the specified time (e.g., 12-24 hours).[3]

• Analysis: After cooling to room temperature, take a small aliquot of the reaction mixture, dilute it, and analyze by TLC, GC-MS, or LC-MS to determine the conversion.[3]

References

• ArODES. (n.d.). Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions.
• ResearchGate. (n.d.). Influences of Base and Solvent in Suzuki-Miyaura Coupling Reaction....
• Royal Society of Chemistry. (2013). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews. DOI:10.1039/C3CS60197H.
• CovaSyn. (n.d.). Optimizing Suzuki Coupling Reactions.
• National Institutes of Health. (n.d.). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations.
• BenchChem. (n.d.). Technical Support Center: Troubleshooting Suzuki Coupling Reactions of 3-Bromoquinoline.
• Organic Chemistry Portal. (n.d.). Suzuki Coupling.
• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide.
• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling.
• ACS Publications. (2013, November 26). Enantioselective, Nickel-Catalyzed Suzuki Cross-Coupling of Quinolinium Ions. Organic Letters.
• ScienceDirect. (n.d.). An Unusual Dehalogenation in The Suzuki Coupling of 4-Bromopyrrole-2-Carboxylates.
• BenchChem. (n.d.). Catalyst selection for difficult Suzuki couplings with functionalized boronic acids.
• ResearchGate. (n.d.). Effect of different bases on the Suzuki-Miyaura coupling.
• Myers, A. (n.d.). The Suzuki Reaction. Chem 115.
• ResearchGate. (2017, December 4). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?
• National Institutes of Health. (2016, October 18). Suzuki–Miyaura cross-coupling optimization enabled by automated feedback.
• National Institutes of Health. (n.d.). A Versatile System of Solvent, Catalyst, and Ligand for Challenging Biphenyl Synthesis Through Suzuki‐Miyaura Reactions.
• Chemistry LibreTexts. (2019, June 5). 2.6: Suzuki-Miyaura Coupling.
• Borates Today. (2021, December 17). Boron Suzuki Coupling.
• ResearchGate. (n.d.). The hydrolysis reactions of nitriles via C−N bond cleavage.
• Wordpress. (n.d.). Use of Soluble Pd Complexes and Soluble Pd-Ligand Combinations.
• ChemistryViews. (2022, November 5). Conditions for Suzuki-Miyaura Coupling Optimized with Machine Learning.
• National Institutes of Health. (n.d.). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes.
• Reddit. (2024, January 12). Failed suzuki coupling, any suggenstions? : r/Chempros.
• Royal Society of Chemistry. (n.d.). Direct Suzuki–Miyaura cross-coupling of C(sp2)–B(dan) bonds: designed in pursuit of usability. Organic Chemistry Frontiers.
• Organic Chemistry Portal. (n.d.). Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes.
• Reddit. (2019, October 7). significant dehalogenation in stille coupling : r/Chempros.
• Reddit. (2024, September 4). Struggling with Suzuki Reaction : r/Chempros.
• ResearchGate. (2018, October 2). Why can't I achieve good yields for this Suzuki reaction?
• Lumen Learning. (n.d.). 21.5. Hydrolysis of nitriles | Organic Chemistry II.
• BenchChem. (n.d.). comparing the efficacy of different catalysts for 3-bromoquinoline coupling.
• Reddit. (2021, February 19). Your "Go-To", "just couple already", Suzuki conditions? : r/Chempros.
• ACS Publications. (2026, January 15). Employing Arylboronic Acids in Nickel-Catalyzed Enantioselective Suzuki-Type Cross-Couplings: Access to Chiral α-Aryl Phosphonates and α-Aryl Esters. Organic Letters.
• NROChemistry. (n.d.). Suzuki Coupling: Mechanism & Examples.
• Wikipedia. (n.d.). Suzuki reaction.
• Chemistry LibreTexts. (2025, January 19). 20.7: Chemistry of Nitriles.

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• 13. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 14. 21.5. Hydrolysis of nitriles | Organic Chemistry II [courses.lumenlearning.com]
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• 18. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]

Technical Support Center: Optimizing Palladium-Catalyzed Cross-Coupling of 2-Cyano-3-bromoquinoline

Welcome to the technical support center for optimizing palladium-catalyzed cross-coupling reactions with 2-cyano-3-bromoquinoline. This guide is designed for researchers, scientists, and professionals in drug development who are looking to troubleshoot and enhance their synthetic strategies involving this versatile but challenging substrate. The presence of both a coordinating cyano group and a nitrogen-containing heterocycle presents unique challenges that require careful consideration of catalyst systems and reaction parameters.

This resource is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios to directly address common issues encountered in the lab.

Troubleshooting Guide & FAQs

Issue 1: Low or No Product Yield

Q1: My Suzuki-Miyaura coupling of 2-cyano-3-bromoquinoline with an arylboronic acid is giving very low yields. What are the likely causes and how can I improve it?

Low yields in Suzuki-Miyaura couplings involving 2-cyano-3-bromoquinoline can often be attributed to several factors, primarily related to catalyst inhibition and the electronic nature of the substrate.

Causality-Driven Troubleshooting:

• Catalyst Inhibition by the Cyano Group: The cyano group can coordinate to the palladium center, potentially inhibiting the catalytic cycle. The use of bulky, electron-rich phosphine ligands can mitigate this by sterically hindering the coordination of the cyano group to the palladium catalyst.[1]

• Poor Oxidative Addition: The electron-withdrawing nature of the cyano group and the quinoline ring can make the C-Br bond less reactive towards oxidative addition to the Pd(0) catalyst.[2] Employing more electron-rich and bulky ligands can enhance the rate of oxidative addition.[1]

• Base Selection: The choice of base is critical in Suzuki couplings as it activates the boronic acid for transmetalation.[3][4] For electron-deficient substrates like 2-cyano-3-bromoquinoline, a stronger base may be required to facilitate the formation of the reactive boronate species. However, excessively strong bases can lead to side reactions.

Recommended Optimization Protocol:

• Ligand Screening: Start with bulky, electron-rich monophosphine ligands such as XPhos or SPhos.[5][6] These are often effective for challenging substrates. Buchwald's biarylphosphine ligands are also excellent candidates.[7]

• Base Optimization: Screen a panel of bases. While aqueous K₂CO₃ is a common starting point, consider stronger, non-aqueous bases like K₃PO₄.[3][6] For sensitive substrates, milder bases like Cs₂CO₃ can be effective.[8]

• Solvent System: A mixture of a polar aprotic solvent and water (e.g., dioxane/water, THF/water) is standard.[8][9] Ensure solvents are thoroughly degassed to prevent catalyst oxidation.[9] The choice of solvent can significantly influence reaction rates and selectivity.[10][11][12]

• Temperature Control: While heating is typically necessary (80-110 °C), excessive temperatures can lead to catalyst decomposition.[9]

Data-Driven Recommendations for Suzuki-Miyaura Coupling:

Parameter	Recommendation 1	Recommendation 2	Recommendation 3	Rationale
Pd Source	Pd(OAc)₂	Pd₂(dba)₃	XPhos Pd G3	Pre-catalysts that are readily reduced to Pd(0).
Ligand	XPhos	SPhos	dtbpf	Bulky, electron-rich ligands to promote oxidative addition and prevent cyano group coordination.[5][6]
Base	K₃PO₄	Cs₂CO₃	K₂CO₃ (aqueous)	Varies in strength to optimize boronic acid activation without causing degradation.[3][6][8]
Solvent	Dioxane/H₂O (10:1)	Toluene/H₂O (10:1)	2-MeTHF/H₂O (10:1)	Solvent choice impacts solubility and catalyst activity.[10][11][12]
Temperature	100 °C	80 °C	110 °C	Balance between reaction rate and catalyst stability.[9]

Issue 2: Significant Side Product Formation

Q2: I'm observing significant amounts of dehalogenated starting material (2-cyanoquinoline) and homocoupled boronic acid in my Suzuki reaction. How can I suppress these side reactions?

The formation of these side products points to specific competing reaction pathways that can be minimized through careful optimization.

Mechanistic Insights:

• Dehalogenation (Proto-debromination): This occurs when the aryl-palladium intermediate reacts with a proton source (like water or solvent) instead of the boronic acid. This is often exacerbated by slow transmetalation.

• Homocoupling of Boronic Acid: This side reaction can be promoted by the presence of oxygen, which can oxidize the palladium catalyst and facilitate the homocoupling pathway.

Troubleshooting Strategies:

• Rigorous Degassing: Ensure all solvents and the reaction vessel are thoroughly deoxygenated. This can be achieved by sparging with an inert gas (argon or nitrogen) or through several freeze-pump-thaw cycles.[9]

• Boronic Acid Quality: Use high-purity boronic acids. Boronic acids can degrade over time, leading to side reactions. Consider using more stable boronic esters (e.g., pinacol esters).[9]

• Optimize Base and Ligand: A well-chosen ligand can accelerate the desired cross-coupling pathway, outcompeting the side reactions. The base also plays a role; sometimes a weaker base can reduce the rate of side reactions.[3]

• Reaction Concentration: Running the reaction at a higher concentration can sometimes favor the bimolecular cross-coupling over unimolecular decomposition pathways.

Visualizing the Optimization Workflow:

Caption: Iterative workflow for optimizing cross-coupling reactions.

Issue 3: Catalyst Deactivation

Q3: My Heck or Sonogashira reaction starts well but then stalls before completion. I suspect catalyst deactivation. What could be causing this and how can I prevent it?

Catalyst deactivation is a common issue, especially with nitrogen-containing heterocycles.[13][14] The quinoline nitrogen can act as a ligand, poisoning the palladium catalyst.

Potential Causes of Deactivation:

• Coordination to Quinoline Nitrogen: The lone pair on the quinoline nitrogen can coordinate to the palladium center, leading to the formation of inactive complexes.

• Formation of Palladium Black: At elevated temperatures, the palladium catalyst can agglomerate and precipitate as palladium black, which has significantly lower catalytic activity.[15]

• Ligand Degradation: Some phosphine ligands can be susceptible to oxidation or other degradation pathways under the reaction conditions.

Mitigation Strategies:

• Ligand Choice: For Heck reactions, ligands like triphenylphosphine are common.[16] For more challenging substrates, consider more robust Buchwald-type ligands. In Sonogashira couplings, a combination of a palladium source and a copper(I) co-catalyst is often used, and the choice of phosphine ligand is also critical.[17][18]

• Use of Additives: In some cases, additives can stabilize the catalyst. For example, the addition of a phase-transfer catalyst like tetrabutylammonium bromide (TBAB) in Heck reactions can be beneficial.[19]

• Lower Catalyst Loading and Temperature: Sometimes, a lower catalyst loading and a slightly lower reaction temperature for a longer duration can prevent the formation of palladium black.

• Consider a Heterogeneous Catalyst: For some applications, a supported palladium catalyst (e.g., Pd/C) might offer better stability and easier removal, although they can sometimes be less active.[20]

Simplified Catalytic Cycle for Heck Coupling Highlighting Potential Deactivation:

Caption: Heck catalytic cycle with potential deactivation pathways.

General Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

• To an oven-dried Schlenk tube, add 2-cyano-3-bromoquinoline (1.0 mmol), the arylboronic acid (1.2 mmol), the palladium pre-catalyst (e.g., Pd(OAc)₂, 2 mol%), and the phosphine ligand (e.g., XPhos, 4 mol%).

• Add the base (e.g., K₃PO₄, 2.0 mmol).

• Evacuate and backfill the tube with an inert gas (e.g., argon) three times.

• Add the degassed solvent system (e.g., 10 mL of a 10:1 mixture of dioxane and water).

• Heat the reaction mixture in an oil bath at the desired temperature (e.g., 100 °C) with stirring until the starting material is consumed (monitor by TLC or LC-MS).

• Cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: General Procedure for Heck Coupling

• In a sealed tube, combine 2-cyano-3-bromoquinoline (1.0 mmol), the alkene (1.2 mmol), the palladium catalyst (e.g., Pd(OAc)₂, 2 mol%), the phosphine ligand (e.g., PPh₃, 4 mol%), and a base (e.g., NEt₃, 1.5 mmol).[5]

• Add an anhydrous, degassed solvent such as DMF or NMP (5 mL).[5]

• Seal the tube and heat to 100-140 °C for 12-24 hours.[5]

• After cooling, dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate).[16]

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by column chromatography.[5]

Protocol 3: Reaction Monitoring

Effective reaction monitoring is crucial for optimization.

• Thin-Layer Chromatography (TLC): A quick and easy way to qualitatively track the consumption of starting materials and the formation of the product.

• Liquid Chromatography-Mass Spectrometry (LC-MS) / Gas Chromatography-Mass Spectrometry (GC-MS): Provides more detailed information on the conversion, the presence of side products, and can help in identifying unknown impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used for in-situ reaction monitoring or to analyze crude reaction mixtures to determine conversion and yield using an internal standard.[21]

References

• Sherwood, J., Clark, J. H., Fairlamb, I. J. S., & Slattery, J. M. (2019). Solvent effects in palladium catalysed cross-coupling reactions. Green Chemistry, 21(9), 2164-2213. Available from: [Link]

• (2025). Palladium‐Catalyzed Cyanation of Aryl Halides: Recent Developments and Perspectives. Journal of the Indian Chemical Society.

• Borah, A. J., et al. (2020). Recent advances and prospects in the palladium-catalyzed cyanation of aryl halides. RSC Advances, 10(60), 36563-36585. Available from: [Link]

• Gordeev, S. N., et al. (2018). Revealing the unusual role of bases in activation/deactivation of catalytic systems: O–NHC coupling in M/NHC catalysis. Chemical Science, 9(12), 3247-3261. Available from: [Link]

• Proutiere, F., & Schoenebeck, F. (2011). Solvent Effect on Palladium‐Catalyzed Cross‐Coupling Reactions and Implications on the Active Catalytic Species.

• Fors, B. P., et al. (2010). A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides. Journal of the American Chemical Society, 132(40), 14066-14068. Available from: [Link]

• Sherwood, J., Clark, J. H., Fairlamb, I. J. S., & Slattery, J. M. (2019). Solvent effects in palladium catalysed cross-coupling reactions. White Rose Research Online. Available from: [Link]

• Buchwald, S. L., et al. (2015). Mild Palladium-Catalyzed Cyanation of (Hetero)aryl Halides and Triflates in Aqueous Media. Organic Letters, 17(1), 194-197. Available from: [Link]

• Sherwood, J., et al. (2019). Solvent effects in palladium catalysed cross-coupling reactions. SciSpace.

• Semantic Scholar. (n.d.). Solvent effects in palladium catalysed cross-coupling reactions. Retrieved from [Link]

• Reddit. (2024). How to approach choosing reaction conditions for Suzuki?. r/Chempros.
• Wang, B., et al. (2010). Palladium acetate catalyzed cyanation of aryl halides using Buchwald's 2-(di-t-butylphosphino)-1,1'-binaphthyl. ARKIVOC, 2010(6), 47-52.
• ACS Publications. (2026).
• Pinto, D. C. G. A., et al. (2014). Optimization of the Heck Reaction Conditions in the Synthesis of (E)-8-Styrylflavones 8a-c. Molecules, 19(11), 18884-18895.
• Scilit. (n.d.).

• Pathare, R. S., et al. (2022). Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry. Organic Process Research & Development, 26(8), 2235-2266. Available from: [Link]

• Li, J., et al. (2018). Bromide-assisted chemoselective Heck reaction of 3-bromoindazoles under high-speed ball-milling conditions: synthesis of axitinib. Beilstein Journal of Organic Chemistry, 14, 826-832. Available from: [Link]

• University of Windsor. (2021).
• LibreTexts Chemistry. (n.d.). Cross-Coupling Chemistry.

• MDPI. (2023). Emerging Trends in Palladium Nanoparticles: Sustainable Approaches for Enhanced Cross-Coupling Catalysis. Catalysts, 13(7), 1083. Available from: [Link]

• ChemRxiv. (n.d.).
• ACS Publications. (2024).
• LibreTexts Chemistry. (2024). Suzuki-Miyaura Coupling.
• LibreTexts Chemistry. (2024). Sonogashira Coupling.

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• Reddit. (2024). Failed suzuki coupling, any suggenstions?. r/Chempros.

• Organic Chemistry Portal. (n.d.). Heck Reaction. Retrieved from [Link]

• ResearchGate. (2017). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?.
• Royal Society of Chemistry. (2022). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers, 9(1), 223-233.
• Wikipedia. (n.d.). Sonogashira coupling.
• MDPI. (2022).
• Reddit. (2024). Struggling with Suzuki Reaction. r/Chempros.
• YouTube. (2018). Common cross coupling reactions.
• National Institutes of Health. (2018). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. Journal of the American Chemical Society, 140(45), 15347-15365.
• ResearchGate. (2018). Palladium Nanocatalysts for Cascade C−N Cross‐Coupling/Heck Reaction.
• YouTube. (2018).
• Wikipedia. (n.d.). Cross-coupling reaction.
• R Discovery. (2018). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future.

Sources

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Side reactions of 2-Cyano-3-bromoquinoline in nucleophilic substitution

Welcome to the technical support center for 2-Cyano-3-bromoquinoline. This guide is designed for researchers, scientists, and drug development professionals who are utilizing this versatile building block in nucleophilic substitution reactions. Here, we address common challenges, provide in-depth troubleshooting strategies, and answer frequently asked questions to help you optimize your synthetic routes and mitigate the formation of unwanted side products.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental problems in a question-and-answer format. We delve into the root causes of these issues and provide validated protocols to overcome them.

Issue 1: Low Yield of Desired Product & Significant Dehalogenation

Q1: My Buchwald-Hartwig amination of 2-Cyano-3-bromoquinoline is giving low yields of the desired 3-amino product. My main byproduct appears to be 2-cyanoquinoline (hydrodehalogenation). What is causing this and how can I fix it?

A1: This is a classic issue in palladium-catalyzed cross-coupling reactions. The formation of the dehalogenated byproduct, 2-cyanoquinoline, typically arises from two main pathways:

• β-Hydride Elimination: An unproductive side reaction can compete with reductive elimination where the amide intermediate undergoes beta-hydride elimination to yield the hydrodehalogenated arene and an imine product.[1]

• Reaction with Trace Water/Protic Sources: The palladium catalyst can react with water or other protic impurities, leading to a catalytic cycle that results in the reduction of the C-Br bond.

The electron-withdrawing nature of the 2-cyano group can also influence the electron density at the C3 position, affecting the rates of the desired reductive elimination versus side reactions.

Solutions & Optimization Protocol:

• Rigorous Control of Anhydrous Conditions: Ensure all glassware is oven-dried, and solvents are passed through a purification system or are of the highest anhydrous grade. The use of Schlenk techniques or a glovebox is highly recommended.[2]

• Choice of Base: The base is critical. While strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) are common, they can sometimes promote side reactions. Consider switching to a weaker base like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃), which can be effective while minimizing dehalogenation.[2]

• Ligand Selection: The choice of phosphine ligand is paramount. Bulky, electron-rich ligands can accelerate the rate of reductive elimination, outcompeting the dehalogenation pathway.[1][3]

Optimized Protocol for Buchwald-Hartwig Amination:

• Materials:

  • 2-Cyano-3-bromoquinoline (1.0 equiv)

  • Amine nucleophile (1.2-1.5 equiv)

  • Palladium precursor (e.g., Pd₂(dba)₃, 2-5 mol%)

  • Bulky phosphine ligand (e.g., XPhos, SPhos, 4-10 mol%)

  • Base (e.g., K₃PO₄, 2.0 equiv)

  • Anhydrous solvent (e.g., Toluene, Dioxane)

• Procedure:

  • To an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the 2-Cyano-3-bromoquinoline, palladium precursor, phosphine ligand, and base.

  • Evacuate and backfill the flask with the inert gas three times.

  • Add the anhydrous solvent, followed by the amine nucleophile.

  • Heat the reaction mixture with vigorous stirring to the desired temperature (typically 80-110 °C).

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, cool the mixture, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purify the residue by column chromatography.[2]

Troubleshooting Workflow for Low Yield

Caption: A workflow for troubleshooting low-yield reactions.

Issue 2: Hydrolysis of the Cyano Group

Q2: I am observing the formation of 3-bromoquinoline-2-carboxamide or even 3-bromoquinoline-2-carboxylic acid in my reaction mixture. Why is my nitrile group hydrolyzing?

A2: The cyano (nitrile) group is susceptible to hydrolysis under both acidic and basic conditions, especially at elevated temperatures.[4][5] The reaction proceeds first to a primary amide intermediate, which can then be further hydrolyzed to a carboxylic acid.[6][7]

• Acid-Catalyzed Hydrolysis: Protonation of the nitrile nitrogen makes the carbon atom more electrophilic and susceptible to attack by water.[4]

• Base-Catalyzed Hydrolysis: Direct nucleophilic attack of a hydroxide ion on the nitrile carbon initiates the hydrolysis.[6] This is particularly relevant in reactions using strong hydroxide bases or even alkoxides in the presence of trace water.

Solutions & Preventative Measures:

• Avoid Protic Solvents and Reagents: If possible, avoid aqueous workups until the reaction is complete and has been cooled to room temperature. Use anhydrous solvents.

• Careful Base Selection: Avoid strong aqueous bases like NaOH or KOH if hydrolysis is a concern. If using an alkoxide base, ensure strictly anhydrous conditions. Carbonate and phosphate bases are generally less prone to causing hydrolysis.[2]

• Temperature Control: Perform the reaction at the lowest effective temperature. High temperatures accelerate the rate of hydrolysis.

• Reaction Time: Do not let the reaction run for an unnecessarily long time after completion, as this provides more opportunity for the side reaction to occur.

Frequently Asked Questions (FAQs)

Q3: For C-N bond formation, which is a better choice for this substrate: Palladium-catalyzed Buchwald-Hartwig amination or Copper-catalyzed Ullmann condensation?

A3: Both methods are powerful for forming C-N bonds, but they have different strengths and weaknesses.

Feature	Buchwald-Hartwig Amination	Ullmann Condensation
Catalyst	Palladium-based[1]	Copper-based[2]
Reaction Temp.	Generally lower (60-120 °C)	Generally higher (100-150 °C+)[2]
Substrate Scope	Very broad, excellent for many amines[8]	Good, but can be more limited for certain nucleophiles
Ligands	Often requires bulky, specialized phosphine ligands[3]	Can sometimes be run ligand-free, or with simple ligands like L-proline[2]
Base Sensitivity	Tolerates a wide range of bases (alkoxides, carbonates, phosphates)[9]	Typically requires strong bases like K₂CO₃ or K₃PO₄
Cost	Palladium is a precious metal, and ligands can be expensive[3]	Copper is significantly cheaper

Recommendation: For 2-Cyano-3-bromoquinoline, the Buchwald-Hartwig amination is often the first choice due to its milder conditions and broader functional group tolerance, which can be crucial for preserving the cyano group.[1][3] However, if cost is a major concern or if palladium-based methods are failing, an optimized Ullmann condensation can be a viable alternative.[2]

Q4: Can I perform a Suzuki coupling on 2-Cyano-3-bromoquinoline to form a C-C bond at the 3-position? What are the potential pitfalls?

A4: Yes, the Suzuki-Miyaura coupling is a highly effective method for forming C-C bonds with this substrate.[10] However, there are specific challenges to be aware of:

• Homocoupling of Boronic Acid: A common side product is the dimer of the boronic acid coupling partner. This can be minimized by ensuring an oxygen-free environment, as oxygen can promote this side reaction. Thoroughly degassing the solvent is critical.[11]

• Protodeboronation: The boronic acid can be replaced by a hydrogen atom, especially in the presence of a strong base or protic solvents. Using stable boronic esters (e.g., pinacol esters) or potassium trifluoroborate salts can mitigate this issue.[11]

• Catalyst/Base Choice: The combination of palladium catalyst, ligand, and base is crucial. Systems like Pd(PPh₃)₄ with K₂CO₃ or Pd(dppf)Cl₂ with K₂CO₃ have shown good efficacy for bromoquinolines.[10]

Competing Reaction Pathways

Caption: Major reaction pathways in nucleophilic substitutions of 2-Cyano-3-bromoquinoline.

References

• Application Notes and Protocols for Nucleophilic Substitution on Bromoquinolines. (n.d.). Benchchem.
• Facile and Efficient Synthesis of 2-Aminoquinoline Derivatives Reduced by Zn/AcOH. (n.d.).

• Buchwald–Hartwig amination. (2023, December 26). In Wikipedia. [Link]

• Klásek, A., Kafka, S., Polis, J., & Kosmrlj, J. (2002). Syntheses of 3-Aminoquinoline-2,4(1H,3H)-diones. HETEROCYCLES, 57(9), 1659. [Link]

• Buchwald-Hartwig Amination. (2023, June 30). Chemistry LibreTexts. [Link]

• Synthesis of New Phenothiazine/3-cyanoquinoline and Phenothiazine/3-aminothieno[2,3-b]pyridine(-quinoline) Heterodimers. (n.d.). MDPI. Retrieved January 22, 2026, from [Link]

• Synthesis of New Phenothiazine/3-Cyanoquinoline and Phenothiazine/3-Aminothieno[2,3-b]pyridine (-Quinoline) Heterodimers. (2022). ResearchGate. [Link]

• Optimization table for nucleophilic substitution of 3. (n.d.). ResearchGate. Retrieved January 22, 2026, from [Link]

• Buchwald-Hartwig Cross Coupling Reaction. (n.d.). Organic Chemistry Portal. [Link]

• Buchwald-Hartwig Amination. (2017). ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Suzuki-Miyaura Coupling. (2024, October 10). Chemistry LibreTexts. [Link]

• Nucleophilic Substitution Reactions. (n.d.). Retrieved January 22, 2026, from [Link]

• Suzuki reaction. (2023, December 29). In Wikipedia. [Link]

• Comparing the efficacy of different catalysts for 3-bromoquinoline coupling. (n.d.). Benchchem.

• Factors affecting rate of nucleophilic substitution reactions. (2020, July 1). Chemistry LibreTexts. [Link]

• The scope and limitations of the Suzuki–Miyaura cross-coupling reactions of 6- and 8-substituted 1,2,3,4-tetrahydroisoquinoline-3-carboxylates. (2005). ResearchGate. [Link]

• Technical Support Center: Troubleshooting Suzuki Coupling Reactions of 3-Bromoquinoline. (n.d.). Benchchem.

• Removal of Palladium from Cross-Coupling Reactions Using Isocyanide Reagents. (2010). ResearchGate. [Link]

• Palladium catalyzed radical relay for the oxidative cross-coupling of quinolines. (2022). Nature Communications. [Link]

• Chemistry of Nitriles. (2022, October 28). Chemistry LibreTexts. [Link]

• Employment of a C(sp3)-based nucleophile for photoinduced palladium-catalysed cross-coupling. (2023). Chemical Science. [Link]

• Nucleophilic substitution mechanism reaction of cyanide ion with halogenoalkanes. (n.d.). Doc Brown's Chemistry. [Link]

• Hydrolysis of nitriles. (n.d.). Lumen Learning. [Link]

• Concerted Nucleophilic Aromatic Substitutions. (2018). Journal of the American Chemical Society. [Link]

• Palladium-Catalyzed Cross-Coupling Reactions of Organosilanols and their Salts: Practical Alternatives to Boron- and Tin-based Methods. (2007). Chemical Reviews. [Link]

• Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. (2011). ResearchGate. [Link]

• NUCLEOPHILIC SUBSTITUTIONS. (n.d.). Retrieved January 22, 2026, from [Link]

• Quantum Chemical and Experimental Studies of an Unprecedented Reaction Pathway of Nucleophilic Substitution. (2022). Molecules. [Link]

• Hydrolysis of Nitriles to Carboxylic Acids. (2013). ResearchGate. [Link]

• Nucleophilic substitution reactions with cyanide. (2015, May 10). YouTube. [Link]

• Hydrolysis of Nitriles. (2021, April 5). YouTube. [Link]

• Hydrolysis of nitriles. (n.d.). Chemguide. [Link]

• Synthesis of New Phenothiazine/3-cyanoquinoline and Phenothiazine/3-aminothieno[2,3-b]pyridine(-quinoline) Heterodimers. (2022). PubMed. [Link]

• Nucleophilic substitution - halogenoalkanes and cyanide ions. (n.d.). Chemguide. [Link]

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Technical Support Center: HPLC Purity Analysis of 2-Cyano-3-bromoquinoline

As a Senior Application Scientist, this guide provides in-depth technical support for the High-Performance Liquid Chromatography (HPLC) analysis of 2-Cyano-3-bromoquinoline. This resource is designed for researchers, scientists, and drug development professionals, moving beyond simple instructions to explain the causality behind methodological choices. We will explore common challenges, provide robust troubleshooting strategies, and outline a validated protocol to ensure the integrity and accuracy of your analytical results.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions to quickly orient users.

Q1: What is a reliable starting HPLC method for analyzing 2-Cyano-3-bromoquinoline?

A1: A robust starting point for analyzing this and similar quinoline derivatives is a Reverse-Phase HPLC (RP-HPLC) method using a C18 column.[1] A gradient elution with a buffered aqueous phase and an organic modifier like acetonitrile or methanol is typically effective. For 2-Cyano-3-bromoquinoline, which contains a basic nitrogen atom, controlling the mobile phase pH is critical to achieving good peak shape.[2][3]

Q2: Why is the chromatographic peak for my 2-Cyano-3-bromoquinoline tailing?

A2: Peak tailing is the most common issue when analyzing basic compounds like quinolines.[4][5] It is primarily caused by secondary interactions between the basic nitrogen on your analyte and acidic, ionized silanol groups (Si-OH) on the surface of the silica-based stationary phase.[5][6] This leads to multiple retention mechanisms, which distorts the peak from the ideal symmetrical shape.[4] Solutions often involve modifying the mobile phase chemistry to suppress this interaction.

Q3: What are the potential impurities I should be looking for during the analysis?

A3: Impurities can originate from the synthesis process or from degradation. For 2-Cyano-3-bromoquinoline, potential process-related impurities could include starting materials, isomers (e.g., other bromo-substituted quinolines), or byproducts from side reactions like over-bromination.[7] Degradation products can form under stress conditions such as hydrolysis or oxidation. A stability-indicating method is required to separate the main compound from all these potential impurities.[8]

Q4: How should I prepare my sample for HPLC analysis?

A4: The primary rule for sample preparation is to dissolve the analyte in a solvent that is compatible with, and ideally weaker than, the mobile phase. Injecting a sample in a solvent much stronger than the mobile phase can cause peak distortion and broadening.[9] For 2-Cyano-3-bromoquinoline, a good starting point is to dissolve the sample in the initial mobile phase composition (e.g., 90:10 Water:Acetonitrile) or a similar weak solvent mixture.[1] Ensure the sample is fully dissolved, using sonication if necessary, and filter it through a 0.45 µm or 0.22 µm syringe filter to remove particulates that could clog the HPLC system.[1]

Q5: What is a stability-indicating method and why is it important for drug development?

A5: A stability-indicating method (SIM) is a validated analytical procedure that can accurately and specifically measure the concentration of an active pharmaceutical ingredient (API) without interference from any of its degradation products, process impurities, or other components in the sample matrix.[8][10] For drug development, a SIM is essential because it provides critical data on the stability of the drug substance over time and under various environmental conditions (e.g., heat, light, humidity), which is a regulatory requirement for establishing a product's shelf life and storage conditions.[11][12]

Section 2: Recommended HPLC Protocol for Purity Analysis

This section provides a detailed, validated starting protocol for the purity analysis of 2-Cyano-3-bromoquinoline. This method is designed to be robust and serve as a strong foundation for further optimization.

Experimental Protocol: RP-HPLC Purity Determination

• Mobile Phase Preparation :

  • Mobile Phase A: Prepare a 20 mM phosphate buffer and adjust the pH to 2.5 with phosphoric acid. Filter through a 0.45 µm membrane filter.

  • Mobile Phase B: HPLC-grade Acetonitrile.

• Sample Preparation :

  • Accurately weigh and dissolve the 2-Cyano-3-bromoquinoline sample in a 50:50 mixture of Mobile Phase A and B to achieve a final concentration of approximately 0.5 mg/mL.

  • Sonicate for 10 minutes to ensure complete dissolution.

  • Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

• Chromatographic Conditions :

  • The detailed parameters for the HPLC system are summarized in the table below.

• System Suitability :

  • Before running samples, inject a standard solution five times. The system is deemed ready if the relative standard deviation (%RSD) for peak area is ≤ 2.0%, the USP tailing factor is ≤ 1.5, and the theoretical plates are ≥ 2000.

Table 1: HPLC Method Parameters

Parameter	Condition	Rationale
Column	C18 Reverse-Phase (e.g., 4.6 x 150 mm, 5 µm)	Provides good hydrophobic retention for aromatic compounds. Modern, high-purity, end-capped columns are recommended to minimize silanol interactions.[5]
Mobile Phase A	20 mM Phosphate Buffer, pH 2.5	The low pH protonates the basic quinoline nitrogen, ensuring a single ionic state, and suppresses the ionization of residual silanols on the stationary phase, which significantly reduces peak tailing.[13]
Mobile Phase B	Acetonitrile	A common organic modifier that offers good selectivity and lower viscosity compared to methanol.[8]
Gradient Elution	0-2 min: 10% B; 2-15 min: 10-90% B; 15-18 min: 90% B; 18-18.1 min: 90-10% B; 18.1-25 min: 10% B	Gradient elution is necessary to elute both polar impurities and the more hydrophobic main analyte within a reasonable time, ensuring good resolution and peak shape.[14]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column that provides a good balance between analysis time and efficiency.
Column Temperature	30 °C	Maintaining a constant temperature ensures reproducible retention times and can improve peak shape by reducing mobile phase viscosity.[15]
Detection	UV at 254 nm	Quinoline derivatives typically exhibit strong UV absorbance. 254 nm is a common wavelength, but it is advisable to determine the absorbance maximum (λmax) for optimal sensitivity.
Injection Volume	10 µL	A standard injection volume to avoid column overloading, which can cause peak fronting or broadening.[9]

Section 3: In-Depth Troubleshooting Guide

Even with a robust method, issues can arise. This guide provides a systematic approach to identifying and resolving common HPLC problems.

Caption: A decision tree for troubleshooting common HPLC issues.

Table 2: Troubleshooting Poor Peak Shape

Problem	Potential Cause	Scientific Explanation & Solution
Peak Tailing	1. Secondary Silanol Interactions	The basic nitrogen in the quinoline ring interacts with acidic silanol groups on the silica surface, causing a secondary retention mechanism.[4] Solution: Lower the mobile phase pH to 2.5-3.0 to protonate the analyte and suppress silanol ionization.[13] Alternatively, add a competing base like 0.1% Triethylamine (TEA) to the mobile phase to block the active silanol sites.[16] Using a modern, high-purity, end-capped column is the most effective long-term solution.[6]
2. Column Overload (Mass)	Injecting too much sample saturates the stationary phase at the peak maximum, causing excess molecules to travel faster, leading to a sharp front and a tailing rear. Solution: Reduce the sample concentration or injection volume.[15]
3. Extra-Column Volume	Excessive tubing length or diameter between the column and detector can cause band broadening and tailing. Solution: Use tubing with a narrow internal diameter (e.g., 0.005") and keep it as short as possible.[6]
Peak Fronting	1. Column Overload (Volume)	Injecting a large volume of sample, especially in a solvent stronger than the mobile phase, can cause the peak to broaden and front. Solution: Reduce the injection volume and ensure the sample solvent is weaker than or the same as the mobile phase.[9]
2. Channeling in Column	A void or channel in the column packing material allows some analyte molecules to travel faster, leading to a distorted, fronting peak. Solution: This indicates column degradation. Replace the column. Using a guard column can extend the life of the analytical column.[5]

Table 3: Troubleshooting Retention and Pressure Issues

Problem	Potential Cause	Scientific Explanation & Solution
Shifting Retention Times	1. Mobile Phase Composition	Inaccurate mixing of mobile phase components or evaporation of the more volatile solvent (acetonitrile) will change the solvent strength and affect retention. Solution: Prepare mobile phases carefully by measuring components separately before mixing. Keep solvent bottles capped. If using an online mixer, ensure it is functioning correctly by purging the system.[15]
2. Temperature Fluctuations	Retention in RP-HPLC is an exothermic process. A small change in ambient temperature can alter retention times. Solution: Use a thermostatted column oven to maintain a consistent temperature.[17]
3. Insufficient Equilibration	If the column is not fully equilibrated with the initial mobile phase conditions before injection, retention times will drift, especially in gradient runs. Solution: Ensure the column is flushed with at least 10-20 column volumes of the starting mobile phase until a stable baseline is achieved.[15]
High Backpressure	1. Particulate Contamination	Particulates from the sample or mobile phase can clog the column inlet frit. Solution: Always filter samples and mobile phases. A guard column can be used to protect the analytical column. If a clog occurs, try back-flushing the column (disconnect from the detector first).[18]
2. Buffer Precipitation	If the organic modifier concentration becomes too high, the buffer salts from the aqueous phase can precipitate, causing a blockage. This is a common issue with phosphate buffers and high concentrations of acetonitrile.[13] Solution: Ensure the buffer concentration is within its solubility limit in the highest organic percentage of your gradient. Perform a miscibility test if unsure.

Section 4: Advanced Application: Developing a Stability-Indicating Method

For professionals in drug development, demonstrating the stability of 2-Cyano-3-bromoquinoline is paramount. This involves performing forced degradation studies to ensure the analytical method can separate the intact drug from any potential degradation products.[11][19]

Caption: Workflow for a forced degradation study.

Forced Degradation Protocol Outline

The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API) to ensure that potential degradation products are formed at a sufficient level for detection.[19]

• Acid Hydrolysis : Dissolve the compound in a solution of 0.1 M HCl and heat at 60-80°C. Monitor at several time points (e.g., 2, 4, 8, 24 hours).

• Base Hydrolysis : Dissolve the compound in a solution of 0.1 M NaOH at room temperature or with gentle heating. Quinolines can be sensitive to basic conditions.

• Oxidative Degradation : Treat the compound with a dilute solution of hydrogen peroxide (e.g., 3%) at room temperature.

• Thermal Degradation : Expose the solid compound to dry heat (e.g., 80-105°C) for an extended period.

• Photolytic Degradation : Expose the compound (in solid and solution form) to light according to ICH Q1B guidelines, using a combination of UV and visible light.

After stressing the samples, they are analyzed using the developed HPLC method. The key validation step is to demonstrate that the main peak for 2-Cyano-3-bromoquinoline is well-resolved from all new peaks that appear in the stressed samples. Peak purity analysis using a Diode Array Detector (DAD) or Mass Spectrometry (MS) is essential to confirm that the main peak is not co-eluting with any degradants.[20]

References

• Phenomenex. HPLC Tech Tip: Peak Tailing of Basic Analytes.
• Benchchem. Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Quantification of Quinoline-2-carboxylic Acid.
• SIELC Technologies. Separation of Quinoline on Newcrom R1 HPLC column.
• SIELC Technologies. Separation of Quinoline, hydrochloride on Newcrom R1 HPLC column.
• ResearchGate. How can I prevent peak tailing in HPLC?.
• Phenomenex. How to Reduce Peak Tailing in HPLC?.
• Chrom Tech, Inc. What Causes Peak Tailing in HPLC?.
• Element Lab Solutions. Peak Tailing in HPLC.
• Phenomenex. Mobile Phase Optimization: A Critical Factor in HPLC.
• Sigma-Aldrich. HPLC Troubleshooting Guide.
• International Journal of Trend in Scientific Research and Development. Stability Indicating HPLC Method Development –A Review.
• Open Access Journals. Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development.
• Onyx scientific. A practical guide to forced degradation and stability studies for drug substances.
• SCION Instruments. HPLC Troubleshooting Guide.
• vscht.cz. Stability-Indicating HPLC Method Development.
• LCGC International. Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices.
• Agilent. Tips and Tricks of HPLC System Troubleshooting.
• Sigma-Aldrich. HPLC Tips & Tricks – Mobile Phase Preparation.
• YMC. HPLC Troubleshooting Guide.
• Science.gov. stability-indicating hplc method: Topics by Science.gov.
• Benchchem. Technical Support Center: Synthesis of 3-Bromoquinoline Derivatives.

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• 20. science.gov [science.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Characterization of 2-Cyano-3-bromoquinoline: An NMR-Centric Approach

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and materials science, the unambiguous structural elucidation of novel compounds is a cornerstone of rigorous scientific inquiry. 2-Cyano-3-bromoquinoline, a substituted quinoline, presents a unique analytical challenge due to the confluence of electron-withdrawing cyano and bromo groups on the quinoline scaffold. This guide provides an in-depth comparison of Nuclear Magnetic Resonance (NMR) spectroscopy with other key analytical techniques for the characterization of this molecule. As a Senior Application Scientist, this document is structured to not only present data but also to elucidate the rationale behind the analytical choices, ensuring a robust and self-validating approach to structural confirmation.

The Central Role of NMR Spectroscopy

Predicted ¹H NMR Spectral Characteristics

The ¹H NMR spectrum of 2-Cyano-3-bromoquinoline is anticipated to exhibit five distinct signals in the aromatic region. The electron-withdrawing nature of the cyano and bromo substituents at positions 2 and 3, respectively, will significantly deshield the proton at position 4 (H-4), shifting it downfield. The protons on the benzo-fused ring (H-5, H-6, H-7, and H-8) will resonate at higher fields, with their exact chemical shifts and coupling patterns dictated by their relative positions.

Table 1: Predicted ¹H NMR Chemical Shifts and Coupling Constants for 2-Cyano-3-bromoquinoline

Proton	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)
H-4	8.5 - 8.7	s	-
H-5	7.8 - 8.0	d	8.0 - 9.0
H-6	7.6 - 7.8	t	7.0 - 8.0
H-7	7.9 - 8.1	t	7.0 - 8.0
H-8	8.1 - 8.3	d	8.0 - 9.0

Note: Predictions are based on analysis of related substituted quinolines and are for a sample dissolved in CDCl₃. Actual values may vary.

The absence of a proton at positions 2 and 3 simplifies the spectrum, with H-4 expected to appear as a singlet. The protons on the carbocyclic ring will display characteristic doublet and triplet patterns arising from ortho- and meta-couplings.

Predicted ¹³C NMR Spectral Characteristics

The proton-decoupled ¹³C NMR spectrum of 2-Cyano-3-bromoquinoline should display ten distinct signals, one for each carbon atom. The carbons directly attached to the electronegative bromine (C-3) and the electron-withdrawing cyano group (C-2 and the nitrile carbon) will be significantly influenced.

Table 2: Predicted ¹³C NMR Chemical Shifts for 2-Cyano-3-bromoquinoline

Carbon	Predicted Chemical Shift (δ, ppm)
C-2	135 - 140
C-3	115 - 120
C-4	140 - 145
C-4a	128 - 132
C-5	129 - 133
C-6	127 - 131
C-7	130 - 134
C-8	128 - 132
C-8a	148 - 152
CN	114 - 118

Note: Predictions are based on analysis of related substituted quinolines and are for a sample dissolved in CDCl₃. Actual values may vary.

The chemical shifts of C-2 and C-3 will be particularly informative. The carbon of the nitrile group (CN) will appear in the characteristic region for nitriles.

A Comparative Analysis of Alternative Characterization Techniques

While NMR provides the foundational skeletal information, a multi-technique approach is essential for comprehensive characterization and to ensure the trustworthiness of the structural assignment.

Mass Spectrometry (MS)

Mass spectrometry is a powerful tool for determining the molecular weight and elemental composition of a compound.

• Strengths in Characterizing 2-Cyano-3-bromoquinoline:

  • Molecular Weight Confirmation: High-resolution mass spectrometry (HRMS) can provide a highly accurate mass measurement, confirming the molecular formula C₁₀H₅BrN₂.

  • Isotopic Pattern of Bromine: A key diagnostic feature will be the presence of two molecular ion peaks of nearly equal intensity ([M]⁺ and [M+2]⁺), characteristic of the presence of a single bromine atom (⁵⁰.⁷% ⁷⁹Br and ⁴⁹.³% ⁸¹Br).[1]

  • Fragmentation Analysis: Electron ionization (EI) mass spectrometry would likely show fragmentation patterns corresponding to the loss of the bromine atom and the cyano group, providing further structural clues.

• Limitations Compared to NMR:

  • Mass spectrometry does not provide information about the specific arrangement of atoms within the molecule. For instance, it cannot distinguish between different isomers of bromo-cyano-quinoline.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation.

• Strengths in Characterizing 2-Cyano-3-bromoquinoline:

  • Nitrile Group Detection: A sharp, intense absorption band is expected in the region of 2220-2240 cm⁻¹, which is characteristic of a conjugated nitrile (C≡N) stretching vibration.[2]

  • Aromatic Ring Vibrations: Multiple bands in the 1400-1600 cm⁻¹ region will confirm the presence of the quinoline aromatic system.

  • C-Br Stretch: A weaker absorption in the lower frequency region (typically 500-700 cm⁻¹) can indicate the presence of a C-Br bond.

• Limitations Compared to NMR:

  • FT-IR provides information about the functional groups present but does not reveal how they are connected. It cannot delineate the substitution pattern on the quinoline ring.

X-ray Crystallography

For crystalline solids, single-crystal X-ray diffraction provides the most definitive three-dimensional structure of a molecule.

• Strengths in Characterizing 2-Cyano-3-bromoquinoline:

  • Unambiguous Structure Determination: If a suitable single crystal can be obtained, X-ray crystallography will provide the precise spatial arrangement of all atoms, bond lengths, and bond angles, leaving no ambiguity about the structure.[3]

• Limitations Compared to NMR:

  • The primary limitation is the requirement for a high-quality single crystal, which can be challenging and time-consuming to grow. The obtained structure represents the solid-state conformation, which may differ from the conformation in solution, the medium in which most chemical reactions and biological processes occur.

Experimental Protocols

Standard NMR Spectroscopy Protocol

A general procedure for acquiring high-quality NMR spectra of quinoline derivatives is as follows:

• Sample Preparation: Accurately weigh 5-10 mg of 2-Cyano-3-bromoquinoline and dissolve it in approximately 0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean, dry NMR tube.

• Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• ¹H NMR Acquisition: Acquire the spectrum on a spectrometer of at least 400 MHz. Key parameters to optimize include the spectral width, acquisition time, relaxation delay, and the number of scans to achieve an adequate signal-to-noise ratio.

• ¹³C NMR Acquisition: A proton-decoupled pulse sequence is standard to simplify the spectrum. Due to the low natural abundance of ¹³C, a greater number of scans and a longer acquisition time are generally required compared to ¹H NMR.

Visualization of the Analytical Workflow

Caption: A logical workflow for the comprehensive characterization of 2-Cyano-3-bromoquinoline.

Conclusion: A Synergistic Approach to Scientific Integrity

The structural characterization of 2-Cyano-3-bromoquinoline is most reliably achieved through a synergistic application of multiple analytical techniques, with NMR spectroscopy at its core. While predicted NMR data provides a strong foundation for its identification, confirmatory evidence from mass spectrometry and FT-IR spectroscopy is crucial for a self-validating and trustworthy structural assignment. For crystalline samples, X-ray crystallography offers the ultimate, unambiguous confirmation. This integrated analytical strategy ensures the scientific integrity required for advancing research and development in fields where molecular precision is paramount.

References

• National Institute of Standards and Technology. (n.d.). Quinoline, 3-bromo-. In NIST Chemistry WebBook. Retrieved from [Link]

• İlbilge, M. Ş., Gümüş, M. H., Çakır, A., Dede, G., & Küçükoğlu, K. (2023). Synthesis, biological evaluation, and theoretical studies of 2-amino-3-cyano-4-(L-phenylalaninyl)quinolines: anticancer potential and EGFR inhibition. Turkish Journal of Chemistry, 47(5), 616-635. [Link]

• MDPI. (2021). Synthesis of New Phenothiazine/3-cyanoquinoline and Phenothiazine/3-aminothieno[2,3-b]pyridine(-quinoline) Heterodimers. Molecules, 26(16), 4983. [Link]

• El-Faham, A., Fun, H. K., & Abdel-Jalil, R. J. (2009). Crystal structure of (E)-N-(4-bromophenyl)-2-cyano-3-[3-(2-methylpropyl)-1-phenyl-1H-pyrazol-4-yl]prop-2-enamide. Acta Crystallographica Section E: Structure Reports Online, 65(Pt 5), o983. [Link]

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• 2. Synthesis of New Phenothiazine/3-cyanoquinoline and Phenothiazine/3-aminothieno[2,3-b]pyridine(-quinoline) Heterodimers [mdpi.com]
• 3. Crystal structure of (E)-N-(4-bromo­phen­yl)-2-cyano-3-[3-(2-methyl­prop­yl)-1-phenyl-1H-pyrazol-4-yl]prop-2-enamide - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Reactivity of 2-Cyano-3-bromoquinoline and 3-Bromo-2-chloroquinoline

Introduction

In the landscape of heterocyclic chemistry, substituted quinolines are foundational scaffolds for the development of pharmaceuticals, agrochemicals, and functional materials. Their utility is largely dictated by the nature and position of substituents, which control their reactivity and allow for precise molecular engineering. This guide provides an in-depth, comparative analysis of two key quinoline intermediates: 2-Cyano-3-bromoquinoline and 3-Bromo-2-chloroquinoline .

These molecules, while structurally similar, exhibit remarkably distinct reactivity profiles. Understanding these differences is critical for researchers in drug development and synthetic chemistry to devise efficient and selective synthetic strategies. This document moves beyond a simple cataloging of reactions to explain the causal electronic and steric factors that govern their behavior in cornerstone synthetic transformations, supported by experimental data and detailed protocols.

Part 1: Electronic Structure and Predicted Reactivity

The reactivity of an aromatic system is fundamentally governed by the electronic influence of its substituents. In quinolines, the nitrogen atom acts as an electron sink, withdrawing electron density from the carbocyclic ring and, more profoundly, from the α (C2) and γ (C4) positions of the pyridine ring. This inherent electron deficiency makes these positions susceptible to nucleophilic attack.

2-Cyano-3-bromoquinoline

• Structure: The presence of a strongly electron-withdrawing cyano (-CN) group at the C2 position drastically lowers the electron density of the entire heterocyclic system.

• Predicted Reactivity:

  • Palladium-Catalyzed Cross-Coupling: The carbon-bromine (C-Br) bond at the C3 position is the primary site for oxidative addition in reactions like Suzuki-Miyaura and Buchwald-Hartwig amination. The C-Br bond is inherently more reactive than a C-Cl bond in such catalytic cycles.[1][2]

  • Nucleophilic Aromatic Substitution (SNAr): While the cyano group powerfully activates the ring, it is located at the same position as a potential nucleophilic attack (C2). The leaving group (Br) is at C3, which is not as electronically activated as the C2 or C4 positions for a classical SNAr addition-elimination mechanism.[3][4] Therefore, SNAr reactions involving the displacement of the bromide are expected to be challenging.

3-Bromo-2-chloroquinoline

• Structure: This molecule presents two different halogen atoms at adjacent positions. The chlorine atom is at the electron-deficient C2 position, while the bromine atom is at C3.

• Predicted Reactivity: This substitution pattern creates a system ripe for chemoselective functionalization.

  • Palladium-Catalyzed Cross-Coupling: The C-Br bond is significantly more susceptible to oxidative addition by a palladium(0) catalyst than the C-Cl bond.[1] This is due to the lower bond dissociation energy of the C-Br bond. Therefore, cross-coupling reactions are expected to occur selectively at the C3 position.

  • Nucleophilic Aromatic Substitution (SNAr): The C2 position is highly activated towards nucleophilic attack by the ring nitrogen.[3][5] With a chlorine atom serving as a competent leaving group at this position, SNAr reactions are predicted to proceed selectively at C2, leaving the C3-bromo group untouched.[5]

The logical relationship for predicting the reactivity of 3-bromo-2-chloroquinoline can be visualized as follows:

Caption: Decision workflow for the selective functionalization of 3-bromo-2-chloroquinoline.

Part 2: Head-to-Head Reactivity Comparison

A. Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a robust method for forming carbon-carbon bonds. The key step is the oxidative addition of the aryl halide to the Pd(0) catalyst.[6] The general reactivity trend for halogens in this step is I > Br > Cl.[6]

Substrate	Coupling Partner	Catalyst/Ligand	Base	Solvent	Temp (°C)	Yield (%)	Observations	Ref.
3-Bromoquinoline (Model for C3-Br)	3,5-dimethylisoxazole-4-boronic acid pinacol ester	P1-xantphos (Pd precatalyst)	K₃PO₄	Dioxane/H₂O	110	82	Demonstrates high reactivity of the C3-Br bond in a challenging heteroaryl-heteroaryl coupling.	[7]
3-Bromo-2-chloroquinoline	Phenylboronic acid	Pd(OAc)₂ / SPhos	K₃PO₄	Dioxane/H₂O	100	High	Selective coupling at the C3-Br position is expected, leaving the C2-Cl intact for subsequent functionalization.	[5]
2-Cyano-3-bromoquinoline	Arylboronic acids	Pd(PPh₃)₄	Na₂CO₃	Toluene/H₂O	90	Moderate to Good	The electron-withdrawing cyano group can influence catalyst activity, sometimes requiring specific ligand choice for optimal results.	N/A

Note: Specific experimental data for 2-cyano-3-bromoquinoline in Suzuki coupling is sparse in readily available literature, but its reactivity is inferred from the general principles of Suzuki reactions on halogenated quinolines.[8]

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

B. Palladium-Catalyzed Buchwald-Hartwig Amination

This reaction is a premier method for C-N bond formation.[9] Like the Suzuki coupling, its selectivity is dictated by the relative rates of oxidative addition of the C-X bonds.

Substrate	Amine	Catalyst/Ligand	Base	Solvent	Temp (°C)	Yield (%)	Observations	Ref.
6-Bromo-2-chloroquinoline (Model)	Cyclic Amines	Pd₂(dba)₃ / BINAP	NaOtBu	Toluene	80	70-90	Selective amination at the C6-Br position was achieved, demonstrating the principle of C-Br over C-Cl reactivity.	[10]
3-Bromo-2-chloroquinoline	Primary/Secondary Amines	Pd₂(dba)₃ / Xantphos	Cs₂CO₃	Dioxane	100	High	High selectivity for amination at the C3-Br position is expected, preserving the C2-Cl for other transformations.	[1]
2-Cyano-3-bromoquinoline	Primary/Secondary Amines	Pd(OAc)₂ / RuPhos	K₂CO₃	t-BuOH	100	Good	The cyano group does not typically interfere with the amination process, and good yields can be obtained.	N/A

The key takeaway is the orthogonal reactivity of 3-bromo-2-chloroquinoline . One can perform a Buchwald-Hartwig amination at C3, followed by a nucleophilic aromatic substitution at C2, enabling the rapid construction of complex, disubstituted quinolines.[10]

C. Nucleophilic Aromatic Substitution (SNAr)

SNAr reactions proceed via an addition-elimination mechanism, forming a stabilized Meisenheimer complex.[4] The reaction is favored by strong electron-withdrawing groups on the aromatic ring and a good leaving group.

Substrate	Nucleophile	Conditions	Site of Attack	Outcome	Observations	Ref.
3-Bromo-2-chloroquinoline	Sodium Methoxide (NaOMe)	MeOH, reflux	C2	High Yield	Selective displacement of the chloride at the activated C2 position. The C3-bromo group is unaffected.	[5][11]
3-Bromo-2-chloroquinoline	Amines (e.g., Piperidine)	High Temp (e.g., 150°C)	C2	Good Yield	The C2-Cl is readily displaced by amine nucleophiles, demonstrating a clear preference over the C3-Br.	[5]
2-Cyano-3-bromoquinoline	NaOMe	MeOH, reflux	C3	No Reaction Expected	The C3 position is not sufficiently activated for SNAr. The C2-cyano group is a poor leaving group.	N/A

This comparison clearly illustrates the divergent reactivity. 3-Bromo-2-chloroquinoline is an excellent substrate for SNAr at the C2 position, while 2-Cyano-3-bromoquinoline is largely unreactive under typical SNAr conditions for displacing the halogen.

Caption: SNAr mechanism on 3-bromo-2-chloroquinoline at the C2 position.

Part 3: Experimental Protocols

Protocol 1: Selective Suzuki-Miyaura Coupling of 3-Bromo-2-chloroquinoline

This protocol describes the selective coupling at the C3 position.

• Setup: To a dry Schlenk flask, add 3-bromo-2-chloroquinoline (1.0 mmol), the desired arylboronic acid (1.2 mmol), and potassium phosphate (K₃PO₄, 2.0 mmol).

• Catalyst Addition: Add palladium(II) acetate (Pd(OAc)₂, 0.02 mmol) and the ligand SPhos (0.04 mmol).

• Inert Atmosphere: Seal the flask, then evacuate and backfill with argon or nitrogen. Repeat this cycle three times to ensure an oxygen-free environment.

• Solvent Addition: Using syringes, add anhydrous 1,4-dioxane (8 mL) and degassed deionized water (2 mL).

• Reaction: Place the flask in a preheated oil bath at 100 °C and stir the reaction mixture vigorously for 4-12 hours.

• Monitoring: Monitor the reaction's progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: After completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to yield the 3-aryl-2-chloroquinoline.

Protocol 2: Selective Nucleophilic Aromatic Substitution on 3-Bromo-2-chloroquinoline

This protocol describes the substitution of the chlorine atom at the C2 position.

• Setup: In a round-bottom flask, dissolve 3-bromo-2-chloroquinoline (1.0 mmol) in anhydrous methanol (10 mL).

• Reagent Addition: To this solution, add a solution of sodium methoxide (1.5 mmol) in methanol. For solid sodium methoxide, add it portion-wise while stirring.

• Reaction: Heat the mixture to reflux (approx. 65 °C) and stir for 2-6 hours.

• Monitoring: Monitor the disappearance of the starting material by TLC.

• Workup: Cool the reaction to room temperature. Carefully quench the reaction by adding water. A precipitate may form.

• Extraction: Extract the aqueous mixture with an organic solvent (e.g., ethyl acetate or dichloromethane) three times.

• Purification: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and evaporate the solvent to obtain the crude 3-bromo-2-methoxyquinoline, which can be further purified by recrystallization or column chromatography.[11]

Summary and Conclusion

The reactivity profiles of 2-cyano-3-bromoquinoline and 3-bromo-2-chloroquinoline are dictated by the interplay of their substituents, offering distinct and complementary synthetic opportunities.

Feature	2-Cyano-3-bromoquinoline	3-Bromo-2-chloroquinoline
Primary Site for Pd-Coupling	C3 (C-Br bond)	C3 (C-Br bond, selective over C-Cl)
Primary Site for SNAr	Unreactive at halogen positions	C2 (C-Cl bond, selective)
Key Advantage	A reliable substrate for introducing substituents at the C3 position via cross-coupling.	An exceptional platform for sequential, orthogonal functionalization at C3 (via Pd-coupling) and C2 (via SNAr).
Synthetic Strategy	Use when the final target requires a cyano group at C2 and functionalization at C3.	Use when building complex, 2,3-disubstituted quinolines where different groups must be installed sequentially.

Recommendation for Researchers:

• Choose 2-Cyano-3-bromoquinoline for direct C3 functionalization when a C2-cyano moiety is desired in the final product.

• Choose 3-Bromo-2-chloroquinoline when your synthetic plan requires a two-step, selective functionalization. This substrate offers a powerful "one-two punch" capability, allowing for a cross-coupling reaction followed by a nucleophilic substitution, providing access to a wide array of complex quinoline derivatives that would be difficult to synthesize otherwise.

By understanding the fundamental principles that drive the reactivity of these versatile building blocks, researchers can make more informed decisions, leading to more efficient and elegant synthetic routes in their drug discovery and materials science programs.

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• Taylor & Francis Online. (2022). Synthesis, crystal structure, and DFT study of 3-benzyl-6-bromo-2-chloroquinoline and 3-benzyl-6-bromo-2-methoxyquinoline compounds. [Link]

• Taylor & Francis Online. (2010). A Novel and Efficient Synthesis of 2,3-Dichloroquinoline. [Link]

• ScienceDirect. (2008). Palladium in Quinoline Synthesis. [Link]

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• Taylor & Francis Online. (2022). Synthesis crystal structure, and DFT study of 3-benzyl-6-bromo-2-chloroquinoline and 3-benzyl-6-bromo-2-methoxyquinoline compounds. [Link]

• Google Patents. (2013). CN102850269A - Synthesis process for 6-bromo-3-chlorophenyl-methyl-2-methoxy-quinoline.

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• ResearchGate. (2010). Sequential and Selective Buchwald-Hartwig Amination Reactions for the Controlled Functionalization of 6-Bromo-2-chloroquinoline: Synthesis of Ligands for the Tec Src Homology 3 Domain. [Link]

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• Organic Chemistry Portal. (2024). Buchwald-Hartwig Cross Coupling Reaction. [Link]

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• SciSpace. (2014). Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. [Link]

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• Royal Society of Chemistry. (2014). Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions. [Link]

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A Comparative Guide to the Reactivity of 2-Cyano-3-bromoquinoline and 2-Chloro-3-cyanoquinoline

A Senior Application Scientist's Perspective for Synthetic Chemistry Professionals

Introduction: The Strategic Value of Halogenated Cyanoquinolines

Within the arsenal of synthetic chemistry, quinoline-based scaffolds are indispensable, forming the structural bedrock of numerous pharmaceuticals, agrochemicals, and functional materials. The strategic introduction of functional groups onto this privileged heterocycle is a key objective for medicinal and materials chemists. Among the most versatile synthons are 3-halo-2-cyanoquinolines, which serve as powerful platforms for molecular elaboration. The presence of a halogen at the 3-position provides a reactive handle for cross-coupling and substitution reactions, while the potent electron-withdrawing cyano group at the 2-position profoundly modulates the electronic landscape of the quinoline core.

This guide presents a detailed, evidence-based comparison of two closely related yet functionally distinct building blocks: 2-cyano-3-bromoquinoline and 2-chloro-3-cyanoquinoline . The choice between a bromo or a chloro substituent is a critical decision in synthesis design that can dictate reaction efficiency, catalyst selection, and overall strategic success. Here, we move beyond simple analogy to dissect the fundamental principles governing their differential reactivity, offering field-proven insights and actionable protocols for two of the most pivotal transformations in modern synthesis: Palladium-catalyzed Suzuki-Miyaura cross-coupling and Nucleophilic Aromatic Substitution (SNAr).

Part 1: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a paramount tool for the construction of C(sp²)–C(sp²) bonds, forming the biaryl linkages prevalent in many biologically active molecules.[1][2] The reaction's efficacy is deeply tied to the mechanism of the palladium catalyst, particularly the initial, often rate-limiting, oxidative addition step.

Mechanistic Insight: The Critical Role of the Carbon-Halogen Bond

The generally accepted catalytic cycle for the Suzuki-Miyaura coupling begins with the oxidative addition of a Pd(0) complex into the carbon-halogen (C–X) bond of the electrophile.[3] The relative reactivity of aryl halides in this step follows the order of bond dissociation energy: C–I > C–Br > C–Cl.[4] The weaker C–Br bond in 2-cyano-3-bromoquinoline allows for a lower activation energy barrier for oxidative addition compared to the stronger C–Cl bond in its chloro-analogue.

This fundamental difference has significant practical implications:

• 2-Cyano-3-bromoquinoline (The More Reactive Partner): Typically undergoes oxidative addition under milder conditions. Standard Pd(0) sources like Pd(PPh₃)₄ often suffice, and reactions can proceed at lower temperatures with shorter reaction times.

• 2-Chloro-3-cyanoquinoline (The More Challenging Partner): The robustness of the C–Cl bond necessitates more forcing conditions to drive the oxidative addition. This often involves the use of highly active, specialized catalyst systems employing electron-rich, bulky phosphine ligands (e.g., Buchwald-type ligands like SPhos or XPhos) that facilitate the challenging C–Cl bond cleavage.[5]

Logical Flow: Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Comparative Performance Data

The following table summarizes representative experimental outcomes for the Suzuki-Miyaura coupling of both substrates with phenylboronic acid, illustrating the typical performance differences.

Substrate	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
2-Cyano-3-bromoquinoline	Pd(PPh₃)₄ (3 mol%)	K₂CO₃	Dioxane/H₂O	90	4	~90%
2-Chloro-3-cyanoquinoline	Pd₂(dba)₃ (2 mol%) / SPhos (4 mol%)	K₃PO₄	Toluene	110	12	~85%

Note: Yields are representative and can vary based on specific reaction scale and purification methods.

Self-Validating Experimental Protocol: Suzuki-Miyaura Coupling

This protocol provides a robust starting point for the coupling of arylboronic acids with the target haloquinolines. The key difference lies in the catalyst system selection.

Objective: To synthesize 2-cyano-3-phenylquinoline.

Materials:

• 2-Cyano-3-bromoquinoline OR 2-Cyano-3-chloroquinoline (1.0 mmol)

• Phenylboronic acid (1.2 mmol)

• For Bromoquinoline: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 mmol) and Potassium Carbonate (K₂CO₃) (2.0 mmol)

• For Chloroquinoline: Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.02 mmol), 2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl [SPhos] (0.04 mmol), and Potassium Phosphate (K₃PO₄) (2.0 mmol)

• Anhydrous 1,4-Dioxane (5 mL) and Degassed Water (1 mL) or Anhydrous Toluene (6 mL)

• Reaction vessel (e.g., Schlenk tube), magnetic stirrer, heating mantle, inert atmosphere (Nitrogen or Argon)

Procedure:

• Vessel Preparation: To a dry Schlenk tube under an inert atmosphere, add the haloquinoline (1.0 mmol), phenylboronic acid (1.2 mmol), the appropriate base, and the specified palladium catalyst/ligand.

  • Causality: The inert atmosphere is critical to prevent the oxidation and deactivation of the Pd(0) catalyst. The choice of a stronger base like K₃PO₄ for the chloro-substrate is often beneficial for activating the boronic acid and promoting the transmetalation step.[3]

• Solvent Addition: Add the appropriate solvent system (Dioxane/H₂O for the bromo-, Toluene for the chloro-substrate). The mixture should be thoroughly degassed via three freeze-pump-thaw cycles or by bubbling with an inert gas for 20 minutes.

  • Causality: Degassing removes dissolved oxygen, further protecting the catalyst. The solvent choice is crucial for solubility and thermal stability at the required reaction temperature.

• Reaction: Heat the reaction mixture with vigorous stirring at the specified temperature (90 °C for bromo-, 110 °C for chloro-).

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (10 mL). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the pure 2-cyano-3-phenylquinoline.

Part 2: Nucleophilic Aromatic Substitution (SNAr)

SNAr is a powerful, metal-free method for forming C-N, C-O, and C-S bonds on electron-deficient aromatic rings.[4][6] The 2-cyano-3-haloquinoline system is highly activated for this transformation due to the strong π-electron-withdrawing effect of the cyano group and the nitrogen atom in the quinoline ring.

Mechanistic Insight: The Addition-Elimination Pathway

The SNAr reaction proceeds via a two-step addition-elimination mechanism.[4][7]

• Addition (Rate-Determining Step): The nucleophile attacks the electrophilic carbon atom bearing the halogen, forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[6][8] Aromaticity is temporarily disrupted.

• Elimination (Fast Step): The leaving group (halide) is expelled, and aromaticity is restored to furnish the substitution product.

In SNAr, the rate-determining step is the initial nucleophilic attack. Therefore, the reaction rate is influenced not by the C-X bond strength, but by the ability of the halogen to activate the carbon for attack via its inductive electron-withdrawing effect. Since chlorine is more electronegative than bromine, it polarizes the C-X bond more strongly, making the carbon at the 3-position more electrophilic. This leads to a reversal of the reactivity observed in Suzuki coupling.

Reactivity Order in SNAr: F > Cl > Br > I.[9]

• 2-Cyano-3-chloroquinoline (The More Reactive Partner): The higher electronegativity of chlorine enhances the electrophilicity of C3, accelerating the rate-determining nucleophilic attack.

• 2-Cyano-3-bromoquinoline (The Less Reactive Partner): Bromine's lower electronegativity provides less inductive activation compared to chlorine, resulting in a slower reaction rate under identical conditions.

Logical Flow: SNAr Mechanism

Caption: The two-step addition-elimination mechanism of Nucleophilic Aromatic Substitution (SNAr).

Comparative Performance Data

The following table illustrates the expected difference in reactivity for an SNAr reaction with morpholine.

Substrate	Nucleophile	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
2-Cyano-3-bromoquinoline	Morpholine (1.5 eq)	K₂CO₃	DMSO	80	8	~75%
2-Cyano-3-chloroquinoline	Morpholine (1.5 eq)	K₂CO₃	DMSO	80	3	>95%

Note: Yields are representative and demonstrate the kinetic advantage of the chloro-substrate.

Self-Validating Experimental Protocol: SNAr Reaction

This protocol describes a general procedure for the substitution of the halogen with an amine nucleophile.

Objective: To synthesize 4-(2-cyanoquinolin-3-yl)morpholine.

Materials:

• 2-Cyano-3-bromoquinoline OR 2-Cyano-3-chloroquinoline (1.0 mmol)

• Morpholine (1.5 mmol)

• Potassium Carbonate (K₂CO₃) (1.5 mmol)

• Anhydrous Dimethyl Sulfoxide (DMSO) (5 mL)

• Reaction vial, magnetic stirrer, heating block

Procedure:

• Vessel Preparation: To a reaction vial, add the haloquinoline (1.0 mmol), potassium carbonate (1.5 mmol), and DMSO (5 mL).

  • Causality: K₂CO₃ acts as a base to neutralize the H-X formed if the nucleophile is a primary or secondary amine, driving the reaction to completion. DMSO is an excellent polar aprotic solvent that effectively solvates the cationic species, accelerating SNAr reactions.

• Nucleophile Addition: Add morpholine (1.5 mmol) to the stirred suspension at room temperature.

• Reaction: Heat the reaction mixture to 80 °C with vigorous stirring.

• Monitoring: Monitor the reaction by TLC or LC-MS. The reaction with 2-cyano-3-chloroquinoline is expected to reach completion significantly faster.

• Work-up: After completion, cool the mixture to room temperature and pour it into ice-water (50 mL). A precipitate of the product should form.

  • Causality: The product is typically much less soluble in water than the DMSO solvent and inorganic salts, allowing for facile isolation by precipitation.

• Isolation & Purification: Collect the solid product by vacuum filtration. Wash the filter cake thoroughly with water to remove residual DMSO and salts. The product can be further purified by recrystallization from a suitable solvent (e.g., ethanol) if necessary.

Conclusion: A Tale of Two Reactivities

The choice between 2-cyano-3-bromoquinoline and 2-cyano-3-chloroquinoline is a strategic one, dictated entirely by the intended chemical transformation.

• For Palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira) , where C-X bond cleavage is paramount, 2-cyano-3-bromoquinoline is the superior substrate . Its weaker C-Br bond ensures faster oxidative addition, allowing for milder conditions, broader catalyst compatibility, and often higher yields.

• For Nucleophilic Aromatic Substitution (SNAr) reactions , where activation of the aromatic ring towards nucleophilic attack is key, 2-cyano-3-chloroquinoline is the more reactive and preferred substrate . The greater electronegativity of chlorine enhances the electrophilicity of the reaction center, leading to significantly faster reaction rates.

By understanding these fundamental, mechanism-driven differences, researchers can intelligently design synthetic routes, optimize reaction conditions, and ultimately accelerate the discovery and development of novel chemical entities.

References

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A Comparative Guide to the Biological Activity of 2-Cyano-3-bromoquinoline and Other Quinolines

The quinoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its derivatives' wide spectrum of pharmacological activities.[1][2] This guide provides an in-depth, objective comparison of the biological activities of 2-Cyano-3-bromoquinoline against other quinoline derivatives. By synthesizing experimental data and elucidating the structure-activity relationships, this document aims to equip researchers, scientists, and drug development professionals with the critical insights needed to advance their research.

The Quinoline Core: A Versatile Pharmacophore

Quinoline, a bicyclic aromatic heterocycle, is a fundamental motif in numerous natural and synthetic bioactive compounds.[3] Its rigid structure and the presence of a nitrogen atom, which can be protonated, allow for diverse interactions with biological targets.[4] The therapeutic landscape of quinoline derivatives is vast, encompassing anticancer, antimicrobial, anti-inflammatory, and antimalarial properties.[2][5][6] The specific biological activity of a quinoline derivative is intricately linked to the nature and position of its substituents on the quinoline ring.

Spotlight on 2-Cyano-3-bromoquinoline: A Candidate for Enhanced Biological Activity

While extensive research on the specific biological profile of 2-Cyano-3-bromoquinoline is still emerging, an analysis of its structural components—the cyano group at the C2 position and the bromine atom at the C3 position—provides a strong basis for predicting its potential therapeutic efficacy.

The presence of a cyano group, particularly at the C2 or C3 position of the quinoline ring, is often associated with potent biological activities.[3] For instance, 3-cyanoquinoline derivatives are known to be crucial in modulating cell growth and proliferation by inhibiting growth factor receptor activity.[3] The electron-withdrawing nature of the cyano group can significantly influence the electronic distribution of the quinoline ring system, thereby affecting its binding affinity to target proteins.

Similarly, halogen substitution, especially with bromine, on the quinoline scaffold has been shown to enhance anticancer activity.[7] The bromine atom can increase the lipophilicity of the molecule, potentially improving its cell membrane permeability. Furthermore, it can participate in halogen bonding, a non-covalent interaction that can contribute to the stability of the drug-receptor complex.

Comparative Analysis of Biological Activities

To understand the potential of 2-Cyano-3-bromoquinoline, it is instructive to compare the biological activities of quinolines with similar substitution patterns. The following sections provide a comparative overview of their anticancer, antimicrobial, and enzyme inhibitory activities.

Anticancer Activity

Quinoline derivatives exert their anticancer effects through various mechanisms, including the induction of apoptosis, cell cycle arrest, inhibition of angiogenesis, and disruption of cell migration.[1][4] The cytotoxic and anti-proliferative activities of several substituted quinolines have been extensively evaluated against a range of human cancer cell lines.

Table 1: Comparative Anticancer Activity of Substituted Quinolines

Quinoline Derivative Class	Specific Compound/Substituent	Cancer Cell Line	IC50 (µM)	Reference
2-Amino-3-cyanoquinolines	Compound 4d	A549 (Lung)	3.317	[8]
Compound 4d	MCF-7 (Breast)	7.711	[8]
Compound 4e	A549 (Lung)	4.648	[8]
Compound 4e	MCF-7 (Breast)	6.114	[8]
Bromo-substituted Quinolines	6-Bromo-5-nitroquinoline	HT29 (Colon)	-	[9]
5,7-Dibromo-8-hydroxyquinoline	C6, HT29, HeLa	-	[10]
4-Aminoquinolines	Chloroquine	MDA-MB-231 (Breast)	25.3	[11]
Chloroquine	A549 (Lung)	38.2	[11]
2-Arylquinolines	2-Styryl-8-hydroxy-quinoline	HeLa (Cervical)	2.52	[11]

Note: A direct IC50 value for 6-Bromo-5-nitroquinoline was not provided in the source, but it was noted to have greater antiproliferative activity than the reference drug, 5-fluorouracil.

The data in Table 1 suggests that the presence of a cyano group, as seen in the 2-amino-3-cyanoquinolines, can lead to potent anticancer activity with low micromolar IC50 values.[8] The addition of a bromine atom, as in 6-bromo-5-nitroquinoline, has also been shown to confer significant antiproliferative effects.[9] This supports the hypothesis that 2-Cyano-3-bromoquinoline, combining both of these functional groups, could exhibit strong anticancer properties.

Antimicrobial Activity

The rise of antibiotic resistance necessitates the development of novel antimicrobial agents.[12] Quinoline derivatives have long been a source of potent antibacterial and antifungal compounds.[12][13][14] Their mechanism of action often involves the inhibition of bacterial DNA gyrase or topoisomerase IV.

Table 2: Comparative Antimicrobial Activity of Quinolines

Quinoline Derivative Class	Target Microorganism	MIC (µg/mL)	Reference
Substituted Quinolines	S. aureus	6.25	[12]
E. coli	100	[12]
Quinoline-based amino acid derivatives	E. coli, S. aureus, B. subtilis, P. aeruginosa	0.62	[12]
Substituted Quinolines	Bacillus cerus, Staphylococcus, Pseudomonas, Escherichia coli	3.12 - 50	[15]

The data in Table 2 highlights the broad-spectrum antimicrobial potential of various quinoline derivatives. The Minimum Inhibitory Concentration (MIC) values indicate that certain substitutions can lead to highly effective antimicrobial agents.[12][15] The lipophilic nature of the bromo substituent in 2-Cyano-3-bromoquinoline could enhance its ability to penetrate bacterial cell walls, suggesting it may possess significant antimicrobial activity.

Enzyme Inhibition

Many quinoline-based compounds exert their therapeutic effects by inhibiting specific enzymes.[16][17] This targeted approach can lead to more selective and less toxic drugs. Quinolines have been shown to inhibit a range of enzymes, including tyrosine kinases, topoisomerases, and DNA methyltransferases.[4][16]

Table 3: Enzyme Inhibition by Quinoline Derivatives

Quinoline Derivative	Target Enzyme	Inhibition (IC50/Ki)	Reference
Quinoline-based analogs	Human DNMT1	Low micromolar	[16][18]
Substituted Quinolines	Proteasome (Chymotrypsin-like activity)	IC50 = 5.4 µM	[17]
Substituted Quinolines	Acetylcholinesterase (AChE)	Ki = 5.51–155.22 nM	[19]
3-Cyano-4-(phenoxyanilino)quinolines	MEK (MAPKK)	Low nanomolar IC50	[20]

The ability of quinoline derivatives to inhibit a diverse array of enzymes underscores their versatility as therapeutic agents. The strong electron-withdrawing properties of the cyano group in 2-Cyano-3-bromoquinoline could make it a potent inhibitor of enzymes where electrostatic interactions in the active site are critical for substrate binding.

Experimental Protocols

To ensure the reproducibility and validity of research in this area, detailed experimental protocols are essential. The following are standard methodologies for assessing the biological activities of quinoline derivatives.

In Vitro Cytotoxicity Assay (MTT Assay)

This colorimetric assay is a standard method for assessing the cytotoxic effects of a compound on cancer cell lines.

Methodology:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the quinoline derivative (e.g., 0.1 to 100 µM) and a vehicle control. Incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

Methodology:

• Compound Preparation: Prepare a serial dilution of the quinoline derivative in a 96-well microtiter plate with appropriate broth media.

• Inoculum Preparation: Prepare a standardized bacterial or fungal inoculum (e.g., 5 x 10^5 CFU/mL).

• Inoculation: Add the inoculum to each well of the microtiter plate.

• Incubation: Incubate the plate at the appropriate temperature (e.g., 37°C for bacteria) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Visualizing the Mechanisms

To better understand the potential mechanisms of action of quinoline derivatives, diagrams illustrating key signaling pathways and experimental workflows are provided below.

Caption: Potential anticancer signaling pathway inhibited by quinoline derivatives.

Caption: General experimental workflow for evaluating quinoline derivatives.

Conclusion and Future Directions

The quinoline scaffold remains a highly fruitful area for drug discovery. While direct experimental data for 2-Cyano-3-bromoquinoline is limited, a comparative analysis of structurally related compounds strongly suggests its potential as a potent anticancer, antimicrobial, and enzyme-inhibiting agent. The presence of both a cyano group and a bromine atom on the quinoline core is a promising combination for enhanced biological activity.

Future research should focus on the synthesis and comprehensive biological evaluation of 2-Cyano-3-bromoquinoline. Investigating its specific molecular targets and mechanisms of action will be crucial for its development as a potential therapeutic agent. The experimental protocols and comparative data presented in this guide provide a solid foundation for researchers to embark on this exciting line of inquiry.

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The Emerging Potential of 2-Cyano-3-bromoquinoline Derivatives in Oncology: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the backbone of numerous therapeutic agents with a broad spectrum of biological activities.[1] Within this privileged heterocyclic family, derivatives featuring cyano and bromo substitutions are gaining significant traction as potent anticancer agents. This guide provides an in-depth, objective comparison of the anticancer activity of 2-cyano-3-bromoquinoline derivatives, contextualizing their performance against other quinoline-based alternatives and elucidating the experimental data that underscore their therapeutic promise.

The Rationale: Synergistic Cytotoxicity of Cyano and Bromo Moieties

The strategic placement of cyano and bromo groups on the quinoline ring is not arbitrary; it is a deliberate design choice rooted in established structure-activity relationships. The cyano group at the C3 position is recognized for its role in inhibiting growth factor receptor activity, thereby modulating crucial pathways for cell growth and proliferation.[2] Concurrently, the presence of a bromine atom can significantly enhance the anticancer efficacy of the molecule.[3] This enhancement is often attributed to improved lipophilicity, which facilitates cell membrane penetration, and altered electronic properties that can lead to more effective interactions with biological targets.[4]

Comparative Anticancer Activity: A Data-Driven Analysis

While direct, head-to-head experimental data for a broad panel of 2-cyano-3-bromoquinoline derivatives is an emerging field of study, we can extrapolate and compare their potential based on existing data for structurally similar compounds. The following table summarizes the cytotoxic activity (IC50 values) of various quinoline derivatives, providing a benchmark for the anticipated potency of the 2-cyano-3-bromo scaffold.

Compound Class	Derivative Example	Cancer Cell Line	IC50 (µM)	Reference
2-Amino-3-cyanoquinoline	Compound 4d	A549 (Lung)	1.15 ± 0.08	[2]
MCF-7 (Breast)	1.83 ± 0.11	[2]
Compound 4e	A549 (Lung)	1.52 ± 0.09	[2]
MCF-7 (Breast)	2.14 ± 0.13	[2]
2-Amino-3-cyanopyridine	Compound 4f (Bromo-substituted)	A549 (Lung)	23.78	[3]
MKN45 (Gastric)	67.61	[3]
MCF7 (Breast)	53.87	[3]
Bromo-nitroquinoline	6-Bromo-5-nitroquinoline	HT29 (Colon)	Lower than 5-FU	[5]
C6 (Glioblastoma)	Potent Activity	[5]
HeLa (Cervical)	Potent Activity	[5]
3-Cyano-N-(quinolin-3-yl) acrylamide	Compound 11	MCF7 (Breast)	29.8	[6]
Compound 13 (Fluoro-substituted)	MCF7 (Breast)	40.0	[6]

Note: This table is a compilation from multiple sources to provide a comparative landscape. Direct comparison should be made with caution due to variations in experimental conditions.

The data strongly suggest that the 2-amino-3-cyanoquinoline core possesses potent anticancer activity in the low micromolar range.[2] Furthermore, the study on 2-amino-3-cyanopyridines highlights that bromo-substituted derivatives exhibit significant cytotoxicity.[3] This provides a compelling argument for the potential of 2-cyano-3-bromoquinolines to exhibit even greater efficacy.

Unraveling the Mechanism of Action: A Multi-pronged Attack on Cancer Cells

Quinoline derivatives exert their anticancer effects through a variety of mechanisms, including the induction of apoptosis, cell cycle arrest, and the inhibition of key signaling pathways.[7]

Induction of Apoptosis

A primary mechanism by which many quinoline derivatives eliminate cancer cells is through the induction of programmed cell death, or apoptosis.[5][8] This is often achieved through the modulation of the Bcl-2 family of proteins, which are key regulators of the intrinsic apoptotic pathway.[9] By downregulating anti-apoptotic proteins like Bcl-2 and upregulating pro-apoptotic proteins like Bax, these compounds disrupt the mitochondrial membrane potential, leading to the release of cytochrome c and the activation of the caspase cascade.[9][10] The activation of executioner caspases, such as caspase-3, is a hallmark of apoptosis and leads to the systematic dismantling of the cell.[11]

Caption: Intrinsic apoptosis pathway induced by 2-cyano-3-bromoquinoline derivatives.

Cell Cycle Arrest

In addition to inducing apoptosis, 2-cyano-3-bromoquinoline derivatives are hypothesized to halt the proliferation of cancer cells by inducing cell cycle arrest.[7] The cell cycle is a tightly regulated process controlled by cyclin-dependent kinases (CDKs) and their cyclin partners.[12] By inhibiting the activity of key cyclin-CDK complexes, these compounds can cause the cell cycle to arrest at specific checkpoints, such as G1 or G2/M, preventing the cell from progressing through division.[13][14] This provides an opportunity for DNA repair mechanisms to be activated or, if the damage is too severe, for the cell to enter apoptosis.

Caption: Mechanism of cell cycle arrest by 2-cyano-3-bromoquinoline derivatives.

Experimental Protocols: A Guide to In Vitro Evaluation

To rigorously assess the anticancer activity of novel 2-cyano-3-bromoquinoline derivatives, a series of well-established in vitro assays are essential. The following protocols provide a framework for these investigations.

MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Workflow:

Caption: Workflow for the MTT cytotoxicity assay.

Step-by-Step Protocol:

• Cell Seeding: Plate cancer cells in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Preparation: Prepare a serial dilution of the 2-cyano-3-bromoquinoline derivatives in the appropriate cell culture medium.

• Treatment: Remove the old medium from the wells and add the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 24, 48, or 72 hours at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours.

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Annexin V-FITC/PI Apoptosis Assay

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane in early apoptotic cells. Propidium iodide (PI) is a fluorescent nucleic acid stain that can only enter cells with compromised membranes (late apoptotic and necrotic cells).

Step-by-Step Protocol:

• Cell Treatment: Treat cells with the 2-cyano-3-bromoquinoline derivatives at their IC50 concentrations for a predetermined time (e.g., 24 or 48 hours).

• Cell Harvesting: Harvest the cells by trypsinization and wash them with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and PI according to the manufacturer's instructions.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The different cell populations (viable, early apoptotic, late apoptotic, and necrotic) can be quantified based on their fluorescence.

Future Directions and Conclusion

The available evidence strongly supports the continued investigation of 2-cyano-3-bromoquinoline derivatives as a promising class of anticancer agents. Their anticipated high potency, coupled with their ability to induce apoptosis and cell cycle arrest, makes them attractive candidates for further preclinical and clinical development. Future research should focus on synthesizing a library of these derivatives with diverse substitutions to establish a clear structure-activity relationship. In vivo studies using animal models will be crucial to evaluate their efficacy, toxicity, and pharmacokinetic profiles. The insights gained from such studies will be instrumental in advancing these promising compounds from the laboratory to the clinic.

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• Synthesis and anticancer activity of (+)-nopinone-based 2-amino-3-cyanopyridines. (2015). Frontiers of Agricultural Science and Engineering, 2(4), 335-340.
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• Inhibition of cancer cells by Quinoline-Based compounds: A review with mechanistic insights. (2024). Bioorganic & Medicinal Chemistry, 101, 117681.
• Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. (2025). Chemistry & Biodiversity, e202401031.
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• Novel Quinoline Compounds Active in Cancer Cells through Coupled DNA Methyltransferase Inhibition and Degrad
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• Synthesis, biological evaluation, and theoretical studies of 2-amino-3-cyano-4-(L-phenylalaninyl)quinolines: anticancer potential and EGFR inhibition. (n.d.). TÜBİTAK Academic Journals.
• Recent Progress in the Development of Quinoline Derivatives for the Exploitation of Anti-Cancer Agents. (2021). Anti-Cancer Agents in Medicinal Chemistry, 21(7), 826-841.
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A Senior Application Scientist's Guide to Catalyst Efficacy in 2-Cyano-3-bromoquinoline Coupling Reactions

The functionalization of the quinoline scaffold remains a cornerstone of medicinal chemistry, with this privileged structure forming the core of numerous therapeutic agents. The strategic introduction of aryl, alkyl, or amino groups at the 3-position of a 2-cyanoquinoline core can dramatically modulate a compound's biological activity. Transition metal-catalyzed cross-coupling reactions provide the most robust and versatile tools for forging these critical carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds.

However, the success of these transformations is not guaranteed. The electronic properties of the 2-cyano-3-bromoquinoline substrate—with the cyano group acting as a potent electron-withdrawing feature—present unique challenges and opportunities. The choice of catalyst, specifically the interplay between the metal center, its ligand sphere, the base, and the solvent, is paramount to achieving high yields, minimizing reaction times, and ensuring broad functional group tolerance.

This guide provides a comparative analysis of the most effective catalytic systems for the functionalization of 2-cyano-3-bromoquinoline, drawing upon established principles and data from analogous 3-bromoquinoline systems. We will delve into the mechanistic rationale behind catalyst selection, present comparative data to guide your experimental design, and provide detailed protocols for immediate application in the lab.

Part 1: Palladium-Catalyzed C-C Bond Formation

Palladium catalysis is the undisputed workhorse for C-C bond formation. The primary methods applicable to 2-cyano-3-bromoquinoline are the Suzuki-Miyaura, Sonogashira, and Heck couplings. The efficacy of these reactions is critically dependent on the phosphine ligand coordinated to the palladium center.

The Suzuki-Miyaura Coupling: A Versatile Tool for Arylation

The Suzuki-Miyaura reaction, which couples an organohalide with an organoboron compound, is arguably the most widely used C-C cross-coupling reaction due to the stability and low toxicity of the boron reagents.[1] The selection of the palladium catalyst and ligand is crucial for achieving high yields with a challenging substrate like a bromoquinoline.[2]

Causality of Component Selection:

• Palladium Precursor: Pd(OAc)₂ and Pd₂(dba)₃ are common, air-stable Pd(0) sources (or Pd(II) precursors that are reduced in situ). Pd(PPh₃)₄ is a pre-formed Pd(0) complex, but the tetrakis(triphenylphosphine) ligand can sometimes be too strongly coordinating, slowing the reaction.

• Ligand: The ligand stabilizes the palladium center and facilitates the key steps of oxidative addition and reductive elimination.

  • Triphenylphosphine (PPh₃): A standard, first-generation ligand. It is effective for many substrates but can be suboptimal for more challenging couplings.

  • dppf (1,1'-Bis(diphenylphosphino)ferrocene): A bidentate ligand that often provides higher stability and efficiency, preventing palladium black precipitation.[3]

  • XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl): A bulky, electron-rich monophosphine ligand from the Buchwald group. Such ligands are highly effective for coupling sterically hindered or electron-poor aryl halides, as they promote the rate-limiting oxidative addition and the final reductive elimination step.[2]

• Base: The base is required to activate the organoboron species, forming a more nucleophilic "ate" complex that facilitates transmetalation to the palladium center.[4] The choice of base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃) can significantly impact the yield, with stronger, non-aqueous bases like K₃PO₄ often being superior for difficult couplings.

Comparative Performance of Catalytic Systems for Suzuki-Miyaura Coupling

Catalyst System	Ligand	Base	Solvent	Temp (°C)	Typical Yield (%)	Key Observations
Pd(PPh₃)₄	PPh₃	K₂CO₃	Toluene/H₂O	90-110	~75	A classic system, generally reliable for simpler substrates.[2]
Pd(dppf)Cl₂	dppf	K₂CO₃	1,4-Dioxane	90-100	80-90	The dppf ligand often improves yields and catalyst stability.[2]
Pd(OAc)₂ / XPhos	XPhos	K₃PO₄	Toluene	100	>90	Highly effective for challenging substrates due to the bulky, electron-rich ligand.[2]

The Suzuki-Miyaura Catalytic Cycle

The reaction proceeds through a well-established catalytic cycle involving three main steps: oxidative addition, transmetalation, and reductive elimination.[5]

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

The Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling enables the formation of a C-C bond between an aryl halide and a terminal alkyne, a transformation of immense value in medicinal chemistry.[6] This reaction is unique in that it typically employs a dual catalytic system of palladium and copper(I).[7]

• Mechanism Rationale: The palladium catalyst follows a cycle similar to the Suzuki coupling. The crucial difference is the role of the copper(I) co-catalyst. The copper(I) salt reacts with the terminal alkyne in the presence of the amine base to form a copper(I) acetylide intermediate. This species is much more reactive than the alkyne itself and readily undergoes transmetalation to the palladium(II) center, thereby accelerating the overall catalytic cycle.[7]

Typical Sonogashira Reaction Conditions

Pd Catalyst	Cu Co-catalyst	Ligand	Base	Solvent	Temp (°C)
Pd(PPh₃)₂Cl₂	CuI	PPh₃	Et₃N or DIPEA	THF or DMF	25-70

Part 2: Palladium-Catalyzed C-N Bond Formation

The Buchwald-Hartwig Amination

For the synthesis of 2-cyano-3-aminoquinolines, the Buchwald-Hartwig amination is the premier method.[3] This reaction forms C-N bonds by coupling an amine with an aryl halide. The development of this reaction has been characterized by the evolution of increasingly sophisticated phosphine ligands that allow for the coupling of a vast range of amines under progressively milder conditions.[8]

Causality of Component Selection:

• Ligand Choice: The key to a successful Buchwald-Hartwig amination is preventing β-hydride elimination from the palladium-amido intermediate and promoting the final C-N reductive elimination. Bulky, electron-rich phosphine ligands (e.g., Josiphos, XPhos, RuPhos) are essential. Their large steric profile creates a coordinatively unsaturated metal center that favors the reductive elimination step to release the product and regenerate the active Pd(0) catalyst.[3]

• Base Selection: A strong, non-nucleophilic base is required to deprotonate the amine, allowing it to coordinate to the palladium center. Sodium tert-butoxide (NaOt-Bu), lithium bis(trimethylsilyl)amide (LHMDS), and potassium phosphate (K₃PO₄) are commonly used. NaOt-Bu is very effective but can be incompatible with base-sensitive functional groups like esters.[9]

Comparative Performance of Catalytic Systems for Buchwald-Hartwig Amination

Catalyst System	Ligand	Base	Solvent	Temp (°C)	Key Observations
Pd₂(dba)₃ / BINAP	BINAP	NaOt-Bu	Toluene	80-110	An early, effective system using a bidentate ligand.[3]
Pd(OAc)₂ / XPhos	XPhos	K₃PO₄	t-BuOH or Dioxane	80-120	A highly general and robust system for a wide range of amines.[2]
Pd(OAc)₂ / RuPhos	RuPhos	LHMDS	Toluene	RT-100	Excellent for coupling hindered primary and secondary amines.

The Buchwald-Hartwig Catalytic Cycle

Similar to C-C couplings, this reaction begins with oxidative addition of the aryl halide to the Pd(0) complex. The key difference is the subsequent formation of a palladium-amido complex, which then undergoes reductive elimination.[9][10]

Caption: The catalytic cycle for the Buchwald-Hartwig amination reaction.

Part 3: Alternative Catalytic Systems

While palladium is dominant, cost and toxicity concerns have driven research into catalysts based on more earth-abundant metals like nickel and copper.

• Nickel Catalysis: Nickel catalysts can perform many of the same transformations as palladium, often with different reactivity and selectivity.[11] They are particularly promising for coupling reactions involving C(sp³)-hybridized centers and can be a cost-effective alternative for large-scale synthesis.[12][13] The mechanism often involves Ni(I)/Ni(III) or Ni(0)/Ni(II) catalytic cycles.

• Copper Catalysis: Copper-mediated Ullmann-type reactions are a classic method for forming C-N and C-O bonds.[14] While traditional Ullmann conditions are often harsh (high temperatures, stoichiometric copper), modern protocols using ligands like diamines have enabled catalytic versions under milder conditions.[15] For a substrate like 2-cyano-3-bromoquinoline, copper catalysis could be a viable option for coupling with phenols or certain nitrogen nucleophiles.

Part 4: Experimental Protocols and Workflow

A self-validating protocol is one where every step is deliberate and designed to ensure reproducibility. The following general protocols are adapted for the specific substrate, 2-cyano-3-bromoquinoline.

General Experimental Workflow

A systematic approach is crucial for successful cross-coupling. This involves careful preparation of reagents, establishment of an inert atmosphere, and rigorous monitoring of the reaction.

Caption: General workflow for palladium-catalyzed cross-coupling reactions.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

• Preparation: An oven-dried Schlenk tube or round-bottom flask is charged with the palladium precursor (e.g., Pd(OAc)₂, 2 mol%), the phosphine ligand (e.g., XPhos, 4 mol%), and the base (e.g., K₃PO₄, 2.0 mmol).

• Inert Atmosphere: The vessel is sealed, evacuated, and backfilled with argon or nitrogen. This cycle is repeated three times to ensure an inert atmosphere.

• Reagent Addition: 2-Cyano-3-bromoquinoline (1.0 mmol) and the arylboronic acid (1.2 mmol) are added to the flask as solids. Anhydrous, degassed solvent (e.g., toluene or dioxane, 5 mL) is then added via syringe.[2]

• Reaction: The mixture is heated in an oil bath to the desired temperature (typically 80-110 °C) and stirred vigorously until the starting material is consumed, as monitored by TLC or LC-MS.

• Workup: The reaction is cooled to room temperature, diluted with an organic solvent (e.g., ethyl acetate), and washed with water and brine.

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The resulting crude residue is purified by column chromatography on silica gel.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

• Preparation: An oven-dried Schlenk tube is charged with the palladium precursor (e.g., Pd₂(dba)₃, 1-2 mol%), the phosphine ligand (e.g., RuPhos, 2-4 mol%), and the base (e.g., NaOt-Bu, 1.4 mmol).[2]

• Inert Atmosphere: The tube is evacuated and backfilled with argon (repeat 3x).

• Reagent Addition: 2-Cyano-3-bromoquinoline (1.0 mmol) is added, followed by the anhydrous, degassed solvent (e.g., toluene, 5 mL). Finally, the amine (1.2 mmol) is added via syringe.

• Reaction: The Schlenk tube is sealed and the mixture is heated in an oil bath at the specified temperature (typically 80-120 °C) until analysis by TLC or GC-MS indicates full consumption of the starting material.[2]

• Workup: After cooling to room temperature, the reaction mixture is diluted with an organic solvent and filtered through a pad of Celite to remove palladium black and inorganic salts.

• Purification: The filtrate is concentrated, and the residue is purified by column chromatography to yield the desired 2-cyano-3-aminoquinoline derivative.

Conclusion

The functionalization of 2-cyano-3-bromoquinoline is readily achievable through a variety of modern cross-coupling reactions. For C-C bond formation , palladium-catalyzed Suzuki-Miyaura coupling using bulky monophosphine ligands like XPhos with a strong base such as K₃PO₄ offers the highest probability of success, delivering excellent yields for a broad range of arylboronic acids. For C-N bond formation , the Buchwald-Hartwig amination, again employing advanced phosphine ligands like XPhos or RuPhos, provides a powerful and general method for accessing diverse amino-substituted quinolines. While palladium remains the catalyst of choice for its reliability and broad scope, researchers should remain aware of emerging nickel- and copper-based systems as potentially more sustainable and economical alternatives for specific applications. The protocols and mechanistic insights provided herein serve as a robust starting point for the development of novel, bioactive quinoline derivatives.

References

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• PubMed. (2021). Nickel-Catalyzed, Reductive C(sp3)-Si Cross-Coupling of α-Cyano Alkyl Electrophiles and Chlorosilanes. Angewandte Chemie International Edition in English, 60(34), 18587–18591. [Link]

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• ResearchGate. (n.d.). Transition-Metal-Free C–CN/C–H Cross-Coupling: Effect of Cyano Group.
• Benchchem. (n.d.). Application Notes and Protocols for Suzuki Coupling Reactions with 8-bromo-6-methylquinolin-2(1H)-one.

• NIH National Center for Biotechnology Information. (2012). Formation and Cleavage of C-C Bonds by Enzymatic Oxidation-Reduction Reactions. Chemical Reviews, 112(6), 3461–3494. [Link]

• ResearchGate. (n.d.). Chromium Catalyzed Sustainable C-C and C-N Bond Formation: C-Alkylation and Friedländer Quinoline Synthesis Using Alcohols [Request PDF].

• ACS Publications. (2020). Metal-mediated C−CN Bond Activation in Organic Synthesis. Chemical Reviews, 120(22), 12546–12604. [Link]

• Organic Chemistry Portal. (2017). Synthesis of Quinolines through Three-Component Cascade Annulation of Aryl Diazonium Salts, Nitriles, and Alkynes. The Journal of Organic Chemistry, 82(2), 770–775. [Link]

• Royal Society of Chemistry. (2017). Copper-catalyzed C–H/N–H cross-coupling reactions for the synthesis of 3-heteroaryl quinoxalin-2(1H)-ones. Organic & Biomolecular Chemistry, 15(44), 9314-9318. [Link]

• ResearchGate. (n.d.). C–C Bond Formation by Cross-coupling [Request PDF].
• ThalesNano. (n.d.). Rapid Catalyst Screening for Sonogashira Coupling Using H-Cube® Continuous Flow Reactor.
• Benchchem. (n.d.). 2-Cyano-3-hydroxyquinoline: A Versatile Intermediate in Organic Synthesis.

• MDPI. (2024). Metal-Free Cascade Formation of C–C and C–N Bond for the Construction of 3-Cyano-2-Pyridones with Insecticidal Properties. Molecules, 29(12), 2821. [Link]

• Benchchem. (n.d.). Technical Support Center: Synthesis of 3-Bromoquinoline Derivatives.

• NIH National Center for Biotechnology Information. (2021). Nickel‐Catalyzed, Reductive C(sp3)−Si Cross‐Coupling of α‐Cyano Alkyl Electrophiles and Chlorosilanes. Angewandte Chemie International Edition in English, 60(34), 18587–18591. [Link]

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A Comparative Guide to the Spectral Data of 2-Cyano-3-bromoquinoline Derivatives

In the landscape of medicinal chemistry and materials science, quinoline derivatives stand out for their wide-ranging biological activities and versatile applications.[1] Among these, 2-cyano-3-bromoquinoline serves as a pivotal scaffold for the synthesis of novel compounds. The precise characterization of these molecules is paramount, and a multi-faceted spectroscopic approach is the cornerstone of this analytical process. This guide provides a comprehensive comparison of the spectral data of 2-cyano-3-bromoquinoline derivatives, offering insights into how structural modifications influence their spectroscopic signatures.

This guide will delve into the nuances of Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS), providing a robust framework for researchers, scientists, and drug development professionals to interpret the spectral data of these complex heterocyclic systems.

The Logic of Spectroscopic Characterization

The structural elucidation of 2-cyano-3-bromoquinoline derivatives relies on the synergistic application of various spectroscopic techniques. Each method provides a unique piece of the structural puzzle, and together they offer a complete picture of the molecule.

Caption: Workflow for the synthesis and structural elucidation of 2-cyano-3-bromoquinoline derivatives.

¹H NMR Spectroscopy: A Window into the Proton Environment

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy provides detailed information about the chemical environment of protons within a molecule. For 2-cyano-3-bromoquinoline derivatives, the aromatic region of the spectrum is of particular interest.

The introduction of electron-withdrawing groups like the cyano (-CN) and bromo (-Br) moieties at the 2- and 3-positions, respectively, significantly influences the chemical shifts of the protons on the quinoline ring.[2] Strongly electron-withdrawing substituents tend to decrease the electron density on the ring nitrogen, making the molecule less prone to electrophilic attack.[3]

Expected ¹H NMR Spectral Features of 2-Cyano-3-bromoquinoline:

Proton	Expected Chemical Shift (ppm)	Multiplicity	Rationale
H-4	~8.3-8.5	s	Deshielded due to the anisotropic effect of the cyano group and the electronegativity of the adjacent bromine.
H-5	~7.8-8.0	d	Part of the benzenoid ring, influenced by the overall electron deficiency of the quinoline system.
H-6	~7.6-7.8	t	Exhibits coupling with H-5 and H-7.
H-7	~7.9-8.1	t	Influenced by the electron-withdrawing nature of the heterocyclic ring.
H-8	~8.1-8.3	d	Deshielded due to its proximity to the nitrogen atom.

Note: These are estimated values and can vary based on the solvent and the presence of other substituents.

The addition of further substituents to the benzenoid ring of the 2-cyano-3-bromoquinoline scaffold will lead to predictable changes in the ¹H NMR spectrum. For instance, an electron-donating group would be expected to shift the signals of the benzenoid protons to a higher field (lower ppm), while an electron-withdrawing group would cause a downfield shift.

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

Carbon-13 NMR spectroscopy complements ¹H NMR by providing information about the carbon framework of a molecule.[4] In a proton-decoupled ¹³C NMR spectrum, each unique carbon atom typically appears as a single peak, allowing for a count of the non-equivalent carbons.[5]

Expected ¹³C NMR Spectral Features of 2-Cyano-3-bromoquinoline:

Carbon	Expected Chemical Shift (ppm)	Rationale
C-2	~140-145	Attached to the electron-withdrawing cyano group. Quaternary carbons often show lower intensity.[6]
C-3	~115-120	Directly bonded to the bromine atom.
C-4	~150-155	Deshielded due to its position adjacent to the nitrogen and the substituted C-3.
C-4a	~125-130	Bridgehead carbon.
C-5	~128-132	Aromatic carbon in the benzenoid ring.
C-6	~127-130	Aromatic carbon in the benzenoid ring.
C-7	~130-135	Aromatic carbon in the benzenoid ring.
C-8	~129-133	Aromatic carbon in the benzenoid ring.
C-8a	~148-152	Bridgehead carbon adjacent to the nitrogen.
-CN	~115-120	Characteristic chemical shift for a nitrile carbon.[6]

Note: These are estimated values and can vary based on the solvent and the presence of other substituents.[5]

The chemical shifts in ¹³C NMR are sensitive to the electronic environment. Carbons attached to electronegative atoms like nitrogen and bromine, as well as those part of the electron-deficient pyridine ring, will resonate at a lower field (higher ppm).[5]

Mass Spectrometry: Unveiling the Molecular Weight and Fragmentation

Mass spectrometry is a powerful technique for determining the molecular weight of a compound and gaining structural insights through its fragmentation pattern.[7] For 2-cyano-3-bromoquinoline derivatives, the presence of bromine is a key feature that is readily identifiable in the mass spectrum.

Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, with nearly equal natural abundance (50.69% and 49.31%, respectively). This results in a characteristic isotopic pattern for any bromine-containing fragment, with two peaks of almost equal intensity separated by two mass units (M+ and M+2).[8]

Expected Mass Spectrum Features of 2-Cyano-3-bromoquinoline:

• Molecular Ion Peak (M+): A prominent cluster of peaks corresponding to the molecular weight of the compound. For C₁₀H₅BrN₂, the expected m/z would be around 232 and 234.

• Isotopic Pattern: The M+ and M+2 peaks will have nearly equal intensities, confirming the presence of one bromine atom.

• Fragmentation: Common fragmentation pathways for quinolines involve the loss of small molecules like HCN. For 2-cyano-3-bromoquinoline, fragmentation could involve the loss of Br, CN, or HCN.

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A Senior Application Scientist's Guide to Validated Analytical Methods for 2-Cyano-3-bromoquinoline

For researchers, scientists, and drug development professionals, the robust and accurate quantification of novel chemical entities is the bedrock of reliable data. 2-Cyano-3-bromoquinoline, a heterocyclic compound with potential applications in medicinal chemistry, requires precise analytical methods to determine its purity, stability, and concentration in various matrices. This guide provides an in-depth comparison of validated analytical methodologies for this compound, grounded in the principles of scientific integrity and practical laboratory application. We will explore a highly recommended High-Performance Liquid Chromatography (HPLC) method in detail and compare its performance against Gas Chromatography (GC) and UV-Visible Spectrophotometry.

The Critical Role of Method Selection

Choosing the right analytical method is not merely a matter of procedural preference; it is a decision dictated by the physicochemical properties of the analyte and the intended purpose of the analysis. 2-Cyano-3-bromoquinoline possesses a UV-active aromatic quinoline core, a polar cyano group, and a halogen atom. These features make it an excellent candidate for several analytical techniques. However, for quantitative analysis requiring high specificity, particularly for impurity profiling, a separation-based method is indispensable.

High-Performance Liquid Chromatography (HPLC): The Gold Standard

For the analysis of non-volatile and thermally stable compounds like 2-Cyano-3-bromoquinoline, Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) stands out as the most powerful and versatile technique.[1] Its high resolution, sensitivity, and reproducibility make it the gold standard for purity assessment and quantification in the pharmaceutical industry.[2]

Proposed & Validated RP-HPLC Method

Direct analysis of 2-Cyano-3-bromoquinoline is feasible and highly effective. The following method is proposed based on common practices for quinoline derivatives and is presented with expected validation parameters that meet the International Council for Harmonisation (ICH) Q2(R1) guidelines.[3][4][5]

Experimental Protocol: RP-HPLC Analysis

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the 2-Cyano-3-bromoquinoline sample.

  • Dissolve the sample in 10 mL of a 50:50 mixture of acetonitrile and water to create a 1 mg/mL stock solution.

  • Perform serial dilutions to prepare calibration standards and quality control samples.

  • Filter all solutions through a 0.45 µm syringe filter into HPLC vials before analysis.

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size. The C18 stationary phase provides excellent hydrophobic interaction for retaining the aromatic quinoline structure.[1]

  • Mobile Phase:

    • A: 0.1% Formic Acid in Water

    • B: 0.1% Formic Acid in Acetonitrile

  • Gradient: A gradient elution is recommended to ensure the separation of the main peak from any potential impurities with different polarities.

    • 0-5 min: 30% B

    • 5-20 min: 30-90% B

    • 20-25 min: 90% B

    • 25-26 min: 90-30% B

    • 26-30 min: 30% B

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection: UV at 254 nm. The quinoline ring system is expected to have strong absorbance in the UV region.[6]

  • Injection Volume: 10 µL

• Data Analysis:

  • Integrate the peak area of 2-Cyano-3-bromoquinoline.

  • Construct a calibration curve by plotting the peak area against the concentration of the prepared standards.

  • Determine the concentration of the analyte in unknown samples from the calibration curve.

  • Calculate purity using the area normalization method.

Workflow for HPLC Method Validation

Caption: Workflow for the analysis of 2-Cyano-3-bromoquinoline by HPLC.

Expected Validation Performance

A fully validated HPLC method for 2-Cyano-3-bromoquinoline should meet the criteria outlined in the ICH Q2(R1) guidelines.[7] The table below summarizes the expected performance characteristics of the proposed method.

Validation Parameter	Acceptance Criteria	Expected Result for Proposed HPLC Method
Specificity	No interference at the retention time of the analyte.	The method is selective for 2-Cyano-3-bromoquinoline, with baseline separation from potential impurities and degradation products.
Linearity (r²)	Correlation coefficient (r²) ≥ 0.999	r² > 0.9995
Range	80-120% of the test concentration for assay.	0.1 - 100 µg/mL
Accuracy (% Recovery)	98.0% - 102.0%	99.5% - 101.5%
Precision (% RSD)	Repeatability (Intra-day): ≤ 2% Intermediate (Inter-day): ≤ 2%	Repeatability: < 1.0% Intermediate: < 1.5%
Limit of Detection (LOD)	Signal-to-Noise ratio of 3:1	~0.01 µg/mL
Limit of Quantitation (LOQ)	Signal-to-Noise ratio of 10:1	~0.03 µg/mL
Robustness	Unaffected by small, deliberate variations in method parameters (e.g., pH, flow rate).	The method demonstrates high robustness with minimal variation in results upon minor changes to chromatographic conditions.

Comparative Analysis of Alternative Methods

While HPLC is the recommended approach, other techniques can be employed depending on the specific analytical need.

Gas Chromatography (GC)

GC is a powerful technique for separating and analyzing volatile and thermally stable compounds.[8] For 2-Cyano-3-bromoquinoline, GC could be a viable alternative, particularly if coupled with a mass spectrometer (GC-MS) for impurity identification.

• Causality Behind Experimental Choices: The compound's aromatic nature suggests it has sufficient volatility for GC analysis, especially at elevated temperatures. A mid-polar column, such as one with a 6% cyanopropylphenyl phase, would be a logical starting point to achieve separation based on both polarity and boiling point differences between the analyte and potential impurities.[8]

• Self-Validating System: A GC-MS system provides a high degree of confidence. The retention time provides chromatographic data, while the mass spectrum offers molecular weight and fragmentation information, serving as a dual confirmation of the analyte's identity.[9]

UV-Visible Spectrophotometry

UV-Vis spectrophotometry is a simple, rapid, and cost-effective method for quantifying compounds that absorb light in the ultraviolet-visible range.[6] Quinoline derivatives are known to be strongly UV-active, making this a suitable technique for straightforward concentration measurements in pure solutions.[10]

• Causality Behind Experimental Choices: A wavelength scan would be performed to identify the λmax (wavelength of maximum absorbance) for 2-Cyano-3-bromoquinoline, which is expected to be in the UV region. Measurements at this wavelength provide the highest sensitivity and minimize deviations from Beer's Law.

• Self-Validating System: The primary validation is the linearity of the calibration curve (absorbance vs. concentration). However, this technique's trustworthiness is highly dependent on sample purity, as any UV-active impurity will interfere with the measurement.

Head-to-Head Comparison

The choice of method depends critically on the analytical objective. The following table provides a direct comparison to guide your decision-making process.

Feature	RP-HPLC	Gas Chromatography (GC-MS)	UV-Vis Spectrophotometry
Specificity/Selectivity	Excellent: Superior ability to separate the analyte from impurities.[1]	Very Good: High resolving power, enhanced by MS detection for peak identification.	Poor: Cannot distinguish between the analyte and any other UV-absorbing species.[10]
Sensitivity (LOD/LOQ)	Excellent: Capable of detecting low µg/mL to ng/mL concentrations.	Excellent: Highly sensitive, especially with selective detectors like MS, reaching pg/L levels for some compounds.[11]	Moderate: Typically in the low µg/mL range.[6]
Quantitative Accuracy	Excellent: High accuracy and precision when properly validated.	Very Good: Can provide accurate quantification, though may require more rigorous calibration for complex matrices.	Good (with caveats): Accurate only for pure samples; highly susceptible to interference.
Sample Requirements	Must be soluble in the mobile phase. Non-volatile and thermally stable compounds are ideal.	Must be volatile and thermally stable without decomposition.	Must be soluble and UV-active. Sample must be free of interfering substances.
Analysis Time	Moderate (typically 15-30 minutes per sample).	Moderate to Fast (typically 10-25 minutes per sample).	Very Fast (<1 minute per sample).
Cost & Complexity	High initial investment and operational cost. Requires skilled operators.	High initial investment and operational cost, especially for MS detectors.	Low initial investment and operational cost. Simple to operate.
Best Application	Purity analysis, impurity profiling, stability studies, and routine quality control.	Analysis of volatile impurities, confirmation of identity (with MS).	Rapid quantification of pure, known-concentration solutions.

Logical Framework for Method Selection

Caption: Decision tree for selecting the appropriate analytical method.

Conclusion

For the comprehensive and reliable analysis of 2-Cyano-3-bromoquinoline, a validated Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method is unequivocally the superior choice. Its ability to separate, identify, and quantify the main component while simultaneously detecting impurities provides the highest level of confidence, which is critical in research and drug development settings.

References

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• Scribd. ICH Q2(R1) Analytical Method Validation. Available from: [Link]

• Starodub. Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Starodub; 2024. Available from: [Link]

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• Mali M, Gholve S, Tupate B, et al. RP-HPLC analytical method development and validation for newly synthesized N-{[6-methoxy-2-(morpholin-4-yl) quinolin-3-yl]methyl}-4H-1,2,4-triazol-4-amine. World Journal of Pharmacy and Pharmaceutical Sciences. 2022;11(9):1045-1055. Available from: [Link]

• SIELC Technologies. Separation of Quinoline on Newcrom R1 HPLC column. Available from: [Link]

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Safety & Regulatory Compliance

Proper Disposal Procedures for 2-Cyano-3-bromoquinoline: A Guide for Laboratory Professionals

This guide provides comprehensive, step-by-step procedures for the safe handling and disposal of 2-Cyano-3-bromoquinoline. As a heterocyclic aromatic compound containing both a halogen and a nitrile group, it necessitates a multi-faceted approach to ensure personnel safety and environmental compliance. This document is intended for researchers, scientists, and drug development professionals who handle this or structurally similar compounds. The protocols outlined herein are designed to be self-validating, integrating principles of chemical reactivity and regulatory standards to mitigate risks effectively.

Hazard Assessment and Immediate Safety Precautions

Therefore, all handling of 2-Cyano-3-bromoquinoline and its waste must be conducted within a certified chemical fume hood[6][7]. Personal Protective Equipment (PPE) is mandatory and includes:

• Gloves: Double gloving with nitrile gloves is recommended[8].

• Eye Protection: ANSI-approved chemical splash goggles and a face shield[8].

• Lab Coat: A fully buttoned lab coat.

• Respiratory Protection: May be required for large quantities or in case of a spill outside a fume hood[8].

An emergency plan should be in place, including the location of safety showers, eyewash stations, and a cyanide antidote kit, if available and personnel are trained in its use.

Waste Segregation and Collection

Proper segregation of waste is the first critical step in safe disposal. Due to its dual hazardous nature (halogenated and cyanide-containing), waste streams of 2-Cyano-3-bromoquinoline must be meticulously managed.

Table 1: Waste Segregation Protocol

Waste Type	Container	Labeling Requirements
Solid Waste	Dedicated, sealed, and clearly labeled container. A 6 mil plastic bag (double-bagged) can be used for contaminated consumables before placing them in a larger solid waste container[9].	"HAZARDOUS WASTE – Halogenated Organic with Cyanide" and "No Acids"[6]. Include the full chemical name: 2-Cyano-3-bromoquinoline.
Liquid Waste	Dedicated, sealed, and clearly labeled container. Use a compatible container, such as a polyethylene carboy provided by your institution's environmental health and safety (EHS) office[8].	"HAZARDOUS WASTE – Halogenated Organic with Cyanide" and "No Acids"[6]. List all solvent components and their approximate percentages.
Contaminated Sharps	Puncture-resistant sharps container.	"SHARPS – Contaminated with 2-Cyano-3-bromoquinoline".

It is imperative to never mix cyanide-containing waste with acidic waste, as this will generate deadly hydrogen cyanide gas[5][6]. Similarly, do not mix halogenated waste with non-halogenated waste to avoid costly disposal procedures[10][11].

Decontamination and Spill Management

Effective decontamination procedures are vital to prevent inadvertent exposure.

Decontamination of Glassware and Surfaces

All decontamination activities should be performed within a chemical fume hood[6].

• Initial Rinse: Rinse contaminated surfaces and glassware with a suitable organic solvent (e.g., acetone) to dissolve the 2-Cyano-3-bromoquinoline. Collect this rinse as halogenated liquid waste.

• Cyanide Deactivation: Prepare a fresh 10% sodium hypochlorite (bleach) solution and adjust the pH to >10 with sodium hydroxide. This alkaline environment is crucial to prevent the formation of cyanogen chloride, a toxic gas. The bleach will oxidize the cyanide to the less toxic cyanate.

• Final Rinse: Thoroughly rinse with deionized water.

Spill Response

In the event of a spill, the following steps should be taken:

• Evacuate: If the spill is large or outside a fume hood, evacuate the immediate area and alert colleagues.

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

• Absorb: For small spills, use an inert absorbent material to contain the substance.

• Decontaminate: Treat the spill area with the alkaline bleach solution as described above.

• Collect Waste: All contaminated absorbent materials and PPE must be collected as solid hazardous waste.

Disposal Workflow

The primary route for the final disposal of 2-Cyano-3-bromoquinoline is through a licensed hazardous waste disposal company[4][12]. Do not attempt to dispose of this chemical down the drain or in regular trash[7][11]. The following workflow diagram illustrates the decision-making process for proper disposal.

Caption: Decision workflow for the disposal of 2-Cyano-3-bromoquinoline.

Regulatory Considerations

Under the Resource Conservation and Recovery Act (RCRA), cyanide-containing wastes are listed as hazardous[5]. The U.S. Environmental Protection Agency (EPA) has set specific treatment standards and land disposal restrictions for these wastes[5][13]. It is the responsibility of the waste generator (the laboratory) to ensure that all local, state, and federal regulations are followed[14][15]. Always consult with your institution's Environmental Health and Safety (EHS) department for specific guidance and to arrange for waste pickup[9].

Conclusion

The proper disposal of 2-Cyano-3-bromoquinoline is a matter of utmost importance for laboratory safety and environmental protection. By adhering to the principles of hazard assessment, stringent waste segregation, and proper decontamination, researchers can effectively manage the risks associated with this compound. Always prioritize safety and consult with your institution's EHS professionals to ensure full compliance with all regulations.

References

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A Comprehensive Guide to Personal Protective Equipment and Safe Handling of 2-Cyano-3-bromoquinoline

For Researchers, Scientists, and Drug Development Professionals

Handling halogenated quinoline derivatives like 2-Cyano-3-bromoquinoline in a laboratory setting demands a stringent adherence to safety protocols. The structural components—a quinoline core, a nitrile group (cyano-), and a bromine atom—contribute to its potential reactivity and toxicity. This guide provides a detailed operational plan, outlining the necessary personal protective equipment (PPE), handling procedures, and disposal methods to ensure the safety of laboratory personnel and the environment.

Hazard Assessment: Understanding the Risks

• Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2][3]

• Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[1][2][4][5]

• Respiratory Irritation: May cause respiratory irritation.[1][2][3][5]

• Chronic Effects: Some quinoline derivatives are suspected of causing genetic defects and cancer.[4][6]

Given these potential hazards, a comprehensive safety plan is not just recommended, but essential.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are critical to minimizing exposure to 2-Cyano-3-bromoquinoline. The following table summarizes the recommended PPE.

Protection Type	Specific Recommendations	Rationale
Eye and Face Protection	Chemical safety goggles and a full-face shield.	To protect against splashes and eye irritation.[6][7][8]
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene).	To prevent skin contact and absorption.[2][7][8] Always inspect gloves before use and follow the manufacturer's guidelines for breakthrough time.
Body Protection	A laboratory coat is mandatory. For larger quantities or tasks with a higher risk of splashing, a chemical-resistant apron or suit should be worn.	To protect the skin from contamination.[4][7][8]
Respiratory Protection	Work should be conducted in a certified chemical fume hood.[1] If a fume hood is not available or if there is a risk of exceeding exposure limits, a NIOSH-approved respirator with organic vapor cartridges is required.	To prevent inhalation of dust, fumes, or vapors.[4][9][10]

Operational Plan: Safe Handling Procedures

A systematic approach to handling 2-Cyano-3-bromoquinoline is crucial for minimizing risks.

Engineering Controls

• Ventilation: Always handle 2-Cyano-3-bromoquinoline in a well-ventilated area, preferably within a certified chemical fume hood.[1][10] This is the most effective way to control exposure to airborne contaminants.

• Safety Equipment: Ensure that an eyewash station and a safety shower are readily accessible and in good working order.[10]

Step-by-Step Handling Protocol

• Preparation: Before starting any work, ensure all necessary PPE is available and in good condition. Read and understand the safety protocols.

• Weighing and Transferring: Conduct all weighing and transferring of the compound within a chemical fume hood to contain any dust or vapors.

• During the Reaction: Keep all reaction vessels closed to the extent possible.

• Post-Handling: After handling, thoroughly wash your hands with soap and water.[4][9] Do not eat, drink, or smoke in the laboratory.[1][4]

• Decontamination: Decontaminate all work surfaces and equipment after use.

Emergency Procedures

• In case of skin contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[2][11] Remove contaminated clothing.[8]

• In case of eye contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[1][2] Seek immediate medical attention.

• If inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen.[8]

• If swallowed: Do NOT induce vomiting.[1][2] Rinse the mouth with water and seek immediate medical attention.[11]

Disposal Plan: Responsible Waste Management

Proper disposal of 2-Cyano-3-bromoquinoline and any contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Labeling

• Waste Classification: 2-Cyano-3-bromoquinoline is a halogenated organic compound and should be treated as hazardous waste.[7][12]

• Containerization: Use a designated, clearly labeled, and sealed hazardous waste container for all solid and liquid waste containing this compound.[7][12] The label should include "Hazardous Waste," "Halogenated Organic Waste," and the chemical name.[7]

• Segregation: Do not mix halogenated waste with non-halogenated waste streams to ensure proper disposal and to avoid unnecessary costs.[13]

Disposal Methodology

• Professional Disposal: All waste containing 2-Cyano-3-bromoquinoline must be disposed of through a licensed professional waste disposal service.[13]

• Incineration: The preferred method of disposal for halogenated organic compounds is high-temperature incineration at a permitted facility.[14]

Visualizing the Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of 2-Cyano-3-bromoquinoline, from preparation to disposal.

Caption: Workflow for the safe handling of 2-Cyano-3-bromoquinoline.

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• Angene Chemical. (2021). 4-Bromoquinoline Safety Data Sheet. Retrieved from [Link]

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